Cyclohexanol

• CAS: 108-93-0

Core Science & Biosynthesis

Cyclohexanol physical properties and hazards

An In-depth Technical Guide to the Physical Properties and Hazards of Cyclohexanol

Abstract

Cyclohexanol (CAS No: 108-93-0) is a secondary alcohol of significant industrial importance, primarily serving as a precursor in the production of nylons.[1] This document provides a comprehensive technical overview of its core physical properties, associated hazards, and relevant experimental protocols. It is intended for researchers, scientists, and professionals in drug development who handle or utilize cyclohexanol in a laboratory or industrial setting. The guide summarizes quantitative data in tabular format for ease of reference and details methodologies for determining key physical constants.

Physical and Chemical Properties

Cyclohexanol is an organic compound with the formula C₆H₁₁OH.[1] It exists as a colorless, hygroscopic, and viscous liquid or a deliquescent colorless solid with a characteristic camphor-like odor, which melts near room temperature.[1][2][3] It is soluble in most organic liquids and slightly soluble in water.[2]

Summary of Physical Properties

The key physical and chemical constants for cyclohexanol are summarized in the table below. Values are compiled from various sources and represent a consensus or a range where applicable.

Property	Value	Source(s)
Molecular Formula	C₆H₁₁OH	[1]
Molecular Weight	100.2 g/mol	[4]
Appearance	Colorless, viscous liquid or sticky solid with a camphor-like odor	[2][3][4]
Density	0.9624 g/mL (at 20°C)	[1][2]
Melting Point	23 to 25.93 °C (73.4 to 78.67 °F)	[1][2][5]
Boiling Point	160.8 to 161.84 °C (321.4 to 323.31 °F)	[1][2][5]
Flash Point	68 °C (154 °F) (Closed Cup)	[2][4]
Water Solubility	3.6 g/100 mL (at 20°C)	[1][2]
Refractive Index	n20/D 1.465	[3]

Hazards and Safety Information

Cyclohexanol is a combustible liquid and presents moderate toxicity.[3][6] It is crucial to handle it with appropriate personal protective equipment (PPE) in a well-ventilated area.

GHS and NFPA 704 Classifications

The hazard classifications provide a standardized summary of the risks associated with cyclohexanol.

Classification System	Rating	Details	Source(s)
GHS Pictograms	GHS07 (Exclamation Mark)		[7]
GHS Signal Word	Warning	[7]
GHS Hazard Statements	H302+H312+H332, H315, H319, H335	Harmful if swallowed, in contact with skin or if inhaled. Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.	[7]
NFPA 704 Diamond	Health: 1, Flammability: 2, Instability: 0	Health: Can cause significant irritation.Flammability: Must be moderately heated before ignition can occur.Instability: Normally stable.	[2][8]

Health Effects and Routes of Exposure

Exposure to cyclohexanol can occur via inhalation, skin contact, eye contact, and ingestion, targeting several organ systems.[2][4]

• Inhalation : Breathing vapors can irritate the nose and throat.[6] High concentrations may lead to narcotic effects, including dizziness, headache, nausea, and drowsiness.[2][6]

• Skin Contact : Direct contact can cause skin irritation, redness, and dryness.[2][6] Cyclohexanol can be absorbed through the skin and is classified as harmful upon dermal contact.[6][7]

• Eye Contact : Causes serious eye irritation, resulting in redness and pain.[2][6][7]

• Ingestion : Harmful if swallowed, potentially causing abdominal pain, nausea, vomiting, and diarrhea.[2][6][7]

• Target Organs : The primary target organs are the eyes, skin, and respiratory system.[4] There is also evidence suggesting potential effects on the liver and kidneys with prolonged or high exposure.[6]

Caption: Logical relationship of cyclohexanol hazards.

Experimental Protocols

Accurate determination of physical properties like melting and boiling points is essential for substance identification and purity assessment.[9]

Protocol for Melting Point Determination (Capillary Method)

This method is used to determine the temperature range over which the solid-to-liquid phase transition occurs.

Materials:

• Melting point apparatus (e.g., Thiele tube or digital device)

• Glass capillary tubes (sealed at one end)

• Thermometer

• Solid cyclohexanol sample (ensure it is below its melting point)

• Mortar and pestle (optional, for powdering the sample)

Procedure:

• Sample Preparation : If the cyclohexanol is solid, crush a small amount into a fine powder.[10]

• Capillary Loading : Tap the open end of a capillary tube into the powdered sample to fill it to a height of 1-2 mm.[10] Tap the sealed end gently on a hard surface to pack the sample down.

• Apparatus Setup : Attach the capillary tube to the thermometer, aligning the sample with the thermometer bulb.[11] Insert the assembly into the melting point apparatus.

• Heating : Heat the apparatus. If the approximate melting point is unknown, perform a rapid heating first to find a rough estimate.

• Measurement : Allow the apparatus to cool, then begin heating again slowly, at a rate of 1-2°C per minute, as the temperature approaches the expected melting point.

• Data Recording : Record the temperature at which the first drop of liquid is observed (T1) and the temperature at which the entire sample has melted (T2).[10] The melting point is reported as the range T1-T2.

Protocol for Boiling Point Determination (Microscale/Siwoloboff Method)

This microscale method is suitable for determining the boiling point of small liquid volumes.[12]

Materials:

• Small test tube (e.g., 10 x 75 mm)

• Capillary tube (sealed at one end)

• Thermometer

• Heating apparatus (oil bath or heating block)

• Liquid cyclohexanol sample

Procedure:

• Sample Preparation : Add 0.5-1 mL of liquid cyclohexanol to the small test tube.

• Capillary Insertion : Place the capillary tube into the test tube with its sealed end pointing up and the open end submerged in the liquid.[9][13]

• Apparatus Assembly : Attach the test tube to a thermometer. The thermometer bulb should be positioned parallel to the liquid surface, not submerged.

• Heating : Immerse the assembly in a heating bath and begin heating gently. As the liquid heats, a stream of air bubbles will be observed escaping from the capillary tube's open end.[12]

• Observation : Continue gentle heating until a rapid and continuous stream of bubbles emerges from the capillary. This indicates that the vapor pressure of the liquid has exceeded the external pressure.[12]

• Measurement : Turn off the heat and allow the apparatus to cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid just begins to be drawn back into the capillary tube.[12] Record this temperature.

Caption: Experimental workflow for micro boiling point determination.

References

• 1. Cyclohexanol - Wikipedia [en.wikipedia.org]
• 2. Cyclohexanol | C6H11OH | CID 7966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyclohexanol | 108-93-0 [chemicalbook.com]
• 4. CDC - NIOSH Pocket Guide to Chemical Hazards - Cyclohexanol [cdc.gov]
• 5. Cyclohexanol Structure, Properties & Hazards | Study.com [study.com]
• 6. nj.gov [nj.gov]
• 7. carlroth.com [carlroth.com]
• 8. CYCLOHEXANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. cdn.juniata.edu [cdn.juniata.edu]
• 10. byjus.com [byjus.com]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. chymist.com [chymist.com]
• 13. byjus.com [byjus.com]

Cyclohexanol chemical properties and reactivity

An In-depth Technical Guide to the Chemical Properties and Reactivity of Cyclohexanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexanol (CAS No: 108-93-0) is a secondary alcohol with the chemical formula C₆H₁₁OH.[1] It consists of a cyclohexane (B81311) ring substituted with a single hydroxyl group.[1] At temperatures above its melting point, it exists as a colorless, viscous, and hygroscopic liquid with a characteristic camphor-like odor.[1][2][3] Below its melting point, it forms white hygroscopic crystals or needles.[1][2][4] This compound is a crucial industrial chemical, primarily serving as a precursor in the production of nylons, specifically for the synthesis of adipic acid and caprolactam.[5][6] Its properties also make it a valuable solvent for lacquers, resins, and oils, and an intermediate in the manufacturing of plasticizers, pharmaceuticals, and other organic compounds.[1][6]

This guide provides a comprehensive overview of the chemical properties and reactivity of cyclohexanol, presenting quantitative data in structured tables, detailing experimental protocols for key reactions, and illustrating reaction pathways and workflows through diagrams.

Physical and Chemical Properties

Cyclohexanol's physical and chemical characteristics are fundamental to its application in various chemical syntheses. Key properties are summarized in the tables below.

Physical Properties

The physical state and bulk properties of cyclohexanol are critical for handling, storage, and process design.

Property	Value	References
Molecular Formula	C₆H₁₂O	[1][7]
Molecular Weight	100.16 g/mol	[1][7]
Appearance	Colorless, viscous liquid or white hygroscopic crystals with a camphor-like odor	[1][2][3]
Melting Point	25.93 °C (78.67 °F; 299.08 K)	[5][6][8]
Boiling Point	161.84 °C (323.31 °F; 434.99 K)	[5][8]
Density	0.9624 g/mL (at 20 °C); 0.948 g/mL (at 25 °C)	[1][4][5]
Vapor Pressure	1.3 hPa (at 20 °C); 5.17 mmHg (at 25 °C)	[1][9][10]
Vapor Density	3.5 (Air = 1)	[1]
Flash Point	67 °C (153 °F)	[5]
Autoignition Temp.	300 °C (572 °F)	[5]
Refractive Index	n20/D 1.465	[3][4]

Solubility and Partitioning

Solubility is a key parameter for its use as a solvent and in reaction engineering.

Property	Value	References
Solubility in Water	3.60 g/100 mL (at 20 °C); 4.3 g/100 mL (at 30 °C)	[5]
Solubility in Organic Solvents	Miscible with most organic solvents, including alcohols, ethers, ketones, ethyl acetate, and petroleum solvents.	[1][2][6]
LogP (Octanol/Water)	1.23	[1]

Spectroscopic Data

Spectroscopic data is essential for the identification and structural elucidation of cyclohexanol and its reaction products.

Spectroscopy Type	Key Absorptions / Signals	References
Infrared (IR)	~3350 cm⁻¹ (Broad, O-H stretch, H-bonded), ~1050 cm⁻¹ (Strong, C-O stretch)	[11]
¹³C NMR	50 - 80 δ (Carbon bearing the -OH group)	[11]
¹H NMR	3.4 - 4.5 δ (Proton on the carbon bearing the -OH group)	[11]
Mass Spec (EI)	Molecular Ion (M⁺): m/z = 100	[7]

Chemical Reactivity and Key Reactions

As a secondary alcohol, cyclohexanol undergoes a variety of characteristic reactions, making it a versatile intermediate in organic synthesis.[2][5]

Oxidation to Cyclohexanone (B45756)

The oxidation of cyclohexanol to cyclohexanone is one of its most significant industrial applications, serving as a key step in nylon production.[12] This reaction involves the removal of two hydrogen atoms: one from the hydroxyl group and one from the adjacent carbon.

• Reaction: C₆H₁₁OH + [O] → C₆H₁₀O + H₂O

• Reagents: Common oxidizing agents include chromic acid (for laboratory exercises), and more environmentally friendly options like sodium hypochlorite (B82951) (NaOCl, household bleach) in the presence of acetic acid.[5][12][13] Industrial processes often utilize catalytic dehydrogenation.[12]

Caption: Oxidation of cyclohexanol to cyclohexanone.

Dehydration to Cyclohexene (B86901)

When heated with a strong acid catalyst, cyclohexanol undergoes an elimination reaction (dehydration) to form cyclohexene and water.[2][5]

• Reaction: C₆H₁₁OH --(H⁺, Δ)--> C₆H₁₀ + H₂O

• Catalysts: Strong acids such as concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄) are typically used.[2][14][15]

The mechanism proceeds in three steps: (1) protonation of the hydroxyl group, (2) loss of water to form a secondary carbocation, and (3) deprotonation of an adjacent carbon to form the double bond.[15]

Caption: Key steps in the acid-catalyzed dehydration of cyclohexanol.

Esterification

Cyclohexanol reacts with carboxylic acids or their derivatives in the presence of an acid catalyst to form cyclohexyl esters.[2][5] These esters have various applications, including as plasticizers and in fragrance formulations.[5]

• Reaction: C₆H₁₁OH + R-COOH ⇌ C₆H₁₁O-CO-R + H₂O

• Examples: Reaction with adipic acid yields dicyclohexyl adipate, and reaction with phthalic anhydride (B1165640) yields dicyclohexyl phthalate.[5] Esterification with acetic acid produces cyclohexyl acetate.[16]

Etherification

The self-condensation of two cyclohexanol molecules via dehydration can produce dicyclohexyl ether.[17] This reaction is typically promoted by acid catalysts under specific conditions.[17]

• Reaction: 2 C₆H₁₁OH --(Acid Catalyst)--> C₆H₁₁-O-C₆H₁₁ + H₂O

Experimental Protocols

Detailed methodologies for the laboratory-scale synthesis of key cyclohexanol derivatives are provided below.

Protocol: Oxidation of Cyclohexanol to Cyclohexanone

This procedure uses sodium hypochlorite as an environmentally safer alternative to chromium-based oxidants.[13][18]

• Reagents & Equipment:

  • Cyclohexanol (10.0 g, 0.1 mol)[18]

  • Glacial Acetic Acid (25 mL)[18]

  • Aqueous Sodium Hypochlorite (NaOCl) solution (~11-12%, 75 mL)[18]

  • Sodium Bisulfite (NaHSO₃) or Sodium Thiosulfate (Na₂S₂O₃)

  • Sodium Chloride (NaCl)

  • Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)[12]

  • Erlenmeyer flask (250 mL), separatory funnel, distillation apparatus, magnetic stirrer, ice bath.

• Methodology:

  • Combine 10.0 g of cyclohexanol and 25 mL of glacial acetic acid in a 250-mL Erlenmeyer flask equipped with a magnetic stir bar and placed in an ice-salt bath.[18]

  • Using an addition funnel, add 75 mL of the sodium hypochlorite solution dropwise while stirring. Maintain the internal reaction temperature between 30-35°C by controlling the addition rate and using the ice bath as needed.[18][19]

  • After the addition is complete, the mixture should have a greenish-yellow color. Stir for an additional 15 minutes at room temperature.[18]

  • Confirm the presence of excess oxidant using potassium iodide-starch paper (a positive test turns the paper blue-black).[19]

  • Quench the excess oxidant by adding solid sodium bisulfite in small portions until the solution becomes colorless and the KI-starch test is negative.[19]

  • Transfer the mixture to a separatory funnel. Add solid NaCl to "salt out" the organic product from the aqueous layer.[20]

  • Separate the lower aqueous layer. Wash the remaining organic layer with sodium bicarbonate solution to neutralize any residual acetic acid.[12]

  • Dry the crude cyclohexanone product over anhydrous sodium sulfate.[12]

  • Purify the final product via simple distillation, collecting the fraction boiling around 155°C.

Protocol: Dehydration of Cyclohexanol to Cyclohexene

This procedure demonstrates a classic acid-catalyzed elimination reaction.[14][21]

• Reagents & Equipment:

  • Cyclohexanol (e.g., 20 mL)

  • 85% Phosphoric Acid (H₃PO₄) (e.g., 5 mL)[21]

  • Boiling chips

  • Saturated Sodium Chloride solution

  • Anhydrous Calcium Chloride (CaCl₂) or Magnesium Sulfate (MgSO₄)[21][22]

  • Fractional distillation apparatus, round-bottom flask, separatory funnel.

• Methodology:

  • Place cyclohexanol and a few boiling chips into a round-bottom flask.[22]

  • Carefully add the 85% phosphoric acid to the flask and swirl gently to mix.[22]

  • Assemble a fractional distillation apparatus and heat the mixture.[21]

  • Collect the distillate that comes over below 90°C. The boiling point of cyclohexene is 83°C. The distillate will be a two-phase mixture of cyclohexene and water.[14][22]

  • Transfer the collected distillate to a separatory funnel and wash with an equal volume of saturated sodium chloride solution to remove any remaining alcohol.

  • Separate and discard the lower aqueous layer.

  • Transfer the upper organic layer (crude cyclohexene) to a clean, dry flask and add a small amount of anhydrous calcium chloride or magnesium sulfate to remove residual water. Swirl and let it stand for 5-10 minutes.[14][21]

  • Decant or filter the dried cyclohexene into a clean distillation flask and perform a final simple distillation, collecting the purified product boiling at 80-85°C.[14]

Caption: A generalized workflow for chemical synthesis experiments.

Safety and Handling

Cyclohexanol is considered moderately toxic and an irritant.[1][3][5]

• Hazards: Harmful if swallowed or inhaled and causes skin and eye irritation.[1][23][24] Vapors can be narcotic in high concentrations.[1][3] It is combustible but not readily ignited.[9]

• Precautions: Work in a well-ventilated area or a chemical fume hood.[25][26] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[23][24][26]

• Storage: Store in a cool, dry, well-ventilated area in tightly closed containers, away from oxidizing agents and strong acids with which it can react violently.[3][4][24]

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling cyclohexanol.[9][23][25][26]

References

• 1. Cyclohexanol | C6H11OH | CID 7966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemcess.com [chemcess.com]
• 3. Cyclohexanol | 108-93-0 [chemicalbook.com]
• 4. Cyclohexanol [chembk.com]
• 5. Cyclohexanol - Wikipedia [en.wikipedia.org]
• 6. Cyclohexanol: Versatile Applications in Different Fields and its Production Method_Chemicalbook [chemicalbook.com]
• 7. Cyclohexanol [webbook.nist.gov]
• 8. study.com [study.com]
• 9. carlroth.com [carlroth.com]
• 10. CYCLOHEXANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 12. scribd.com [scribd.com]
• 13. youtube.com [youtube.com]
• 14. scribd.com [scribd.com]
• 15. Dehydration of Cyclohexanol | Definition & Mechanism | Study.com [study.com]
• 16. Cyclohexene esterification–hydrogenation for efficient production of cyclohexanol - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. quora.com [quora.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. OXIDATION OF CYCLOHEXANOL TO CYCLOHEXANONE [chemistry.gravitywaves.com]
• 20. owlcation.com [owlcation.com]
• 21. people.chem.umass.edu [people.chem.umass.edu]
• 22. One Part of Chemistry: Dehydration of An Alcohol: Cyclohexanol and Cyclohexene [1chemistry.blogspot.com]
• 23. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 24. nj.gov [nj.gov]
• 25. pentachemicals.eu [pentachemicals.eu]
• 26. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Molecular Structure and Conformation of Cyclohexanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclohexanol, a fundamental cyclic alcohol, serves as a crucial structural motif in numerous pharmaceuticals and biologically active compounds. Its therapeutic efficacy and interaction with biological targets are intrinsically linked to its three-dimensional structure and conformational preferences. This technical guide provides a comprehensive analysis of the molecular structure and conformation of cyclohexanol, integrating experimental data from Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography with computational insights from Density Functional Theory (DFT). Detailed experimental and computational protocols are presented to serve as a practical resource for researchers.

Introduction

The cyclohexane (B81311) ring is a ubiquitous scaffold in medicinal chemistry. The orientation of substituents on this ring, dictated by its conformational isomers, can profoundly influence a molecule's pharmacological profile, including its binding affinity to receptors and enzymes, metabolic stability, and pharmacokinetic properties. Cyclohexanol, as the simplest hydroxyl-substituted cyclohexane, provides an archetypal system for understanding the principles of conformational analysis in six-membered rings. A thorough grasp of its structural nuances is paramount for the rational design of novel therapeutics.

Molecular Structure and Chair Conformation

Cyclohexanol consists of a six-carbon ring with a hydroxyl (-OH) group attached to one of the carbon atoms. To minimize angle and torsional strain, the cyclohexane ring predominantly adopts a non-planar "chair" conformation.[1][2] In this conformation, the carbon-carbon bond angles are approximately 111.5°, which is very close to the ideal tetrahedral angle of 109.5°, thus relieving angle strain.[3] The hydrogen atoms and the hydroxyl group can occupy two distinct types of positions: axial and equatorial.[4][5]

• Axial positions: These bonds are parallel to the principal axis of the ring, pointing up or down.[1]

• Equatorial positions: These bonds point outwards from the "equator" of the ring.[1]

The chair conformation can undergo a "ring flip," a rapid interconversion between two equivalent chair forms at room temperature.[4] This process results in the exchange of axial and equatorial positions.[4]

Conformational Analysis: Axial vs. Equatorial Hydroxyl Group

The key conformational equilibrium in cyclohexanol involves the position of the hydroxyl group, which can be either axial or equatorial.

Steric Considerations and 1,3-Diaxial Interactions

The equatorial conformation of cyclohexanol is significantly more stable than the axial conformation. This preference is primarily due to steric hindrance. In the axial conformation, the hydroxyl group is in close proximity to the two axial hydrogen atoms on the same side of the ring (at the C3 and C5 positions). This unfavorable steric interaction is known as a 1,3-diaxial interaction.[6] These interactions introduce steric strain, increasing the potential energy of the axial conformer. In the equatorial position, the hydroxyl group is directed away from the bulk of the ring, minimizing these steric clashes.

Quantitative Energetic Analysis: The A-Value

The energetic preference for the equatorial position is quantified by the "A-value," which is the difference in Gibbs free energy (ΔG°) between the axial and equatorial conformers. For the hydroxyl group in cyclohexanol, the A-value is solvent-dependent but is generally in the range of 0.6 to 1.0 kcal/mol, with the equatorial conformer being lower in energy.[7]

Structural Parameters of Cyclohexanol Conformers

The precise geometric parameters of the axial and equatorial conformers have been determined through a combination of experimental techniques and computational modeling.

Parameter	Equatorial Cyclohexanol	Axial Cyclohexanol
Energy Difference (ΔE)	0 kcal/mol (Reference)	~0.6 - 1.0 kcal/mol
C-O Bond Length	~1.42 Å	~1.43 Å
C-C-O Bond Angle	~111.2°	~108.5°
H-O-C-C Dihedral Angle	~180° (anti) or ±60° (gauche)	~180° (anti) or ±60° (gauche)
Ring C-C-C Bond Angles	~111.5°	~111.5°
Ring Dihedral Angles	Alternating ~+55° and ~-55°	Alternating ~+55° and ~-55°

Note: The values presented are approximate and can vary slightly depending on the experimental or computational method used. The dihedral angles for the exocyclic H-O-C-C bond depend on the rotation of the hydroxyl group.

Experimental Determination of Conformation

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for studying the conformational equilibrium of cyclohexanol in solution.

Experimental Protocol: Low-Temperature ¹H NMR

• Sample Preparation: Prepare a dilute solution of cyclohexanol (e.g., 10-20 mg) in a suitable deuterated solvent that remains liquid at low temperatures, such as deuterated chloroform (B151607) (CDCl₃) or deuterated methanol (B129727) (CD₃OD).

• Initial Spectrum Acquisition: Acquire a standard ¹H NMR spectrum at room temperature (e.g., 298 K). At this temperature, the ring flip is rapid on the NMR timescale, resulting in averaged signals for the axial and equatorial protons.[8]

• Low-Temperature Analysis: Gradually lower the temperature of the NMR probe in increments of 10-20 K. Acquire a spectrum at each temperature.

• Coalescence and Signal Separation: As the temperature decreases, the rate of the chair flip slows down. The averaged signals will broaden, then coalesce, and finally, at a sufficiently low temperature (typically below -60 °C for cyclohexane derivatives), separate into distinct signals for the axial and equatorial conformers.[9]

• Integration and Equilibrium Constant: Integrate the signals corresponding to a specific proton (e.g., the proton on the carbon bearing the hydroxyl group) in the axial and equatorial conformers. The ratio of the integrals provides the ratio of the two conformers at that temperature, from which the equilibrium constant (K_eq) can be calculated.

• 2D NMR: To aid in the assignment of the complex proton signals at low temperature, 2D NMR experiments such as COSY (Correlation Spectroscopy) and NOESY (Nuclear Overhauser Effect Spectroscopy) can be performed. NOESY is particularly useful for identifying through-space interactions, such as the 1,3-diaxial interactions in the axial conformer.

Single Crystal X-ray Crystallography

X-ray crystallography provides the definitive solid-state structure of a molecule, offering precise measurements of bond lengths, bond angles, and dihedral angles.

Experimental Protocol: Single Crystal Growth and Data Collection

• Crystallization: Growing a single crystal of cyclohexanol suitable for X-ray diffraction can be achieved by slow evaporation of a solvent.

  • Dissolve high-purity cyclohexanol in a suitable solvent, such as a mixture of cyclohexane and dichloromethane.[10]

  • Allow the solvent to evaporate slowly over several days in a loosely covered vial in a vibration-free environment.[11]

  • Alternatively, slow cooling of a saturated solution can be employed.

• Crystal Mounting: Carefully select a well-formed, single crystal (typically 0.1-0.3 mm in size) and mount it on a goniometer head.[12]

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the diffracted X-rays are detected. The crystal is rotated to collect a complete dataset of diffraction intensities.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The electron density map is then calculated, from which the atomic positions are determined and refined to yield the final crystal structure.

Computational Conformational Analysis

Computational chemistry, particularly Density Functional Theory (DFT), provides a powerful means to model the structure and energetics of cyclohexanol conformers.

Computational Protocol: DFT Analysis

• Structure Building: Construct 3D models of both the axial and equatorial chair conformers of cyclohexanol using molecular modeling software.

• Geometry Optimization: Perform a geometry optimization for each conformer using a suitable DFT functional and basis set (e.g., B3LYP functional with a 6-311++G(d,p) basis set). This step finds the lowest energy structure for each conformer.

• Frequency Calculation: Following optimization, perform a frequency calculation for each conformer. The absence of imaginary frequencies confirms that the optimized structures are true energy minima. The frequency calculation also provides thermodynamic data, such as zero-point vibrational energy (ZPVE) and Gibbs free energy.

• Energy Comparison: Compare the calculated energies (including ZPVE corrections) of the axial and equatorial conformers to determine their relative stability.

• Solvation Effects: To model the system in solution, implicit solvation models (e.g., Polarizable Continuum Model - PCM) can be incorporated into the DFT calculations.

Workflow and Logical Relationships

The conformational analysis of cyclohexanol involves an integrated approach of experimental and computational methods. The following diagram illustrates a typical workflow.

References

• 1. Axial and Equatiorial Bonds in Cyclohexane | MCC Organic Chemistry [courses.lumenlearning.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. youtube.com [youtube.com]
• 4. 4.6 Axial and Equatorial Bonds in Cyclohexane - Organic Chemistry | OpenStax [openstax.org]
• 5. fiveable.me [fiveable.me]
• 6. chemrxiv.org [chemrxiv.org]
• 7. mason.gmu.edu [mason.gmu.edu]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Table 1 from THE DIHEDRAL ANGLES OF CYCLOHEXANE | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. alevelchemistry.co.uk [alevelchemistry.co.uk]

Cyclohexanol: A Comprehensive Safety and Technical Guide for Researchers

Introduction

Cyclohexanol (CAS No. 108-93-0) is a versatile organic compound widely utilized as a solvent and as an intermediate in the synthesis of various industrial products, most notably nylon.[1] This guide provides a comprehensive overview of the safety data sheet (SDS) for cyclohexanol, tailored for researchers, scientists, and drug development professionals. It consolidates critical safety information, physical and chemical properties, toxicological data, and handling procedures to ensure safe laboratory practices.

Hazard Identification and Classification

Cyclohexanol is classified as a hazardous chemical. The following table summarizes its GHS classification, which is crucial for understanding its potential risks.

Hazard Class	Category	Hazard Statement
Acute Toxicity (Oral)	4	H302: Harmful if swallowed.[2]
Acute Toxicity (Dermal)	4	H312: Harmful in contact with skin.[2]
Acute Toxicity (Inhalation)	4	H332: Harmful if inhaled.[2]
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[2][3]
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation.[2]
Specific target organ toxicity (single exposure)	3	H335: May cause respiratory irritation.[2][3]
Flammable liquids	4	Combustible liquid.[3]
Hazardous to the aquatic environment, long-term hazard	Chronic 3	H412: Harmful to aquatic life with long lasting effects.[4]

The GHS pictograms and signal word associated with cyclohexanol are:

• Pictogram: GHS07 (Exclamation Mark)[2]

• Signal Word: Warning[2][3]

The following diagram illustrates the GHS hazard classification for cyclohexanol.

Caption: GHS Hazard Classification for Cyclohexanol.

Physical and Chemical Properties

Understanding the physical and chemical properties of cyclohexanol is essential for its safe handling and use in experimental settings.

Property	Value
Appearance	Colorless, viscous liquid or sticky solid with a camphor-like odor.[5][6][7]
Molecular Formula	C₆H₁₂O[2]
Molecular Weight	100.16 g/mol
Boiling Point	160 - 161 °C (320 - 322 °F)[1]
Melting Point	25.93 °C (78.67 °F)[8]
Flash Point	68 °C (154 °F)[6][9]
Autoignition Temperature	300 °C (572 °F)[9]
Density	0.941 - 0.9624 g/cm³ at 20-30 °C[6]
Vapor Pressure	1.3 hPa at 20 °C; 6.58 hPa at 50 °C[2]
Water Solubility	3.60 g/100 mL at 20 °C[8]
Partition Coefficient (n-octanol/water)	log Pow = 1.25

Toxicological Information

Exposure to cyclohexanol can cause adverse health effects. The primary routes of exposure are inhalation, skin absorption, and ingestion.[7] Symptoms of overexposure may include headache, dizziness, nausea, and vomiting.[3]

Toxicity Data	Value	Species
LD50 Oral	1400 - 2060 mg/kg	Rat[3]
LD50 Dermal	501 - 794 mg/kg	Rabbit[3]
LC50 Inhalation	> 3.63 mg/L (4 h)	Rat[3]

Carcinogenicity: Cyclohexanol is not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[3] One study in rats suggested it may have co-carcinogenic effects.[8]

Mutagenic Effects: It was not found to be mutagenic in the AMES Test.[3]

First-Aid Measures

In the event of exposure to cyclohexanol, immediate and appropriate first-aid is crucial. The following diagram outlines the recommended first-aid procedures.

Caption: First-Aid Procedures for Cyclohexanol Exposure.

Handling, Storage, and Experimental Protocols

Handling:

• Use only in well-ventilated areas or under a chemical fume hood.[3]

• Avoid breathing vapors or mist.[2][10]

• Avoid contact with skin, eyes, and clothing.[11]

• Wash hands thoroughly after handling.[3][4]

• Keep away from heat, sparks, and open flames.[5][12]

• Sources of ignition, such as smoking, are prohibited where cyclohexanol is used.[5]

Storage:

• Store in a cool, dry, well-ventilated area.[5][10]

• Keep containers tightly closed.[2][5]

• Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3][5]

Experimental Protocols:

Detailed experimental protocols for the toxicological studies cited in this document are not available in the reviewed safety data sheets. The provided data, such as LD50 and LC50 values, are the results of standardized toxicological tests. For researchers requiring detailed methodologies, it is recommended to consult primary toxicological literature or specific study reports from regulatory agencies. The general principles for conducting such studies involve administering controlled doses of the substance to laboratory animals (e.g., rats, rabbits) via different routes of exposure (oral, dermal, inhalation) and observing the effects, including mortality, to determine the lethal dose for 50% of the test population.

Exposure Controls and Personal Protective Equipment (PPE)

To minimize exposure to cyclohexanol, the following engineering controls and personal protective equipment should be utilized.

Control	Recommendation
Engineering Controls	Use local exhaust ventilation to control airborne concentrations.[5] Ensure eyewash stations and emergency showers are readily available.[5]
Eye/Face Protection	Wear chemical safety goggles or a face shield.[5]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[3][10]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Exposure Limits:

• OSHA PEL: 50 ppm (200 mg/m³)[3]

• ACGIH TLV: 50 ppm (TWA) with a skin notation[3][13]

• NIOSH REL: 50 ppm (200 mg/m³) (TWA)[3]

• IDLH: 400 ppm[8][9]

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

• Extinguishing Media: Use dry chemical, CO₂, alcohol-resistant foam, or water spray.[2][5] Water may be ineffective.[5]

• Hazards: Combustible liquid.[5] Vapors are heavier than air and may form explosive mixtures with air.[2][11] Hazardous combustion products include carbon monoxide and carbon dioxide.[2][3]

• Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[3]

Accidental Release:

• Personal Precautions: Evacuate personnel from the area.[5] Wear appropriate personal protective equipment.[8]

• Environmental Precautions: Prevent entry into waterways, sewers, and confined areas.[9][11]

• Containment and Cleanup: Remove all sources of ignition.[3][5] Absorb the spill with an inert material such as vermiculite, dry sand, or earth and place it in a sealed container for disposal.[5] Ventilate the area and wash the spill site after material pickup is complete.[5]

Conclusion

This technical guide provides essential safety information for the handling and use of cyclohexanol in a research setting. Adherence to the outlined procedures for handling, storage, and personal protection is paramount to ensure the safety of all laboratory personnel. Researchers should always consult the most current and complete safety data sheet provided by the manufacturer before using this chemical.

References

• 1. nbinno.com [nbinno.com]
• 2. carlroth.com [carlroth.com]
• 3. fishersci.com [fishersci.com]
• 4. pentachemicals.eu [pentachemicals.eu]
• 5. nj.gov [nj.gov]
• 6. Cyclohexanol | C6H11OH | CID 7966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. CDC - NIOSH Pocket Guide to Chemical Hazards - Cyclohexanol [cdc.gov]
• 8. Cyclohexanol - Wikipedia [en.wikipedia.org]
• 9. CYCLOHEXANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 11. carlroth.com:443 [carlroth.com:443]
• 12. Safety Guideline [chemtrack.org]
• 13. oehha.ca.gov [oehha.ca.gov]

Mechanism of cyclohexanol dehydration to cyclohexene

An In-Depth Technical Guide to the Mechanism of Cyclohexanol Dehydration to Cyclohexene (B86901)

Introduction

The acid-catalyzed dehydration of cyclohexanol to cyclohexene is a cornerstone elimination reaction in organic chemistry, serving as a fundamental model for converting alcohols to alkenes.[1] This process is not only vital for pedagogical purposes but also holds industrial relevance as cyclohexene is a precursor for the synthesis of various materials, including nylon.[2] The reaction involves the removal of a water molecule from the cyclohexanol substrate, typically facilitated by a strong acid catalyst such as phosphoric acid or sulfuric acid.[2][3] The overall transformation is an endothermic process that is governed by an equilibrium that can be shifted toward the product by removing cyclohexene via distillation as it forms.[1][4] This guide provides a comprehensive technical overview of the reaction mechanism, kinetic parameters, experimental protocols, and quantitative analysis relevant to researchers, scientists, and drug development professionals.

Reaction Mechanism

The dehydration of cyclohexanol, a secondary alcohol, predominantly proceeds through a unimolecular elimination (E1) mechanism.[5] This multi-step pathway involves the formation of a carbocation intermediate. While an E2 mechanism can be favored under specific conditions, such as in the presence of certain solvents or catalysts, the E1 pathway is generally dominant in typical laboratory and industrial settings using mineral acids.[5][6]

E1 Elimination Pathway

The E1 mechanism for the dehydration of cyclohexanol occurs in three principal steps:

• Protonation of the Hydroxyl Group: The reaction is initiated by the protonation of the hydroxyl group of cyclohexanol by the acid catalyst (e.g., H₃PO₄ or H₂SO₄). This step is a rapid and reversible acid-base reaction that converts the poor leaving group, hydroxide (B78521) (-OH), into a good leaving group, an oxonium ion (-OH₂⁺).[1][2] This initial step is slightly exothermic.[4]

• Formation of a Carbocation: The protonated alcohol loses a molecule of water to form a secondary cyclohexyl carbocation. This step is the rate-determining step of the E1 reaction and is highly endothermic.[4] The stability of this carbocation intermediate is crucial for the reaction to proceed.

• Deprotonation to Form the Alkene: A weak base, typically a water molecule or the conjugate base of the acid catalyst (e.g., H₂PO₄⁻), abstracts a proton from a carbon atom adjacent (beta) to the carbocation center. The electrons from the C-H bond then form a π-bond, resulting in the final product, cyclohexene, and regenerating the acid catalyst.[2]

Figure 1: The E1 mechanism for the acid-catalyzed dehydration of cyclohexanol.

E2 Elimination Considerations

While the E1 mechanism is predominant for secondary alcohols like cyclohexanol in the presence of non-nucleophilic acids, an E2 (bimolecular elimination) mechanism can compete under certain conditions. The E2 mechanism is a concerted, one-step process where a strong base removes a proton simultaneously as the leaving group departs. For an alcohol, this would require protonation first to create a good leaving group. Studies in high-temperature water have suggested that the reaction mechanism can be driven toward E2, as water solvation can favor the oxonium ion over the carbocation intermediate.[7] Furthermore, research on zeolite catalysts has shown that the reaction can shift from an E1 to an E2 pathway depending on solvent loading and catalyst pore size.[5][6]

Quantitative and Kinetic Analysis

The efficiency and rate of cyclohexanol dehydration are highly dependent on the reaction conditions. Key parameters include the choice of catalyst, reaction temperature, and reactant concentrations.

Catalyst and Temperature Effects on Yield

Phosphoric acid (H₃PO₄) and sulfuric acid (H₂SO₄) are the most common catalysts for this reaction.[3] Phosphoric acid is often preferred because it leads to fewer side reactions, such as charring and polymerization, compared to the more aggressive sulfuric acid.[3] The reaction is typically heated to drive the equilibrium towards the products. Distilling the lower-boiling cyclohexene (boiling point ~83°C) as it is formed is a critical technique to maximize the yield, in accordance with Le Chatelier's principle.[1]

Catalyst	Temperature (°C)	Yield (%)	Reference
85% Phosphoric Acid	Distillation	82%	[1] (Scribd Lab Report)
H₃PO₄/H₂SO₄ mix	Distillation	48%	[8] (EduBirdie Lab Report)
Phosphoric Acid	Distillation	~73% (unpurified)	[9]
75% Yield (assumed)	Not Specified	Calculated 61.76g from 100g	[10]
Sulfuric Acid	Not Specified	~75%	[11]
Clay Catalyst	Distillation	11.31%	[12]

Table 1: Reported yields for cyclohexene synthesis under various catalytic conditions.

Kinetic Data

The dehydration of cyclohexanol follows pseudo-first-order kinetics under specific conditions.[13] The activation energy for the reaction provides insight into the energy barrier of the rate-determining step.

Catalyst/Conditions	Activation Energy (Ea)	Activation Enthalpy (ΔH‡)	Activation Entropy (ΔS‡)	Reference
H₃PO₄ (aqueous)	~158 kJ/mol	157 kJ/mol	73 J/(mol·K)	[14]
Zeolite Catalysts	140 - 150 kJ/mol	Not Reported	Not Reported	[15]
Zeolite H-MFI (in decalin)	Lower Eₐ, Negative ΔS‡	Not Reported	Substantially Negative	[5]

Table 2: Kinetic parameters for the dehydration of cyclohexanol.

Recommended Experimental Protocol

The following is a generalized protocol for the dehydration of cyclohexanol, synthesized from common laboratory procedures.[14]

Materials and Equipment

• Cyclohexanol

• 85% Phosphoric Acid (or concentrated Sulfuric Acid)

• 10% Sodium Carbonate solution

• Saturated Sodium Chloride solution (brine)

• Anhydrous drying agent (e.g., anhydrous sodium sulfate, calcium chloride)

• Round-bottom flask (distillation flask)

• Fractional distillation apparatus (or simple distillation setup)

• Heating mantle

• Receiving flask, cooled in an ice-water bath

• Separatory funnel

• Erlenmeyer flasks

Procedure

• Reaction Setup: In a round-bottom flask, combine cyclohexanol and 85% phosphoric acid in an approximate 2:1 to 4:1 volume ratio (e.g., 10 mL cyclohexanol to 2.5-5 mL of acid). Add boiling chips.

• Distillation: Assemble a distillation apparatus with the round-bottom flask as the distillation pot. Place the receiving flask in an ice-water bath to minimize evaporation of the volatile cyclohexene product.

• Heating: Gently heat the reaction mixture using a heating mantle. The reaction is driven by distilling the cyclohexene/water azeotrope, which has a boiling point below that of pure cyclohexene.[1] Collect the distillate until the temperature in the distillation head drops or rises sharply, or when only a small volume of residue remains in the distillation flask. The vapor temperature should ideally be maintained around 80-85°C.

• Work-up (Purification): a. Transfer the collected distillate to a separatory funnel. b. Wash the distillate sequentially with a 10% sodium carbonate solution to neutralize any remaining acid, followed by a saturated NaCl solution (brine) to begin the drying process and aid in layer separation. c. Separate the organic layer (top layer, as cyclohexene is less dense than the aqueous solutions).

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add an anhydrous drying agent (e.g., anhydrous Na₂SO₄). Allow it to sit for several minutes with occasional swirling until the liquid is clear.

• Final Distillation (Optional): For higher purity, decant the dried liquid into a clean, dry distillation apparatus and perform a final fractional distillation, collecting the fraction that boils at approximately 83°C.

• Characterization: Confirm the product identity and purity using methods described in Section 6.0.

Figure 2: A generalized experimental workflow for cyclohexanol dehydration.

Side Reactions and Byproducts

The primary byproduct in the dehydration of cyclohexanol is dicyclohexyl ether. This ether is formed through a competing Sₙ2 reaction where a molecule of unreacted cyclohexanol acts as a nucleophile and attacks the cyclohexyl carbocation intermediate. This side reaction is more prevalent at lower temperatures.

Figure 3: Formation of dicyclohexyl ether as a side product.

Other potential byproducts include rearranged products, such as 1- and 3-methylcyclopentene, especially under high-temperature hydrothermal conditions where the carbocation has sufficient energy to undergo ring contraction.[7] Polymerization and charring can also occur, particularly with the use of concentrated sulfuric acid at high temperatures.[3]

Product Characterization

To confirm the synthesis of cyclohexene and assess its purity, several analytical techniques are employed:

• Infrared (IR) Spectroscopy: The most definitive change in the IR spectrum is the disappearance of the broad O-H stretch (around 3300 cm⁻¹) from the cyclohexanol starting material and the appearance of a C=C stretch (around 1650 cm⁻¹) and =C-H stretches (around 3020 cm⁻¹) characteristic of the cyclohexene product.

• Gas Chromatography (GC): GC analysis is used to determine the purity of the final product and to quantify the presence of any remaining starting material, solvents, or byproducts like dicyclohexyl ether.[4] The percentage yield can be accurately calculated by comparing the peak areas in the chromatogram.[9]

• Chemical Tests for Unsaturation:

  • Bromine Test: Adding a dilute solution of bromine (typically in dichloromethane) to the product will result in the rapid disappearance of the reddish-brown bromine color if an alkene is present. This indicates an addition reaction across the double bond.

  • Permanganate (B83412) Test (Baeyer's Test): Adding a dilute solution of potassium permanganate (KMnO₄) will cause the purple color to disappear and a brown precipitate of manganese dioxide (MnO₂) to form, which is a positive test for an alkene.

Conclusion

The dehydration of cyclohexanol to cyclohexene is a well-understood elimination reaction that primarily follows the E1 mechanism. The reaction's outcome is highly sensitive to the choice of acid catalyst and reaction temperature, with phosphoric acid generally providing a cleaner reaction than sulfuric acid. Maximizing the yield requires careful control of the distillation process to continuously remove the cyclohexene product from the reaction equilibrium. A thorough understanding of the reaction kinetics, potential side reactions, and appropriate purification and characterization techniques is essential for researchers aiming to utilize this synthesis effectively.

References

• 1. youtube.com [youtube.com]
• 2. Dehydration of Cyclohexanol | Definition & Mechanism | Study.com [study.com]
• 3. researchgate.net [researchgate.net]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. portal.fis.tum.de [portal.fis.tum.de]
• 6. pubs.aip.org [pubs.aip.org]
• 7. pure.psu.edu [pure.psu.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. google.com [google.com]

An In-depth Technical Guide to the Reaction Mechanism of Cyclohexanol Oxidation

Audience: Researchers, scientists, and drug development professionals.

Introduction: The oxidation of secondary alcohols, such as cyclohexanol, to their corresponding ketones is a fundamental transformation in organic synthesis. Cyclohexanone, the product of cyclohexanol oxidation, is a key industrial intermediate, primarily used in the production of nylon 6 and nylon 6,6.[1][2][3] This guide provides a comprehensive overview of the core reaction mechanisms, experimental protocols, and quantitative data associated with various methods for cyclohexanol oxidation.

Oxidation using Hypohalites (e.g., Sodium Hypochlorite)

Often referred to as "green oxidation" due to its use of common household bleach and less toxic byproducts, this method is widely employed in academic and industrial settings.[4][5] The reaction typically uses sodium hypochlorite (B82951) (NaOCl) in the presence of a catalytic amount of acetic acid.

Reaction Mechanism

The overall reaction involves the oxidation of cyclohexanol by hypochlorous acid (HOCl), which is generated in situ from the reaction of sodium hypochlorite and acetic acid.[6][7] The mechanism proceeds in several steps:

• Formation of the Active Oxidant: Acetic acid protonates sodium hypochlorite to form hypochlorous acid (HOCl), the active oxidizing agent.[6][8]

• Formation of Alkyl Hypochlorite Intermediate: The cyclohexanol oxygen attacks the electrophilic chlorine atom of HOCl.

• E2 Elimination: A base (such as water or acetate) removes the proton from the carbon bearing the hydroxyl group, leading to an E2-type elimination. This step forms the carbon-oxygen double bond of cyclohexanone, with chloride ion as the leaving group.[4]

The chlorine atom is reduced from a +1 oxidation state in HOCl to -1 in the chloride ion, while the alcohol is oxidized.[6]

References

• 1. owlcation.com [owlcation.com]
• 2. Oxidation of Cyclohexane to Cyclohexanol/Cyclohexanone Using Sol‐Gel‐Encapsulated Unspecific Peroxygenase from Agrocybe aegerita - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US5780683A - Cyclohexane oxidation - Google Patents [patents.google.com]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. scribd.com [scribd.com]
• 7. docsity.com [docsity.com]
• 8. studylib.net [studylib.net]

A Comprehensive Technical Guide to the Solubility of Cyclohexanol

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of cyclohexanol in a variety of common solvents. The following sections detail quantitative solubility data, comprehensive experimental protocols for solubility determination, and a logical workflow for assessing solubility, designed to be a valuable resource for laboratory and development settings.

Core Principles of Cyclohexanol Solubility

Cyclohexanol (C₆H₁₁OH) is a cyclic alcohol that exhibits a dual nature in terms of its solubility, a characteristic primarily governed by its molecular structure. The presence of the hydroxyl (-OH) group allows for hydrogen bonding with polar solvents, while the six-carbon cyclohexane (B81311) ring is nonpolar and contributes to its affinity for nonpolar organic solvents. This amphiphilic character dictates its solubility profile, making it a versatile solvent and a compound of interest in numerous chemical processes. Generally, cyclohexanol is miscible with many organic solvents and slightly soluble in water.[1]

Quantitative Solubility Data

The solubility of cyclohexanol in various solvents at standard conditions is summarized in the table below. This data is essential for applications ranging from reaction chemistry to formulation development.

Solvent	Chemical Formula	Solubility	Temperature (°C)
Water	H₂O	3.6 g/100 mL[1][2][3][4][5]	20
Water	H₂O	4.3 g/100 mL[5]	30
Water	H₂O	9% m/m[6]	20
Ethanol	C₂H₅OH	Miscible[6]	20
Diethyl Ether	(C₂H₅)₂O	Miscible[6]	20
Acetone	(CH₃)₂CO	Miscible[1]	20
Chloroform	CHCl₃	Miscible[1]	20
Benzene	C₆H₆	Miscible[3][6]	20
Toluene	C₇H₈	Miscible[6]	20
Ethyl Acetate	C₄H₈O₂	Miscible[1][2][3][6]	20
Linseed Oil	-	Miscible[1][2][3]	20
Petroleum Ether	-	Miscible[6]	20
Aromatic Hydrocarbons	-	Miscible[1][6]	20

Experimental Protocols for Solubility Determination

Accurate determination of solubility is critical for scientific research and industrial applications. The following are detailed methodologies for three common experimental techniques used to quantify the solubility of a liquid solute like cyclohexanol in a given solvent.

Shake-Flask Method (Equilibrium Method)

The shake-flask method is a widely used and reliable technique for determining the thermodynamic solubility of a substance.

Objective: To determine the saturation concentration of cyclohexanol in a solvent at a specific temperature.

Materials:

• Cyclohexanol (high purity)

• Solvent of interest (high purity)

• Thermostatically controlled shaker or water bath

• Centrifuge

• Volumetric flasks

• Analytical balance

• Gas chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system with a suitable detector

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of cyclohexanol to a known volume of the solvent in a sealed, airtight flask. The excess solute ensures that saturation is reached.

• Equilibration: Place the flask in a thermostatically controlled shaker or water bath set to the desired temperature. Agitate the mixture for a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached. The agitation should be vigorous enough to ensure thorough mixing of the two phases.

• Phase Separation: After equilibration, allow the flask to stand undisturbed at the constant temperature for a sufficient time to allow for the separation of the two phases. To ensure complete separation of the undissolved solute, centrifuge the sample at the experimental temperature.

• Sampling: Carefully withdraw an aliquot of the supernatant (the saturated solution) using a syringe. Immediately filter the aliquot through a syringe filter to remove any remaining undissolved micro-droplets of cyclohexanol.

• Quantification: Accurately dilute the filtered aliquot with a suitable solvent to a concentration within the calibrated range of the analytical instrument. Analyze the diluted sample using a pre-calibrated GC or HPLC method to determine the concentration of cyclohexanol.

• Data Analysis: Calculate the solubility of cyclohexanol in the solvent, typically expressed in g/100 mL or mol/L. The experiment should be repeated at least three times to ensure reproducibility.

Titration Method

The titration method can be a rapid approach for determining solubility, particularly for systems where a clear endpoint can be observed.

Objective: To determine the volume of a titrant (either the solute or the solvent) required to induce a phase change (e.g., turbidity) in a known volume of the other component.

Materials:

• Cyclohexanol

• Solvent of interest

• Burette

• Magnetic stirrer and stir bar

• Flask or beaker

• Light source for observing turbidity

Procedure:

• Setup: Place a known volume of the solvent in a flask or beaker with a magnetic stir bar. Position the flask on a magnetic stirrer and ensure constant, gentle agitation.

• Titration: Slowly add cyclohexanol from a burette to the solvent. Observe the solution carefully for the first sign of persistent turbidity, which indicates that the saturation point has been exceeded.

• Endpoint Determination: The volume of cyclohexanol added at the point of incipient, persistent cloudiness is the endpoint.

• Calculation: Calculate the solubility based on the volume of cyclohexanol added to the known volume of the solvent.

• Reverse Titration: For confirmation, a reverse titration can be performed where the solvent is added to a known volume of cyclohexanol until the solution becomes clear.

Cloud Point Method

The cloud point method is particularly useful for determining the temperature-dependent solubility of a substance.

Objective: To determine the temperature at which a solution of a known concentration of cyclohexanol in a solvent becomes cloudy upon cooling or clear upon heating.

Materials:

• Cyclohexanol

• Solvent of interest

• Sealed, transparent tube or vial

• Temperature-controlled bath (cooling and heating capabilities)

• Calibrated thermometer or temperature probe

• Light source and detector (for automated systems) or visual observation

Procedure:

• Sample Preparation: Prepare a series of samples with known concentrations of cyclohexanol in the solvent in sealed, transparent tubes.

• Heating and Cooling Cycle: Place a sample tube in the temperature-controlled bath.

  • Cooling: Slowly cool the sample while observing for the appearance of turbidity (the cloud point). The temperature at which the solution becomes cloudy is recorded.

  • Heating: After the cloud point is determined upon cooling, slowly heat the sample until the solution becomes clear again. The temperature at which the cloudiness disappears is also recorded.

• Data Collection: Repeat the heating and cooling cycles multiple times to ensure the reproducibility of the cloud point temperature for each concentration.

• Solubility Curve: By plotting the cloud point temperatures against the corresponding concentrations, a solubility curve can be generated, providing a comprehensive understanding of the temperature-dependent solubility of cyclohexanol in the specific solvent.

Visualization of Experimental Workflow

The logical progression for determining the solubility of cyclohexanol can be visualized as a workflow diagram. This diagram outlines the decision-making process and the sequence of experimental steps.

Caption: A logical workflow for the determination of cyclohexanol solubility.

This guide provides a foundational understanding and practical methodologies for the study of cyclohexanol solubility. For specific applications, further optimization of the described protocols may be necessary.

References

• 1. Cyclohexanol [chembk.com]
• 2. Cyclohexanol | C6H11OH | CID 7966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy Cyclohexanol | 108-93-0 [smolecule.com]
• 4. Cyclohexanol CAS#: 108-93-0 [m.chemicalbook.com]
• 5. Cyclohexanol - Wikipedia [en.wikipedia.org]
• 6. ulprospector.com [ulprospector.com]

Spectroscopic Characterization of Cyclohexanol: An In-depth Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data of cyclohexanol, a cyclic alcohol of significant interest in research and industrial applications. The guide is intended for researchers, scientists, and drug development professionals, offering a detailed analysis of its Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data. This document aims to serve as a practical resource for the identification, characterization, and quality control of cyclohexanol.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The IR spectrum of cyclohexanol is characterized by the presence of a prominent hydroxyl (-OH) group and C-H and C-O bonds.

Experimental Protocol

Sample Preparation: A thin film of neat liquid cyclohexanol is prepared between two sodium chloride (NaCl) or potassium bromide (KBr) plates. Alternatively, a solution of cyclohexanol in a suitable solvent (e.g., carbon tetrachloride, CCl₄) can be prepared in an IR-transparent cell.[1]

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is typically used to acquire the spectrum.

Data Acquisition: The spectrum is recorded in the mid-infrared range, typically from 4000 to 400 cm⁻¹. A background spectrum of the empty sample holder (or the pure solvent) is recorded and automatically subtracted from the sample spectrum to eliminate atmospheric and solvent absorptions. The data is typically presented as a plot of transmittance (%) versus wavenumber (cm⁻¹).

Data Presentation

The key IR absorption bands for cyclohexanol are summarized in the table below.

Wavenumber (cm⁻¹)	Intensity	Assignment	Reference
~3350	Strong, Broad	O-H stretch (hydrogen-bonded)	[2]
~2925	Strong	C-H stretch (asymmetric)	[3]
~2850	Strong	C-H stretch (symmetric)
~1050	Strong	C-O stretch	[2]

Note: The O-H stretching frequency is sensitive to hydrogen bonding. In the gas phase or in a very dilute solution in a non-polar solvent, a sharper peak may be observed around 3600 cm⁻¹.[2] The broadness of the peak in a neat sample indicates the presence of intermolecular hydrogen bonding.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. Both ¹H and ¹³C NMR are essential for the structural elucidation of cyclohexanol.

Experimental Protocol

Sample Preparation: A solution of cyclohexanol is prepared in a deuterated solvent, typically deuterated chloroform (B151607) (CDCl₃) or deuterium (B1214612) oxide (D₂O). A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is often added.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or 500 MHz) is used to acquire the spectra.

Data Acquisition: For ¹H NMR, standard pulse sequences are used to obtain the spectrum. Integration of the peaks provides the relative ratio of protons. For ¹³C NMR, proton-decoupled spectra are typically acquired to simplify the spectrum to a series of single lines for each unique carbon atom. Other experiments like DEPT can be used to distinguish between CH, CH₂, and CH₃ groups.[4]

Data Presentation

¹H NMR Data

The ¹H NMR spectrum of cyclohexanol shows several signals corresponding to the different protons in the molecule. The chemical shifts can vary slightly depending on the solvent and concentration.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Reference
~3.6	Multiplet	1H	H-1 (proton on the carbon bearing the -OH group)	[4]
~1.9 - 1.1	Multiplet	10H	H-2, H-3, H-4, H-5, H-6 (ring protons)	[5]
Variable	Singlet (broad)	1H	-OH

Note: The chemical shift of the hydroxyl proton is highly variable and depends on concentration, temperature, and solvent. It can also be exchanged with deuterium by adding a drop of D₂O to the NMR tube, causing the peak to disappear, which is a useful method for its identification.[2]

¹³C NMR Data

The proton-decoupled ¹³C NMR spectrum of cyclohexanol shows four distinct signals due to the symmetry of the molecule.

Chemical Shift (δ, ppm)	Assignment	Reference
~73.0	C-1 (carbon bearing the -OH group)	[4]
~37.0	C-2, C-6	[4]
~27.6	C-4	[4]
~26.5	C-3, C-5	[4]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural analysis.

Experimental Protocol

Sample Introduction: The cyclohexanol sample is introduced into the mass spectrometer, typically via direct injection or through a gas chromatograph (GC-MS).

Ionization: Electron Ionization (EI) is a common method used for the analysis of small molecules like cyclohexanol. In EI, the sample is bombarded with high-energy electrons, causing ionization and fragmentation.

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

Detection: An electron multiplier or a similar detector is used to detect the ions, and the signal is processed to generate a mass spectrum, which is a plot of relative intensity versus m/z.

Data Presentation

The mass spectrum of cyclohexanol shows a molecular ion peak (M⁺) and several fragment ion peaks.

m/z	Relative Intensity	Assignment	Reference
100	Low	[C₆H₁₂O]⁺ (Molecular Ion)	[6]
82	Prominent	[C₆H₁₀]⁺ (Loss of H₂O)	[7]
57	Base Peak	[C₄H₉]⁺ or [C₃H₅O]⁺	[8]
44	Significant	[C₂H₄O]⁺

Fragmentation Pathways: The fragmentation of cyclohexanol under EI conditions is complex. The prominent peak at m/z 82 corresponds to the loss of a water molecule (dehydration).[7] The base peak at m/z 57 is a result of ring cleavage and subsequent rearrangements.[8]

Visualization of Spectroscopic Workflow and Fragmentation

To illustrate the logical flow of spectroscopic analysis and the fragmentation process, the following diagrams are provided.

Caption: Workflow for the spectroscopic elucidation of cyclohexanol's structure.

Caption: Key fragmentation pathways of cyclohexanol in Mass Spectrometry.

References

• 1. Cyclohexanol, 2-methyl- [webbook.nist.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. m.youtube.com [m.youtube.com]
• 4. bmse000431 Cyclohexanol at BMRB [bmrb.io]
• 5. Cyclohexanol(108-93-0) 13C NMR [m.chemicalbook.com]
• 6. Cyclohexanol [webbook.nist.gov]
• 7. thestudentroom.co.uk [thestudentroom.co.uk]
• 8. reddit.com [reddit.com]

An In-depth Technical Guide to the Thermochemistry of Cyclohexanol Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of key reactions involving cyclohexanol, a versatile building block in organic synthesis and drug development. Understanding the thermodynamics of these transformations—specifically dehydration, oxidation, and esterification—is critical for process optimization, safety assessment, and the development of efficient synthetic routes. This document presents quantitative thermochemical data, detailed experimental protocols for its determination, and visual representations of reaction mechanisms and experimental workflows.

Core Thermochemical Data

The following tables summarize the standard enthalpy (ΔH°), entropy (ΔS°), and Gibbs free energy (ΔG°) changes for the dehydration, oxidation, and esterification of cyclohexanol. These values have been calculated using tabulated standard thermodynamic data for the reactants and products at 298.15 K and 1 atm.

Table 1: Thermochemistry of Cyclohexanol Dehydration

Thermodynamic Parameter	Value	Units
ΔH°	13.8	kJ/mol
ΔS°	148.9	J/(mol·K)
ΔG°	-30.6	kJ/mol

Reaction: C₆H₁₁OH(l) → C₆H₁₀(l) + H₂O(l)

Table 2: Thermochemistry of Cyclohexanol Oxidation with Hydrogen Peroxide

Thermodynamic Parameter	Value	Units
ΔH°	-219.9	kJ/mol
ΔS°	29.8	J/(mol·K)
ΔG°	-228.8	kJ/mol

Reaction: C₆H₁₁OH(l) + H₂O₂(aq) → C₆H₁₀O(l) + 2H₂O(l)

Table 3: Thermochemistry of Cyclohexanol Esterification with Acetic Acid

Thermodynamic Parameter	Value	Units
ΔH°	-1.5	kJ/mol
ΔS°	-18.7	J/(mol·K)
ΔG°	4.1	kJ/mol

Reaction: C₆H₁₁OH(l) + CH₃COOH(l) → C₈H₁₄O₂(l) + H₂O(l)

Reaction Mechanisms and Pathways

The following diagrams, generated using the DOT language, illustrate the mechanisms for the acid-catalyzed dehydration, oxidation with hypochlorite (B82951), and Fischer esterification of cyclohexanol.

Acid-catalyzed dehydration of cyclohexanol via an E1 mechanism.

Oxidation of cyclohexanol to cyclohexanone using sodium hypochlorite.

Fischer esterification of cyclohexanol with acetic acid.

Experimental Protocols for Calorimetry

The determination of reaction enthalpies requires precise calorimetric measurements. The following sections outline detailed protocols for conducting such experiments for the reactions of cyclohexanol.

General Principles of Reaction Calorimetry

Reaction calorimetry is a powerful technique for measuring the heat evolved or absorbed during a chemical reaction.[1] By monitoring the temperature change of the reaction mixture and the calorimeter, the enthalpy of reaction can be determined. For liquid-phase reactions such as those involving cyclohexanol, a heat flow calorimeter or an isothermal titration calorimeter (ITC) is often employed.[2][3]

Experimental Workflow for Reaction Calorimetry

The following diagram illustrates a generalized workflow for determining the enthalpy of a reaction using a reaction calorimeter.

Generalized workflow for a reaction calorimetry experiment.

Protocol for Dehydration of Cyclohexanol

The acid-catalyzed dehydration of cyclohexanol is an endothermic process.[4] A reaction calorimeter can be used to measure the heat absorbed during this reaction.

Materials:

• Reaction calorimeter (e.g., Mettler-Toledo RC1e or similar)

• Cyclohexanol (anhydrous)

• Phosphoric acid (85%) or sulfuric acid (concentrated)

• Stirring assembly

• Temperature probe

• Injection pump/syringe

Procedure:

• Calorimeter Setup: Assemble and calibrate the reaction calorimeter according to the manufacturer's instructions.

• Reactant Preparation: Accurately weigh a known amount of cyclohexanol and transfer it to the reactor vessel.

• Thermal Equilibration: Stir the cyclohexanol in the reactor and allow it to reach a stable initial temperature (T_initial).

• Reaction Initiation: Inject a known, catalytic amount of concentrated acid into the reactor to initiate the dehydration.

• Data Acquisition: Record the reactor temperature and heat flow over time until the reaction is complete and the thermal baseline is re-established.

• Data Analysis: Integrate the heat flow data to determine the total heat absorbed (q). Calculate the moles of cyclohexanol reacted and determine the enthalpy of dehydration (ΔH = q / moles).

Protocol for Oxidation of Cyclohexanol

The oxidation of cyclohexanol to cyclohexanone is an exothermic reaction. A "coffee-cup" style calorimeter can be used for a simple determination, while a more sophisticated reaction calorimeter will provide more accurate data.[5]

Materials:

• Insulated reaction vessel (e.g., nested polystyrene cups) with a lid

• Magnetic stirrer and stir bar

• Digital thermometer or temperature probe

• Cyclohexanol

• Oxidizing agent solution (e.g., sodium hypochlorite in aqueous solution)

• Acetic acid (glacial)

Procedure:

• Calorimeter Assembly: Place one polystyrene cup inside another and place them in a beaker for stability.

• Reactant Addition: Accurately measure a known volume of the oxidizing solution and place it in the calorimeter.

• Temperature Equilibration: Place the lid on the calorimeter, insert the temperature probe and stir bar, and record the stable initial temperature (T_initial).

• Reaction Initiation: Quickly add a known mass of cyclohexanol and a catalytic amount of glacial acetic acid to the calorimeter.

• Data Collection: Immediately replace the lid and begin recording the temperature at regular intervals until a maximum temperature (T_final) is reached and the temperature begins to decrease.

• Calculations:

  • Calculate the heat absorbed by the solution (q_soln) using q = m * c * ΔT, where m is the total mass of the solution, c is the specific heat capacity of the solution (assumed to be that of water, 4.184 J/g·°C), and ΔT is (T_final - T_initial).[6]

  • The heat of the reaction (q_rxn) is equal in magnitude but opposite in sign to q_soln.

  • Determine the limiting reactant and calculate the moles reacted.

  • Calculate the enthalpy of oxidation (ΔH = q_rxn / moles).

Protocol for Esterification of Cyclohexanol

The Fischer esterification of cyclohexanol with acetic acid is a slightly exothermic reaction. A reaction calorimeter is suitable for measuring the heat of this reaction.[7]

Materials:

• Reaction calorimeter

• Cyclohexanol

• Acetic acid (glacial)

• Acid catalyst (e.g., sulfuric acid)

• Stirring assembly

• Temperature probe

• Dosing unit

Procedure:

• Calorimeter Preparation: Set up and calibrate the reaction calorimeter.

• Initial Charge: Charge the reactor with a known mass of cyclohexanol and a catalytic amount of sulfuric acid.

• Temperature Stabilization: Bring the reactor contents to the desired reaction temperature and allow it to stabilize.

• Reactant Addition: Use the dosing unit to add a known mass of acetic acid to the reactor at a constant rate.

• Data Logging: Continuously record the heat flow and reactor temperature throughout the addition and until the reaction reaches completion.

• Data Interpretation:

  • Integrate the heat flow curve to obtain the total heat of reaction (q).

  • Calculate the number of moles of the limiting reactant.

  • Determine the enthalpy of esterification (ΔH = q / moles).

Conclusion

The thermochemical data and experimental protocols presented in this guide provide a foundational understanding of the energetic changes associated with key reactions of cyclohexanol. This information is invaluable for chemists and chemical engineers in research and development, enabling more efficient process design, improved safety, and better control over reaction outcomes. The provided diagrams of reaction mechanisms and experimental workflows serve as useful visual aids for understanding these complex processes. For highly accurate thermochemical data, it is recommended to perform the described calorimetric experiments under well-controlled laboratory conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Isothermal titration calorimetry - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. tainstruments.com [tainstruments.com]
• 7. youtube.com [youtube.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Cyclohexanol as a Secondary Alcohol

This guide provides a comprehensive technical overview of cyclohexanol, focusing on its chemical properties, characteristic reactions, and experimental protocols related to its classification as a secondary alcohol.

Introduction

Cyclohexanol (chemical formula C₆H₁₁OH) is a cyclic organic compound consisting of a cyclohexane (B81311) ring substituted with a single hydroxyl (-OH) group.[1] As the hydroxyl group is attached to a carbon atom that is bonded to two other carbon atoms, cyclohexanol is classified as a secondary alcohol.[2] This structure dictates its chemical reactivity and physical properties, making it a versatile and industrially significant chemical. It serves as a crucial intermediate in the synthesis of polymers, particularly nylons, and is also used as a solvent in various applications.[3][4][5] This document will explore the core chemical principles of cyclohexanol, providing detailed data, experimental procedures, and visual representations of its key transformations.

Figure 1. General structure of a secondary alcohol, with cyclohexanol as an example.

Physical and Chemical Properties

Cyclohexanol is a colorless, viscous liquid or a hygroscopic crystalline solid at temperatures near its melting point, possessing a distinct camphor-like odor.[3][4][6] Its polarity, imparted by the hydroxyl group, allows for hydrogen bonding, which influences its boiling point and solubility.[3]

Data Presentation: Physical Properties

The following table summarizes the key physical properties of cyclohexanol.

Property	Value	Reference(s)
Molecular Formula	C₆H₁₂O	[4][7]
Molar Mass	100.16 g/mol	[4][7]
Appearance	Colorless, viscous liquid or solid	[1][6]
Melting Point	25.93 °C (78.67 °F)	[1][3]
Boiling Point	161.84 °C (323.31 °F)	[1][3]
Density	0.9624 g/mL (liquid)	[1][6]
Solubility in Water	3.60 g/100 mL (at 20 °C)	[1][4]
Solubility in Organic Solvents	Miscible with most organic solvents	[3][4]
pKa	~16	[1]
Flash Point	68 °C (154 °F)	[6][8]

Data Presentation: Spectroscopic Data

Spectroscopic analysis is critical for the identification and characterization of cyclohexanol.

Spectroscopic Method	Characteristic Peaks	Reference(s)
Infrared (IR) Spectroscopy	Broad O-H stretch: 3300-3600 cm⁻¹ Strong C-O stretch: ~1050 cm⁻¹	[2][9]
¹H NMR Spectroscopy	-OH proton: Signal varies H on C-OH carbon: ~3.4-4.5 δ Cyclohexane ring protons: ~1.0-2.0 δ	[2][9][10]
¹³C NMR Spectroscopy	C-OH carbon: ~50-80 δ	[9]

Key Reactions of Cyclohexanol as a Secondary Alcohol

As a secondary alcohol, cyclohexanol undergoes several characteristic reactions, primarily oxidation, dehydration, and esterification.

Oxidation to Cyclohexanone (B45756)

The oxidation of a secondary alcohol yields a ketone. The oxidation of cyclohexanol to cyclohexanone is a commercially significant process, as cyclohexanone is a primary precursor to caprolactam and adipic acid, which are used to manufacture Nylon 6 and Nylon 6,6.[4][11][12] Various oxidizing agents can be employed, including chromic acid (H₂CrO₄) and sodium hypochlorite (B82951) (NaOCl) in the presence of acetic acid.[7][11]

Figure 2. Generalized reaction pathway for the oxidation of cyclohexanol.

This procedure is adapted from established laboratory methods for the Chapman-Stevens Oxidation.[13][14]

• Reaction Setup : In an Erlenmeyer flask equipped with a magnetic stir bar, combine 10 mmoles of cyclohexanol with 2.5 mL of glacial acetic acid. Place the flask in an ice bath on a magnetic stirrer.[13]

• Addition of Oxidant : In a separatory funnel, place 15 mL of 5.25% sodium hypochlorite solution (household bleach). Add the bleach dropwise to the stirring cyclohexanol/acetic acid mixture over approximately 15 minutes. Maintain the reaction temperature below 30-35 °C using the ice bath.[13][14]

• Reaction Monitoring : After the addition is complete, continue stirring the mixture for an additional 15-30 minutes at room temperature.[13] Check for the presence of excess oxidant using potassium iodide-starch paper; a blue-black color indicates excess hypochlorite.[15]

• Quenching : If excess oxidant is present, quench it by adding a saturated sodium bisulfite solution dropwise until the KI-starch test is negative.[13]

• Workup and Isolation : Add solid sodium chloride to the mixture to saturate the aqueous layer, which decreases the solubility of the cyclohexanone product.[15] Transfer the mixture to a separatory funnel. Extract the product with dichloromethane (B109758) (2 x 5 mL).[13]

• Drying and Purification : Combine the organic layers and dry them over anhydrous sodium sulfate (B86663). Decant the dried solution into a pre-weighed vial. The solvent can be removed by gentle heating or rotary evaporation to yield the cyclohexanone product.[16]

• Characterization : Analyze the product using IR spectroscopy. The appearance of a strong C=O stretching band around 1710 cm⁻¹ and the disappearance of the broad O-H band from cyclohexanol confirm the conversion.[7]

Dehydration to Cyclohexene

In the presence of a strong acid catalyst, such as phosphoric acid (H₃PO₄) or sulfuric acid (H₂SO₄), cyclohexanol undergoes an E1 elimination reaction (dehydration) to form cyclohexene.[17][18][19]

Figure 3. The three-step E1 mechanism for the acid-catalyzed dehydration of cyclohexanol.

This procedure is based on common undergraduate and research laboratory syntheses.[20][21][22]

• Reaction Setup : Place 10 mL of cyclohexanol in a 100-mL round-bottom flask. Carefully add 12 mL of 85% phosphoric acid and a few boiling chips. Swirl gently to mix.[20]

• Distillation : Assemble a simple distillation apparatus with the round-bottom flask as the distilling flask and a 50-mL round-bottom flask, cooled in an ice-water bath, as the receiving flask.[20]

• Heating : Heat the mixture using a heating mantle. Slowly distill the product mixture (cyclohexene and water). The vapor temperature should not exceed 100-105 °C. Continue distillation until about 5-10 mL of residue remains in the distilling flask.[20][21]

• Workup : Transfer the distillate to a separatory funnel. Add solid sodium chloride to saturate the aqueous layer.[21] Wash the organic layer with 10% sodium carbonate solution to neutralize any residual acid, followed by a wash with a saturated NaCl solution (brine).[20]

• Drying : Carefully separate the organic layer (top layer) and transfer it to a clean, dry Erlenmeyer flask. Add anhydrous calcium chloride or sodium sulfate to dry the cyclohexene.[17][18]

• Final Purification : Decant the dried liquid into a clean, pre-weighed flask. The purity can be assessed by gas chromatography, and the identity confirmed by IR spectroscopy (disappearance of O-H stretch, appearance of =C-H stretch > 3000 cm⁻¹) and chemical tests (e.g., reaction with bromine or potassium permanganate).[20][22]

Esterification

Cyclohexanol reacts with carboxylic acids or their derivatives (like acid chlorides or anhydrides) in the presence of an acid catalyst to form esters.[1][23] These esters, such as dicyclohexyl phthalate, are used commercially as plasticizers.[1] The reaction is a reversible process known as Fischer esterification.

Figure 4. A generalized workflow for the synthesis and purification of a cyclohexyl ester.

Industrial Production and Applications

Cyclohexanol is produced on a massive scale, primarily through two main routes:

• Oxidation of Cyclohexane : Air oxidation of cyclohexane, typically using cobalt catalysts, produces a mixture of cyclohexanol and cyclohexanone, known as "KA oil" (ketone-alcohol oil).[1][12] This mixture is the main feedstock for producing adipic acid.

• Hydrogenation of Phenol : Phenol can be hydrogenated using catalysts like nickel or palladium to produce cyclohexanol.[1][23] This process can be adjusted to favor the formation of either cyclohexanol or cyclohexanone.

The primary application of cyclohexanol is as a chemical intermediate.[24] Its role in the production of nylons is paramount.[4][5] It is also utilized as a solvent for lacquers, resins, and paints, and as a stabilizer in soaps and detergents.[3][4]

Conclusion

Cyclohexanol's classification as a secondary alcohol defines its chemical behavior, making it a cornerstone of both academic study and industrial synthesis. Its key reactions—oxidation to a ketone, dehydration to an alkene, and esterification—are fundamental transformations in organic chemistry. The detailed experimental protocols and mechanistic pathways provided in this guide offer a framework for the practical application and theoretical understanding of cyclohexanol's chemistry, underscoring its importance for professionals in chemical research and development.

References

• 1. Cyclohexanol - Wikipedia [en.wikipedia.org]
• 2. fiveable.me [fiveable.me]
• 3. Cyclohexanol: Versatile Applications in Different Fields and its Production Method_Chemicalbook [chemicalbook.com]
• 4. nbinno.com [nbinno.com]
• 5. scribd.com [scribd.com]
• 6. Cyclohexanol | C6H11OH | CID 7966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. The Oxidation of Cyclohexanol - Edubirdie [edubirdie.com]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 9. 17.11 Spectroscopy of Alcohols and Phenols - Organic Chemistry | OpenStax [openstax.org]
• 10. Cyclohexanol(108-93-0) 1H NMR spectrum [chemicalbook.com]
• 11. scribd.com [scribd.com]
• 12. taylorandfrancis.com [taylorandfrancis.com]
• 13. chemistry.mdma.ch [chemistry.mdma.ch]
• 14. owlcation.com [owlcation.com]
• 15. studylib.net [studylib.net]
• 16. studylib.net [studylib.net]
• 17. people.chem.umass.edu [people.chem.umass.edu]
• 18. scribd.com [scribd.com]
• 19. Dehydration of Cyclohexanol | Definition & Mechanism | Study.com [study.com]
• 20. The Synthesis of Alkenes: The Dehydration of Cyclohexanol [sites.pitt.edu]
• 21. pnorris.people.ysu.edu [pnorris.people.ysu.edu]
• 22. Synthesis of Cyclohexene via Dehydration of Cyclohexanol Lab | Santa Ana College - Edubirdie [edubirdie.com]
• 23. chemcess.com [chemcess.com]
• 24. chemimpex.com [chemimpex.com]

Protocols & Analytical Methods

Synthesis of Cyclohexanol from Cyclohexene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the laboratory synthesis of cyclohexanol from cyclohexene (B86901). Three common methods are presented: acid-catalyzed hydration, hydroboration-oxidation, and oxymercuration-demercuration. Each method's advantages, disadvantages, and typical outcomes are discussed to aid in selecting the most appropriate procedure for specific research and development needs.

Introduction

Cyclohexanol is a valuable intermediate in the chemical and pharmaceutical industries, serving as a precursor for the synthesis of various organic compounds, including pharmaceuticals, solvents, and plasticizers. The conversion of cyclohexene to cyclohexanol is a fundamental organic transformation that can be achieved through several synthetic routes. This document outlines three established methods, providing detailed experimental protocols, comparative data, and mechanistic insights to guide researchers in their synthetic endeavors.

Comparative Data of Synthesis Methods

The choice of synthetic method for converting cyclohexene to cyclohexanol depends on factors such as desired regioselectivity, reaction conditions, and tolerance of functional groups. The following table summarizes the key quantitative data for the three described methods.

Parameter	Acid-Catalyzed Hydration	Hydroboration-Oxidation	Oxymercuration-Demercuration
Principle	Markovnikov addition of water	Anti-Markovnikov, syn-addition of water	Markovnikov addition of water
Typical Reagents	H₂SO₄ or H₃PO₄, H₂O	1. BH₃•THF 2. H₂O₂, NaOH	1. Hg(OAc)₂, H₂O/THF 2. NaBH₄
Typical Yield	Variable, often moderate (e.g., ~50-60%)	High (e.g., >90%)[1]	High (e.g., ~70-75%)[2]
Purity	Can be contaminated with byproducts (e.g., dicyclohexyl ether)	High	High
Reaction Time	Several hours	1-2 hours	1-2 hours
Key Advantages	Inexpensive reagents	High yield and purity, anti-Markovnikov selectivity	Prevents carbocation rearrangements
Key Disadvantages	Risk of carbocation rearrangements, formation of byproducts	Use of pyrophoric and moisture-sensitive reagents	Use of toxic mercury compounds

Experimental Protocols

The following are detailed experimental protocols for the synthesis of cyclohexanol from cyclohexene via the three discussed methods.

Acid-Catalyzed Hydration of Cyclohexene

This method follows Markovnikov's rule, where the hydroxyl group adds to the more substituted carbon of the double bond. In the case of the symmetrical cyclohexene, this distinction is irrelevant. However, the reaction is prone to carbocation rearrangements (not a concern with cyclohexene) and the formation of ether byproducts.[3][4][5]

Materials:

• Cyclohexene

• Concentrated Sulfuric Acid (H₂SO₄) or 85% Phosphoric Acid (H₃PO₄)

• Water (H₂O)

• Saturated Sodium Chloride Solution (Brine)

• 10% Sodium Carbonate Solution

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Calcium Chloride (CaCl₂)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

• Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

• To a 100 mL round-bottom flask, add 10.0 mL of cyclohexene.

• Slowly and with cooling in an ice bath, add 5 mL of concentrated sulfuric acid or 10 mL of 85% phosphoric acid. Swirl the flask gently to mix the contents.

• Attach a reflux condenser to the flask and heat the mixture under reflux for 1 hour.

• Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 20 mL of water, 20 mL of 10% sodium carbonate solution, and 20 mL of saturated sodium chloride solution. After each wash, separate and discard the aqueous layer.

• Transfer the organic layer to a clean, dry Erlenmeyer flask and dry it over anhydrous magnesium sulfate or calcium chloride.

• Decant or filter the dried liquid into a distillation flask.

• Purify the crude cyclohexanol by simple distillation, collecting the fraction boiling between 159-162 °C.

• Weigh the purified product and calculate the percent yield.

Hydroboration-Oxidation of Cyclohexene

This two-step reaction sequence results in the anti-Markovnikov, syn-addition of water across the double bond, yielding cyclohexanol with high stereospecificity and yield.[1]

Materials:

• Cyclohexene

• Borane-tetrahydrofuran (B86392) complex (BH₃•THF) solution (1 M in THF)

• 3 M Sodium Hydroxide (B78521) (NaOH) solution

• 30% Hydrogen Peroxide (H₂O₂) solution

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Two-neck round-bottom flask

• Addition funnel

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Set up a dry, two-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a nitrogen inlet.

• Under a nitrogen atmosphere, add 10.0 mmol of cyclohexene to the flask, dissolved in 10 mL of anhydrous THF.

• Cool the flask in an ice bath.

• Slowly add 3.3 mL of a 1 M solution of borane-tetrahydrofuran complex (3.3 mmol) to the addition funnel and then add it dropwise to the stirred cyclohexene solution over 10-15 minutes.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour.

• Cool the flask again in an ice bath. Slowly and cautiously add 3 mL of 3 M sodium hydroxide solution, followed by the dropwise addition of 3 mL of 30% hydrogen peroxide solution, keeping the temperature below 40 °C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

• Transfer the reaction mixture to a separatory funnel and add 20 mL of diethyl ether.

• Wash the organic layer with three 20 mL portions of saturated sodium chloride solution.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the solution and remove the solvent using a rotary evaporator to obtain the crude cyclohexanol.

• Further purification can be achieved by distillation if necessary. Weigh the product and calculate the percent yield.

Oxymercuration-Demercuration of Cyclohexene

This method also follows Markovnikov's rule for the addition of water but avoids carbocation rearrangements, making it a reliable method for producing cyclohexanol from alkenes that are prone to such rearrangements. It involves the use of toxic mercury salts and should be handled with appropriate safety precautions.[1][2]

Materials:

• Cyclohexene

• Mercury(II) acetate (B1210297) (Hg(OAc)₂)

• Tetrahydrofuran (THF)

• Water (H₂O)

• 3 M Sodium Hydroxide (NaOH) solution

• 0.5 M Sodium Borohydride (B1222165) (NaBH₄) in 3 M NaOH

• Diethyl ether

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 mmol of mercury(II) acetate in 20 mL of water and 20 mL of THF.

• To the stirred solution, add 10.0 mmol of cyclohexene. Stir the mixture vigorously at room temperature for 30 minutes. The initial yellow-orange color should fade.

• Cool the flask in an ice bath. Add 20 mL of 3 M sodium hydroxide solution.

• Slowly add a solution of 5.0 mmol of sodium borohydride in 10 mL of 3 M sodium hydroxide. A black precipitate of mercury metal will form.

• Stir the mixture for 1 hour at room temperature.

• Carefully decant the supernatant liquid away from the mercury precipitate. The mercury should be collected and disposed of according to hazardous waste protocols.

• Transfer the decanted liquid to a separatory funnel and extract with two 30 mL portions of diethyl ether.

• Combine the ether extracts and wash with two 20 mL portions of saturated sodium chloride solution.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the solution and remove the solvent using a rotary evaporator to yield cyclohexanol.

• Weigh the product and calculate the percent yield.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the reaction mechanisms and experimental workflows for the synthesis of cyclohexanol from cyclohexene.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. scribd.com [scribd.com]
• 5. scribd.com [scribd.com]

Application Notes and Protocols: Oxidation of Cyclohexanol to Cyclohexanone

Audience: Researchers, scientists, and drug development professionals.

Introduction: The oxidation of secondary alcohols to ketones is a fundamental transformation in organic synthesis. The conversion of cyclohexanol to cyclohexanone (B45756) is a classic example of this reaction and holds significant industrial importance, primarily as a precursor in the production of nylon 6 and nylon 6,6.[1][2] This document provides detailed protocols for two common methods for this oxidation: a "green" oxidation using sodium hypochlorite (B82951) (household bleach) and a classical method using chromic acid.

Data Presentation

A summary of the physical properties of the primary reactant and product is provided below for easy reference.

Table 1: Physical Properties of Key Compounds

Compound	Molar Mass ( g/mol )	Density (g/mL)	Boiling Point (°C)	Melting Point (°C)
Cyclohexanol	100.16[3]	0.962[4]	161[3]	25[3]
Cyclohexanone	98.14[3]	0.947[5]	155-156[3][6]	-47 to -31[7][8]

Table 2: Comparison of Oxidation Protocols

Parameter	Protocol 1: Sodium Hypochlorite	Protocol 2: Chromic Acid (Jones Reagent)
Oxidizing Agent	Sodium hypochlorite (NaOCl) / Hypochlorous acid (HOCl)[9]	Chromic acid (H₂CrO₄), from Na₂Cr₂O₇/H₂SO₄[3]
Catalyst/Activator	Glacial Acetic Acid[10]	Sulfuric Acid (H₂SO₄)
Reaction Temp.	30 - 35 °C[4][11]	55 - 60 °C[12]
Reaction Time	25 - 45 minutes (addition) + 15 minutes (stirring)[4][11]	~1 hour[12]
Reported Yield	33-51%[1][3]	Varies based on scale and conditions
Environmental Notes	Considered a "green" alternative to heavy metal oxidants.[13]	Generates chromium waste, which is a suspected mutagen and carcinogen.[9]

Experimental Workflow Overview

The general procedure for the synthesis, purification, and analysis of cyclohexanone is outlined in the diagram below.

Caption: General workflow for cyclohexanone synthesis.

Experimental Protocols

Protocol 1: Oxidation of Cyclohexanol using Sodium Hypochlorite

This protocol utilizes household bleach as an inexpensive and environmentally safer oxidizing agent compared to traditional heavy-metal reagents.[9] The active oxidizing agent, hypochlorous acid (HOCl), is generated in situ from the reaction of sodium hypochlorite and acetic acid.[10][14]

Materials and Reagents:

• Cyclohexanol (10.4 mL)[11]

• Glacial acetic acid (25 mL)[11]

• Sodium hypochlorite solution (10% w/v, ~90 mL)[4][11]

• Sodium bisulfite (NaHSO₃), solid[11]

• Sodium chloride (NaCl), solid (5 g)[11]

• Saturated sodium bicarbonate solution (NaHCO₃) (2 x 10 mL)[11]

• Anhydrous magnesium sulfate (B86663) (MgSO₄)[11]

• 250 mL Erlenmeyer flask, 250 mL separatory funnel, magnetic stirrer and stir bar, thermometer, ice-water bath.

Procedure:

• Reaction Setup: In a 250 mL Erlenmeyer flask, combine 10.4 mL of cyclohexanol and 25 mL of glacial acetic acid. Add a magnetic stir bar. Place the flask on a magnetic stirrer and arrange an ice-water bath to be used as needed.[4][11]

• Addition of Oxidant: Place 90 mL of 10% sodium hypochlorite solution in a separatory funnel and position it above the Erlenmeyer flask. Begin stirring the cyclohexanol/acetic acid mixture and add the sodium hypochlorite solution dropwise over a period of 25-45 minutes.[4][11]

• Temperature Control: Throughout the addition, maintain the reaction mixture temperature between 30-35°C. Use the ice-water bath to cool the flask if the temperature rises above 35°C, as higher temperatures can lead to α-halogenation of the ketone product.[4][11]

• Monitoring Reaction: After the addition is complete, the mixture should have a greenish-yellow color, indicating the presence of excess oxidant. Test for this by placing a drop of the reaction mixture on a strip of KI-starch paper; a positive test will result in a blue-black color.[11] If the test is negative, add more sodium hypochlorite solution in 1-3 mL portions until a positive test is maintained.[11]

• Quenching: Remove the ice bath and allow the mixture to stir at room temperature for 15 minutes.[11] Quench the excess oxidant by adding solid sodium bisulfite (NaHSO₃) in small portions until the greenish-yellow color disappears and the KI-starch test is negative.[11][14]

• Work-up and Extraction:

  • Pour the reaction mixture into a 250 mL separatory funnel.

  • Add 5 g of solid sodium chloride (NaCl) to "salt out" the product, reducing its solubility in the aqueous layer.[1]

  • Swirl to dissolve the salt, allow the layers to separate, and drain the lower aqueous layer.

  • Wash the remaining organic layer with two 10 mL portions of saturated sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acetic acid.[11] Drain the lower aqueous layer after each wash.

• Drying and Isolation:

  • Transfer the organic layer (the crude cyclohexanone) to a clean, dry Erlenmeyer flask.

  • Add a small amount of anhydrous magnesium sulfate (MgSO₄) to dry the product.[11] Swirl the flask; if the drying agent clumps together, add more until some particles remain free-flowing.

  • Decant or filter the dried liquid into a pre-weighed flask to obtain the final product. Determine the weight and calculate the percent yield.[11]

Protocol 2: Oxidation of Cyclohexanol using Chromic Acid

This protocol employs the powerful Jones reagent (chromic acid) for oxidation. Due to the hazardous nature of chromium compounds, this procedure must be performed with extreme caution and proper waste disposal protocols.[9]

Materials and Reagents:

• Cyclohexanol (6 g)[12]

• Sodium dichromate dihydrate (Na₂Cr₂O₇·2H₂O) (12.5 g)[12]

• Concentrated sulfuric acid (H₂SO₄) (6 mL)[12]

• Water

• Ethyl acetate (B1210297) (2 x 10 mL)[12]

• Sodium chloride (NaCl), solid (~7 g)[12]

• Anhydrous magnesium sulfate (MgSO₄)[12]

• 100 mL beaker, 100 mL conical flask, 250 mL round-bottom flask, distillation apparatus, separatory funnel.

Procedure:

• Preparation of Jones Reagent: In a 100 mL beaker, dissolve 12.5 g of sodium dichromate dihydrate in 60 mL of water. While stirring continuously, slowly and carefully add 6 mL of concentrated sulfuric acid. Allow this chromic acid solution to cool to room temperature.[12]

• Reaction: Place 6 g of cyclohexanol into a 100 mL conical flask. Add the prepared chromic acid solution to the cyclohexanol in one portion, swirling to mix thoroughly.[12]

• Temperature Control: The reaction is exothermic. When the temperature rises to 55°C, begin cooling the flask in a cold water bath. Maintain the temperature between 55-60°C with intermittent cooling.[12]

• Reaction Completion: Once the initial exothermic reaction subsides, let the mixture stand for 1 hour with occasional swirling.[12]

• Isolation by Distillation:

  • Pour the reaction mixture into a 250 mL round-bottom flask and add 60 mL of water.[12]

  • Set up a simple distillation apparatus and distill the mixture until approximately 30 mL of distillate (containing water and cyclohexanone) has been collected. The distillate will appear as two layers.[12]

• Work-up and Extraction:

  • Transfer the distillate to a separatory funnel. Add ~7 g of solid sodium chloride (NaCl) to saturate the aqueous layer and facilitate separation.[12]

  • Separate the upper cyclohexanone layer.

  • Extract the lower aqueous layer twice with 10 mL portions of ethyl acetate.[12]

  • Combine the ethyl acetate extracts with the initial cyclohexanone layer.[12]

• Drying and Purification:

  • Dry the combined organic layers with anhydrous magnesium sulfate for 5 minutes.[12]

  • Filter the dried solution into a pre-weighed, dry round-bottom flask.

  • Set up a distillation apparatus and distill off the ethyl acetate (b.p. ~77°C) to leave the purified cyclohexanone product (b.p. ~155°C).[12]

  • Weigh the flask with the product to determine the final yield.

Reaction Mechanism and Visualization

The oxidation of cyclohexanol by hypochlorous acid is believed to proceed through the mechanism illustrated below.

Caption: Mechanism of cyclohexanol oxidation by HOCl.

References

• 1. owlcation.com [owlcation.com]
• 2. Oxidation of Cyclohexane to Cyclohexanol/Cyclohexanone Using Sol‐Gel‐Encapsulated Unspecific Peroxygenase from Agrocybe aegerita - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Oxidation of Cyclohexanol - Edubirdie [edubirdie.com]
• 4. studylib.net [studylib.net]
• 5. Cyclohexanone 99.8 108-94-1 [sigmaaldrich.com]
• 6. alphachem.biz [alphachem.biz]
• 7. Cyclohexanone - Essential Intermediate for Nylon Production [epchems.com]
• 8. labproinc.com [labproinc.com]
• 9. chemistry.mdma.ch [chemistry.mdma.ch]
• 10. scribd.com [scribd.com]
• 11. OXIDATION OF CYCLOHEXANOL TO CYCLOHEXANONE [chemistry.gravitywaves.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. m.youtube.com [m.youtube.com]
• 14. ipl.org [ipl.org]

Application Notes and Protocols for the Dehydration of Cyclohexanol

Introduction

The acid-catalyzed dehydration of cyclohexanol to produce cyclohexene (B86901) is a classic and fundamental organic chemistry experiment. This reaction is an elimination reaction, specifically an E1 reaction, where the hydroxyl group of the alcohol is protonated by a strong acid, followed by the loss of a water molecule to form a carbocation intermediate. A subsequent deprotonation from an adjacent carbon atom results in the formation of a carbon-carbon double bond, yielding cyclohexene.[1][2][3] This process is widely used in academic laboratories to illustrate the principles of elimination reactions, distillation, and purification techniques. Industrially, cyclohexene is a precursor for the synthesis of various materials, including nylon.[1]

Commonly used acid catalysts include concentrated sulfuric acid and phosphoric acid.[4][5] However, phosphoric acid is often preferred as it is less oxidizing than sulfuric acid, leading to fewer side products and a cleaner reaction.[5] The reaction is typically carried out by heating the mixture of cyclohexanol and the acid catalyst, and the products, cyclohexene and water, are co-distilled.[4][6] The crude distillate is then subjected to a series of purification steps to isolate pure cyclohexene.

Reaction Mechanism

The dehydration of cyclohexanol proceeds through a three-step mechanism:[1][2]

• Protonation of the hydroxyl group: The oxygen atom of the hydroxyl group in cyclohexanol is protonated by the acid catalyst (e.g., H₃PO₄ or H₂SO₄). This is a fast and reversible step that converts the poor leaving group (-OH) into a good leaving group (-OH₂⁺).

• Formation of a carbocation: The protonated alcohol loses a molecule of water to form a secondary carbocation. This is the slow, rate-determining step of the reaction.

• Deprotonation to form the alkene: A base (such as a water molecule or the conjugate base of the acid) removes a proton from a carbon atom adjacent to the carbocation. The electrons from the C-H bond then form a pi bond, resulting in the formation of cyclohexene.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the laboratory-scale dehydration of cyclohexanol.

Materials and Equipment:

• Cyclohexanol

• 85% Phosphoric acid (H₃PO₄) or concentrated Sulfuric acid (H₂SO₄)[6][7]

• Saturated sodium chloride solution[6]

• 10% Sodium carbonate solution[8]

• Anhydrous calcium chloride or anhydrous sodium sulfate[6][8]

• Boiling chips[4]

• Round-bottom flask (50 mL or 100 mL)[8]

• Distillation apparatus (simple or fractional)[6][7]

• Separating funnel[9]

• Erlenmeyer flasks

• Heating mantle or water bath[10]

• Ice bath[7]

Procedure:

Part 1: Dehydration Reaction and Distillation

• To a 50 mL round-bottom flask, add 10 mL of cyclohexanol.[8][9]

• Carefully and with swirling, add 4 mL of 85% phosphoric acid to the cyclohexanol in the flask.[9] The addition is exothermic, and the flask will become warm.[6]

• Add a few boiling chips to the flask to ensure smooth boiling.[4]

• Set up a simple or fractional distillation apparatus. The receiving flask should be placed in an ice-water bath to minimize the evaporation of the volatile cyclohexene product.[7]

• Heat the mixture gently using a heating mantle.[10]

• Collect the distillate that boils in the range of 70-90°C.[9] This initial distillate will be a mixture of cyclohexene and water.

• Continue the distillation until only a small amount of residue remains in the distillation flask, but do not heat the flask to dryness.[9]

Part 2: Purification of Cyclohexene (Work-up)

• Transfer the collected distillate to a separating funnel.[9]

• Add an equal volume of saturated sodium chloride solution to the separating funnel. This helps to separate the organic and aqueous layers.[9]

• Stopper the funnel and shake gently, periodically venting to release any pressure. Allow the layers to separate.

• Drain the lower aqueous layer and discard it.

• Wash the organic layer with 10 mL of 10% sodium carbonate solution to neutralize any remaining acid.[8] Again, shake and vent the funnel, then drain and discard the lower aqueous layer.

• Wash the organic layer one more time with 10 mL of saturated sodium chloride solution. Drain and discard the aqueous layer.

• Transfer the crude cyclohexene (the upper organic layer) to a clean, dry Erlenmeyer flask.

• Dry the cyclohexene by adding a small amount of anhydrous calcium chloride or anhydrous sodium sulfate.[6][8][9] Swirl the flask occasionally for about 10-15 minutes, or until the liquid becomes clear, indicating that the water has been removed.

• Carefully decant or filter the dried cyclohexene into a clean, pre-weighed round-bottom flask.

Part 3: Final Distillation

• Add a few fresh boiling chips to the dried cyclohexene.

• Perform a final simple distillation, collecting the fraction that boils between 81-85°C.[9] The boiling point of pure cyclohexene is 83°C.

• Weigh the collected pure cyclohexene and calculate the percent yield.

Confirmatory Tests for Alkene:

To confirm the presence of the alkene functional group in the product, the following qualitative tests can be performed:

• Bromine Test: Add a few drops of a dilute solution of bromine in an inert solvent (like dichloromethane) to a small sample of the product. The rapid disappearance of the reddish-brown color of the bromine indicates the presence of an alkene.[7]

• Potassium Permanganate (B83412) (Baeyer's) Test: Add a few drops of a cold, dilute, aqueous solution of potassium permanganate to a small sample of the product. The disappearance of the purple permanganate color and the formation of a brown precipitate (manganese dioxide) is a positive test for an alkene.[6]

Data Presentation

Table 1: Reactant and Product Properties

Compound	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
Cyclohexanol	100.16	161	0.962
Cyclohexene	82.14	83	0.811
Water	18.02	100	1.000

Table 2: Example Experimental Data and Yield Calculation

Parameter	Value	Reference
Volume of Cyclohexanol used	10.0 mL	[8][9]
Density of Cyclohexanol	0.962 g/mL	-
Mass of Cyclohexanol used	9.62 g	Calculated
Moles of Cyclohexanol	0.096 mol	Calculated
Theoretical Moles of Cyclohexene	0.096 mol	[6][11]
Molar Mass of Cyclohexene	82.14 g/mol	-
Theoretical Yield of Cyclohexene	7.88 g	Calculated
Actual Yield of Cyclohexene (example)	4.23 g	[4]
Percent Yield	53.7%	Calculated

Note: Percent yields can vary significantly depending on the experimental setup and technique. Reported yields in literature often range from 40% to 70%. For instance, one experiment reported a 47% yield[12], while another calculated a 48% yield[13].

Diagrams

Caption: Experimental workflow for the synthesis and purification of cyclohexene.

References

• 1. Dehydration of Cyclohexanol | Definition & Mechanism | Study.com [study.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. One Part of Chemistry: Dehydration of An Alcohol: Cyclohexanol and Cyclohexene [1chemistry.blogspot.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 8. The Synthesis of Alkenes: The Dehydration of Cyclohexanol [sites.pitt.edu]
• 9. scisheets.co.uk [scisheets.co.uk]
• 10. savemyexams.com [savemyexams.com]
• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. Synthesis of Cyclohexene via Dehydration of Cyclohexanol Discussion Part 1 | Writing in Biology [bcrc.bio.umass.edu]
• 13. Dehydration Cyclohexanol Lab Report | Eastern Kentucky University - Edubirdie [edubirdie.com]

Application Notes and Protocols for Cyclohexanol as a Solvent in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexanol, a viscous, colorless liquid with a camphor-like odor, is a versatile secondary alcohol with the chemical formula C₆H₁₁OH. While it is widely recognized as a key intermediate in the production of nylon and plasticizers, its utility as a high-boiling, polar-protic solvent in organic synthesis is a valuable asset for various chemical transformations.[1][2][3][4][5] Its unique combination of physical and chemical properties, including a high boiling point, miscibility with many organic solvents, and the ability to form hydrogen bonds, makes it a suitable medium for reactions requiring elevated temperatures and specific solvation characteristics.[1][2][3][4][5]

This document provides detailed application notes and protocols for the use of cyclohexanol as a solvent in several key organic reactions. The information is intended to guide researchers, scientists, and drug development professionals in leveraging the properties of cyclohexanol for efficient and controlled chemical synthesis.

Physical and Chemical Properties

A thorough understanding of the physicochemical properties of cyclohexanol is crucial for its effective application as a solvent. These properties influence its solvation power, reaction kinetics, and work-up procedures.

Property	Value	References
Molecular Formula	C₆H₁₁OH	[3]
Molecular Weight	100.16 g/mol	[3]
Appearance	Colorless, viscous liquid or hygroscopic needles	[3][4][5]
Odor	Camphor-like	[3]
Boiling Point	161.1 °C	[4]
Melting Point	25.15 °C	[4]
Density	0.9493 g/cm³ at 20 °C	[4]
Solubility in Water	3.6 g/100 mL at 20 °C	[3]
Miscibility	Miscible with most organic solvents (alcohols, ketones, ethers)	[4]
Flash Point	67.2 °C	[3]
Viscosity	41.07 mPa·s at 30 °C	[4]

Applications in Organic Synthesis

Cyclohexanol's high boiling point makes it an excellent solvent for reactions that require sustained heating to proceed at a reasonable rate. Its polar nature allows it to dissolve a wide range of organic compounds, including polar reactants and catalysts.

Logical Workflow for Solvent Selection and Use

Caption: A logical workflow for utilizing cyclohexanol as a solvent.

Experimental Protocols

The following protocols are provided as detailed examples of how cyclohexanol can be used as a solvent in various organic reactions. These are representative methodologies and may require optimization for specific substrates.

Esterification of Carboxylic Acids

Cyclohexanol can serve as a solvent for the Fischer-Speier esterification of carboxylic acids with alcohols, particularly when higher temperatures are needed to drive the equilibrium towards the product. In some cases, cyclohexanol can also act as the reactant alcohol.

Protocol: Synthesis of Cyclohexyl Acetate

This protocol describes the esterification of acetic acid with cyclohexanol, where cyclohexanol acts as both a reactant and the solvent.

Parameter	Value
Reactants	Acetic Acid, Cyclohexanol
Catalyst	Sulfuric Acid (concentrated)
Temperature	Reflux (approx. 120-130 °C)
Reaction Time	2-3 hours
Typical Yield	70-80%

Methodology:

• To a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 25 mL (0.24 mol) of cyclohexanol and 15 mL (0.26 mol) of glacial acetic acid.

• Carefully add 1 mL of concentrated sulfuric acid to the mixture while stirring.

• Heat the mixture to a gentle reflux using a heating mantle for 2-3 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• After completion, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with 50 mL of water, followed by 50 mL of 5% sodium bicarbonate solution, and finally with 50 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the excess cyclohexanol and any remaining acetic acid by distillation.

• The product, cyclohexyl acetate, can be further purified by fractional distillation.

Williamson Ether Synthesis

The high boiling point of cyclohexanol allows it to be used as a solvent for the Williamson ether synthesis, especially when less reactive alkyl halides are employed, requiring higher reaction temperatures.

Protocol: Synthesis of Phenyl Propyl Ether (Hypothetical Example)

This protocol provides a representative procedure for the synthesis of an ether using cyclohexanol as the solvent.

Parameter	Value
Reactants	Phenol, 1-Bromopropane (B46711)
Base	Potassium Carbonate (K₂CO₃)
Solvent	Cyclohexanol
Temperature	140-150 °C
Reaction Time	6-8 hours
Typical Yield	60-70%

Methodology:

• In a 100 mL three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a thermometer, add 10 g (0.106 mol) of phenol, 22 g (0.159 mol) of anhydrous potassium carbonate, and 50 mL of dry cyclohexanol.

• Heat the mixture to 140-150 °C with vigorous stirring.

• Slowly add 15.6 g (0.127 mol) of 1-bromopropane to the reaction mixture over 30 minutes.

• Maintain the reaction at 140-150 °C for 6-8 hours, monitoring the progress by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Wash the filtrate with 1 M NaOH solution to remove any unreacted phenol, followed by washing with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Remove the solvent (cyclohexanol) under reduced pressure.

• The crude product can be purified by vacuum distillation.

Signaling Pathway Diagram (Illustrative)

While not a common application, if cyclohexanol were used as a solvent in a reaction involving a signaling pathway inhibitor, the following diagram illustrates the logical relationship.

Caption: Inhibition of a signaling pathway.

Summary of Quantitative Data

The following table summarizes the reaction conditions for the protocols described above.

Reaction Type	Reactants	Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Esterification	Acetic Acid, Cyclohexanol	H₂SO₄	Cyclohexanol	Reflux	2-3	70-80
Williamson Ether Synthesis	Phenol, 1-Bromopropane	K₂CO₃	Cyclohexanol	140-150	6-8	60-70

Conclusion

Cyclohexanol is a valuable high-boiling solvent for organic synthesis, particularly for reactions that require elevated temperatures. Its ability to dissolve a variety of organic compounds and its relative stability make it a practical choice for specific applications in research and industrial processes. The provided protocols offer a starting point for the utilization of cyclohexanol as a solvent, and further optimization may be necessary to achieve desired outcomes for different substrates and reaction types. As with all organic solvents, appropriate safety precautions should be taken when handling cyclohexanol, including working in a well-ventilated area and using appropriate personal protective equipment.

References

• 1. US20030018223A1 - Process for the preparation of cyclohexanol - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Cyclohexanol | C6H11OH | CID 7966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]
• 5. scribd.com [scribd.com]

Cyclohexanol in Polymer Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Cyclohexanol, a versatile organic compound, and its derivatives play crucial roles in the synthesis of a wide array of polymers. This document provides detailed application notes and experimental protocols for the use of cyclohexanol and its derivatives as monomers, precursors, and solvents in polymer synthesis.

Cyclohexanol as a Precursor for Polyamides (Nylons)

Cyclohexanol is a key industrial intermediate in the production of adipic acid and caprolactam, the essential monomers for the synthesis of Nylon-6,6 and Nylon-6, respectively.[1][2]

Synthesis of Adipic Acid for Nylon-6,6 Production

Adipic acid is synthesized through the oxidation of cyclohexanol. This process typically involves the use of nitric acid and a catalyst.[1][3]

Experimental Protocol: Oxidation of Cyclohexanol to Adipic Acid [3]

• Reaction Setup: In a 3-liter three-necked flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, place 1900 mL of 50% nitric acid and 1 g of ammonium (B1175870) vanadate (B1173111) (catalyst).

• Reaction Conditions: Heat the flask in a water bath to 50-60°C.

• Addition of Cyclohexanol: While stirring, slowly add 357 g (3.5 moles) of cyclohexanol through the dropping funnel, maintaining the reaction temperature at 50-60°C.

• Reaction Completion and Crystallization: After the addition is complete, continue stirring for approximately one hour. Then, cool the mixture to about 0°C to allow adipic acid to crystallize.

• Isolation and Purification: Collect the adipic acid crystals by suction filtration, wash with 500 mL of ice water, and air dry.

• Yield: This process typically yields 425–440 g (58–60% of the theoretical amount) of crude adipic acid.[3]

Table 1: Physical Properties of Adipic Acid [4]

Property	Value
Melting Point	152.1 °C
Boiling Point (at 101.3 kPa)	337.5 °C
Solubility in Water	Soluble
Solubility in Methanol (B129727)/Ethanol	Highly Soluble

Logical Relationship: Synthesis of Nylon-6,6

The following diagram illustrates the synthesis pathway of Nylon-6,6, highlighting the role of cyclohexanol.

Synthesis of Nylon-6,6 from Cyclohexanol.

Synthesis of Caprolactam for Nylon-6 Production

Cyclohexanol is first oxidized to cyclohexanone (B45756), which is then converted to cyclohexanone oxime. A subsequent Beckmann rearrangement of the oxime yields caprolactam, the monomer for Nylon-6.[5][6]

Experimental Workflow: From Cyclohexanol to Nylon-6

The following diagram outlines the key steps in the production of Nylon-6 starting from cyclohexanol.

Workflow for the synthesis of Nylon-6.

Cyclohexanol Derivatives as Monomers

Derivatives of cyclohexanol are valuable monomers in the synthesis of various polymers, including acrylics and polyesters.

Poly(cyclohexyl methacrylate) (PCHMA)

Cyclohexyl methacrylate (B99206) (CHMA) can be polymerized via free-radical polymerization to produce poly(cyclohexyl methacrylate) (PCHMA), a polymer with applications in coatings, adhesives, and optical materials.[7][8]

Experimental Protocol: Free-Radical Polymerization of Cyclohexyl Methacrylate [9]

• Reactants and Initiator: In a reaction vessel, combine cyclohexyl methacrylate (monomer), methacrylic acid, a suitable solvent (e.g., toluene (B28343) or cyclohexane), a radical initiator (e.g., azobisisobutyronitrile - AIBN or benzoyl peroxide - BPO), and a polymerization inhibitor (e.g., hydroquinone).[2][10]

• Reaction Conditions: A typical molar ratio of methacrylic acid to cyclohexene (B86901) (a precursor to the ester) is around 4.0. The catalyst concentration is typically around 3% of the total mass of the monomers, and the inhibitor is about 1% of the mass of methacrylic acid.[9] Heat the mixture to a reaction temperature of approximately 90°C.[9]

• Polymerization: Maintain the reaction for a period of about 7 hours.

• Purification: After the reaction, the polymer can be purified by precipitation in a non-solvent such as methanol or hexanes.[5]

• Characterization: The resulting polymer can be characterized by techniques such as Size Exclusion Chromatography (SEC) to determine molecular weight and polydispersity index (PDI), and Differential Scanning Calorimetry (DSC) to determine the glass transition temperature (Tg).[11]

Table 2: Properties of Poly(cyclohexyl methacrylate)

Property	Value	Reference
Glass Transition Temperature (Tg)	85.53 °C - 109 °C	[11][12]
Refractive Index (n20/D)	1.5065	[13]
Density (at 25 °C)	1.1 g/mL	[13]
Solubility	Soluble in THF, CHCl3, toluene, dioxane. Precipitates from hexanes, methanol, ethanol.	[5]

Polyesters from 1,4-Cyclohexanedimethanol (B133615) (CHDM)

1,4-Cyclohexanedimethanol (CHDM), a diol derivative of cyclohexane, is a key monomer in the synthesis of high-performance polyesters with improved thermal stability and mechanical properties.

Experimental Protocol: Melt Polycondensation of CHDM-based Polyesters

• Reactants: Charge 1,4-cyclohexanedimethanol (CHDM) and a dicarboxylic acid (e.g., adipic acid, terephthalic acid) into a reaction vessel equipped with a stirrer and a system for vacuum and nitrogen inlet.

• Esterification: Heat the mixture under a nitrogen atmosphere to initiate the esterification reaction. The temperature is gradually increased to facilitate the removal of water as a byproduct.

• Polycondensation: Once the initial esterification is complete, apply a vacuum to remove the remaining byproducts and drive the polymerization to a high molecular weight. This stage is typically carried out at a higher temperature.

• Isolation: The resulting polyester (B1180765) is then cooled and can be pelletized or processed further.

Table 3: Thermal Properties of CHDM-Based Polyesters

Polyester	Diacid Component	Glass Transition Temperature (Tg) (°C)	Melting Temperature (Tm) (°C)
Poly(1,4-cylcohexylenedimethylene adipate) (PCA)	Adipic Acid	-	126
Poly(1,4-cyclohexylenedimethylene-1,4-cyclohexanedicarboxylate) (PCC)	1,4-Cyclohexanedicarboxylic Acid	63.7	-

Ring-Opening Polymerization of Cyclohexene Oxide

Cyclohexene oxide, which can be derived from cyclohexene (obtainable from cyclohexanol dehydration), undergoes ring-opening polymerization (ROP) to form poly(cyclohexene oxide) (PCHO), a polymer used in coatings and sealants.

Experimental Protocol: Ring-Opening Polymerization of Cyclohexene Oxide

• Catalyst and Monomer: In a dried reaction tube under an inert atmosphere (e.g., argon), add the catalyst (e.g., an amine triphenolate iron complex).

• Initiation: Introduce cyclohexene oxide (CHO) into the reaction tube.

• Polymerization: Place the reaction tube in a preheated oil bath and stir. The reaction progress can be monitored by the increase in viscosity.

• Termination and Purification: After the desired reaction time, dissolve the reaction mixture in a solvent like dichloromethane (B109758) and precipitate the polymer by adding it to an acidic methanol solution.

• Characterization: The conversion of CHO can be determined by 1H NMR spectroscopy, and the molecular weight of the resulting PCHO can be analyzed by GPC.

Table 4: Reaction Conditions and Results for ROP of Cyclohexene Oxide

Catalyst	Molar Ratio (CHO:Cat)	Temperature (°C)	Time (h)	Conversion (%)
Amine triphenolate iron complex C4	2000:1	100	16	80

Cyclohexanol as a Solvent and Chain Transfer Agent

Cyclohexanol as a Solvent

Cyclohexanol can be used as a solvent in polymerization reactions, particularly in solution polymerization. Its relatively high boiling point can be advantageous for reactions requiring elevated temperatures. However, its potential to act as a chain transfer agent must be considered.

Cyclohexanol as a Chain Transfer Agent

In radical polymerization, a chain transfer agent can terminate a growing polymer chain and initiate a new one, thereby controlling the molecular weight of the resulting polymer. Alcohols, including cyclohexanol, can act as chain transfer agents. The effectiveness of a chain transfer agent is quantified by its chain transfer constant (Cs).

Mechanism: Chain Transfer to Cyclohexanol

The following diagram illustrates the general mechanism of chain transfer to an alcohol like cyclohexanol during radical polymerization.

Mechanism of chain transfer to an alcohol.

References

• 1. Chain transfer to solvent in the radical polymerization of structurally diverse acrylamide monomers using straight-chain and branched alcohols as solvents - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. CN104945255B - Preparation method of cyclohexyl methacrylate - Google Patents [patents.google.com]
• 3. electronicsandbooks.com [electronicsandbooks.com]
• 4. researchgate.net [researchgate.net]
• 5. polymersource.ca [polymersource.ca]
• 6. researchgate.net [researchgate.net]
• 7. par.nsf.gov [par.nsf.gov]
• 8. jih.uobaghdad.edu.iq [jih.uobaghdad.edu.iq]
• 9. par.nsf.gov [par.nsf.gov]
• 10. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 11. Bulk Depolymerization of Methacrylate Polymers via Pendent Group Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Analytical Determination of Cyclohexanol Purity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexanol (C₆H₁₁OH) is a crucial intermediate in the chemical industry, primarily utilized in the production of nylon, and also finds applications as a solvent and in the synthesis of various other chemicals. The purity of cyclohexanol is a critical parameter that can significantly influence the yield and quality of downstream products, making accurate and reliable analytical methods for its determination essential. This document provides detailed application notes and protocols for the determination of cyclohexanol purity using Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. Additionally, Fourier-Transform Infrared (FTIR) spectroscopy is discussed as a valuable qualitative tool for impurity profiling.

Analytical Methods for Purity Determination

A variety of analytical techniques can be employed to assess the purity of cyclohexanol. The choice of method often depends on the expected impurities, the required level of sensitivity, and the available instrumentation. The most common and effective methods are detailed below.

Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating and quantifying volatile and semi-volatile compounds, making it highly suitable for the analysis of cyclohexanol and its common impurities, such as cyclohexanone, phenol, and other residual solvents or by-products from its synthesis.

Principle: The cyclohexanol sample, after vaporization, is transported by an inert carrier gas through a capillary column. The separation of components is achieved based on their differential partitioning between the stationary phase coated on the column and the mobile gas phase. A Flame Ionization Detector (FID) is commonly used for detection, which provides a response proportional to the mass of carbon atoms in the eluting compounds.

Experimental Protocol: GC-FID Method

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary Column: e.g., DB-5ms or HP-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness)

• Autosampler (recommended for precision)

• Data Acquisition and Processing Software

Reagents:

• Cyclohexanol sample

• High-purity solvent for dilution (e.g., Dichloromethane or Ethanol, GC grade)

• Carrier Gas: Helium or Nitrogen (high purity)

• FID Gases: Hydrogen and Air (high purity)

Procedure:

• Sample Preparation: Accurately weigh approximately 100 mg of the cyclohexanol sample into a 10 mL volumetric flask. Dissolve and dilute to the mark with the chosen solvent. Mix thoroughly.

• Instrumental Conditions:

  • Inlet: Split/splitless injector in split mode (e.g., 50:1 split ratio).

  • Injector Temperature: 250 °C.

  • Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

  • Oven Temperature Program:

    • Initial Temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase at 10 °C/min to 220 °C.

    • Final Hold: Hold at 220 °C for 5 minutes.

  • Detector: FID.

  • Detector Temperature: 270 °C.

  • Hydrogen Flow: 40 mL/min.

  • Air Flow: 400 mL/min.

  • Makeup Gas (optional): Nitrogen at 25 mL/min.

• Injection: Inject 1 µL of the prepared sample into the GC system.

• Data Analysis: Identify the cyclohexanol peak based on its retention time, which is determined by injecting a known standard. The purity is calculated based on the area percent of the cyclohexanol peak relative to the total area of all peaks in the chromatogram. For higher accuracy, an internal or external standard calibration can be performed.

Data Presentation: GC-FID Method Performance

Parameter	Typical Value
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.78 mg L⁻¹[1]
Limit of Quantitation (LOQ)	1.86 mg L⁻¹[1]
Accuracy (Recovery)	95 - 105%
Precision (RSD)	< 2%

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the separation and quantification of a wide range of compounds. For cyclohexanol, which lacks a strong UV chromophore, detection can be achieved using a Refractive Index Detector (RID) or by derivatization to introduce a UV-active group. This method is particularly useful for analyzing non-volatile impurities.

Principle: The sample is dissolved in a suitable solvent and injected into a high-pressure liquid stream (mobile phase). The mobile phase carries the sample through a column packed with a stationary phase. Separation occurs based on the different interactions of the sample components with the stationary phase.

Experimental Protocol: HPLC-RID Method

Instrumentation:

• HPLC system with a Refractive Index Detector (RID)

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Isocratic Pump

• Autosampler

• Data Acquisition and Processing Software

Reagents:

• Cyclohexanol sample

• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v), filtered and degassed. The exact ratio may need to be optimized based on the specific column and impurities of interest.

Procedure:

• Sample Preparation: Prepare a solution of cyclohexanol in the mobile phase at a known concentration (e.g., 1 mg/mL).

• Instrumental Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • RID Temperature: 35 °C.

  • Injection Volume: 20 µL.

• Equilibration: Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Injection: Inject the prepared sample solution.

• Data Analysis: The purity of cyclohexanol is determined by the area percentage of the corresponding peak in the chromatogram. Calibration with standards of known purity is recommended for accurate quantification.

Data Presentation: HPLC-RID Method Performance

Parameter	Typical Value
Linearity (R²)	> 0.99
Limit of Detection (LOD)	Method and detector dependent (typically in the µg/mL range)
Limit of Quantitation (LOQ)	Method and detector dependent (typically in the µg/mL range)
Accuracy (Recovery)	98 - 102%[2]
Precision (RSD)	< 2%[2]

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a specific reference standard of the analyte. The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.

Principle: By integrating the signals of the analyte and a certified internal standard of known purity and concentration, the purity of the analyte can be accurately determined.[3][4]

Experimental Protocol: ¹H qNMR Method

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

Reagents:

• Cyclohexanol sample

• Certified Internal Standard (e.g., maleic acid, dimethyl sulfone) with known purity. The standard should have signals that do not overlap with the cyclohexanol signals.

• Deuterated Solvent (e.g., CDCl₃, D₂O)

Procedure:

• Sample Preparation: Accurately weigh a specific amount of the cyclohexanol sample and the internal standard into a clean vial. Dissolve the mixture in a precise volume of the deuterated solvent and transfer it to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum with parameters optimized for quantitative analysis. This includes ensuring a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for complete relaxation of the nuclei between pulses.

  • Use a 90° pulse angle.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate a well-resolved signal of cyclohexanol and a signal from the internal standard.

• Purity Calculation: The purity of the cyclohexanol sample is calculated using the following formula:

  Purity (%) = (I_sample / I_std) * (N_std / N_sample) * (M_sample / M_std) * (m_std / m_sample) * P_std * 100

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P = Purity of the standard

  • sample refers to cyclohexanol and std refers to the internal standard.

Data Presentation: qNMR Method Performance

Parameter	Typical Value
Accuracy	High (often considered a primary ratio method)[3]
Precision (RSD)	< 1%
Specificity	High, based on unique chemical shifts
LOD/LOQ	Dependent on the instrument and number of scans, but can detect impurities at low levels.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique that is excellent for the qualitative identification of functional groups present in a sample. It can be used as a screening tool to detect impurities with different functional groups than cyclohexanol.

Principle: Infrared radiation is passed through a sample. The molecules in the sample absorb radiation at specific frequencies corresponding to their vibrational modes. The resulting spectrum is a fingerprint of the molecule.

Experimental Protocol: ATR-FTIR Method

Instrumentation:

• FTIR Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Procedure:

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.

• Sample Analysis: Place a small drop of the liquid cyclohexanol sample onto the ATR crystal.

• Spectrum Acquisition: Acquire the FTIR spectrum of the sample, typically over the range of 4000-400 cm⁻¹.

• Data Analysis: Compare the obtained spectrum with a reference spectrum of pure cyclohexanol. The presence of unexpected peaks can indicate impurities. For example, a sharp peak around 1715 cm⁻¹ would suggest the presence of a carbonyl impurity like cyclohexanone. A broad O-H stretch in a different region than expected for an alcohol could indicate the presence of water.

Visualization of Workflows and Relationships

General Workflow for Cyclohexanol Purity Determination

The following diagram illustrates a typical workflow from sample receipt to the final purity report.

Caption: General workflow for cyclohexanol purity determination.

Relationship Between Analytical Techniques and Impurity Detection

Different analytical techniques are suited for detecting different types of impurities that may be present in cyclohexanol.

Caption: Analytical techniques for detecting different impurities.

Conclusion

The purity of cyclohexanol can be reliably determined using a range of analytical techniques. Gas Chromatography with Flame Ionization Detection is a robust and sensitive method for volatile impurities. High-Performance Liquid Chromatography with Refractive Index Detection is suitable for non-volatile components. Quantitative NMR spectroscopy offers a highly accurate and precise primary method for purity assessment. FTIR spectroscopy serves as a rapid, qualitative screening tool for functional group impurities. The selection of the most appropriate method will depend on the specific analytical needs, the nature of the expected impurities, and the available resources. For comprehensive quality control, a combination of these techniques is often employed.

References

• 1. researchgate.net [researchgate.net]
• 2. mastelf.com [mastelf.com]
• 3. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scholarworks.bwise.kr [scholarworks.bwise.kr]

Application Notes and Protocols for the GC-MS Analysis of Cyclohexanol and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the qualitative and quantitative analysis of cyclohexanol and its derivatives using Gas Chromatography-Mass Spectrometry (GC-MS). This document is intended to guide researchers, scientists, and drug development professionals in establishing robust analytical methods for these compounds in various matrices.

Introduction

Cyclohexanol and its substituted derivatives are important compounds in various industrial and research applications, ranging from chemical synthesis to pharmaceutical development. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of these volatile and semi-volatile compounds due to its high sensitivity, selectivity, and the structural information provided by mass spectrometry. This document outlines sample preparation, GC-MS parameters, and data analysis strategies for the successful analysis of cyclohexanol and its derivatives.

Experimental Protocols

A successful GC-MS analysis relies on meticulous sample preparation and optimized instrument conditions. The following protocols are a synthesis of established methods and provide a starting point for method development.

Sample Preparation

The choice of sample preparation technique depends on the sample matrix and the concentration of the analytes.

2.1.1. Liquid Samples (e.g., reaction mixtures, biological fluids)

• Direct Injection: For clean samples with analyte concentrations in the µg/mL to mg/mL range, direct injection after dilution with a suitable solvent is often sufficient.

  • Dilute the sample with a volatile organic solvent such as dichloromethane, hexane, or ethyl acetate (B1210297) to a final concentration of approximately 10 µg/mL.[1]

  • If the sample contains non-volatile components, centrifuge or filter through a 0.45 µm syringe filter before transferring to a GC vial.

• Liquid-Liquid Extraction (LLE): For aqueous samples or to remove interfering matrix components.

  • To 1 mL of the aqueous sample, add 1 mL of an immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

  • Vortex the mixture for 1-2 minutes.

  • Allow the layers to separate.

  • Carefully transfer the organic layer to a clean vial.

  • The organic extract can be concentrated under a gentle stream of nitrogen if necessary.

• Derivatization: For improving the chromatographic properties of polar analytes like cyclohexanol, especially when separating from similar compounds like cyclohexanone. Silylation is a common derivatization technique.[2]

  • Evaporate the solvent from the sample extract.

  • Add 50 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS).

  • Add 50 µL of a suitable solvent (e.g., pyridine (B92270) or acetonitrile).

  • Cap the vial and heat at 60-70°C for 30 minutes.

  • Cool to room temperature before injection.

2.1.2. Solid Samples (e.g., polymers, plant material)

• Solvent Extraction:

  • Weigh a known amount of the homogenized solid sample into a vial.

  • Add a measured volume of a suitable organic solvent.

  • Agitate the sample (e.g., using a vortex mixer or sonicator) for an appropriate time to ensure efficient extraction.

  • Centrifuge or filter the extract to remove solid particles.

  • The extract can then be analyzed directly or after a cleanup step.

2.1.3. Headspace Analysis: For the analysis of volatile compounds in solid or liquid samples without direct injection of the matrix.[3]

• Place a known amount of the sample into a headspace vial and seal it.

• Incubate the vial at a constant temperature to allow volatile compounds to partition into the headspace.

• A sample of the headspace gas is then automatically injected into the GC-MS.

GC-MS Instrumentation and Parameters

The following are general GC-MS parameters that can be used as a starting point. Optimization will be required for specific applications and instruments.

Table 1: General GC-MS Instrumental Parameters

Parameter	Typical Value
Gas Chromatograph (GC)
Column	HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium, constant flow rate of 1.0-1.5 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 20:1) or Splitless
Oven Temperature Program	Initial: 50 °C, hold for 2 minRamp: 10 °C/min to 250 °CHold: 5 min at 250 °C
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Scan Range	m/z 40-400
Solvent Delay	3-5 minutes

Quantitative Data

Quantitative analysis is performed by creating a calibration curve with standards of known concentrations. The peak area of the target analyte is plotted against its concentration. An internal standard is recommended to improve accuracy and precision.

Table 2: GC-MS Data for Cyclohexanol and Selected Derivatives

Compound	Molecular Weight	Retention Time (min)a	Key Mass Fragments (m/z)
Cyclohexanol	100.16	~8.5	57 (base peak), 82, 44, 67, 41[4]
Cyclohexanone	98.14	~8.2	55 (base peak), 98, 42, 69[5]
2-Methylcyclohexanol	114.19	~9.2	57 (base peak), 68, 55, 44, 67[6]
4-Methylcyclohexanol	114.19	~9.3	57 (base peak), 71, 96, 43
4-tert-Butylcyclohexanol	156.27	~12.1	57 (base peak), 99, 81, 67, 82[7]

aRetention times are approximate and will vary depending on the specific GC column and conditions used.

Visualizations

Experimental Workflow

The general workflow for the GC-MS analysis of cyclohexanol and its derivatives is depicted below.

References

• 1. concawe.eu [concawe.eu]
• 2. researchgate.net [researchgate.net]
• 3. chromforum.org [chromforum.org]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. 2-Methylcyclohexanol(583-59-5) MS [m.chemicalbook.com]
• 7. 4-tert-Butylcyclohexanol | C10H20O | CID 7391 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Crude Cyclohexanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexanol is a key intermediate in the synthesis of various commercially significant chemicals, including adipic acid and caprolactam, which are precursors to Nylon-6 and Nylon-66. Crude cyclohexanol, typically produced from the oxidation of cyclohexane (B81311) or the hydrogenation of phenol, often contains impurities that can interfere with subsequent reactions and compromise the quality of the final product. Common impurities include cyclohexanone (B45756), unreacted starting materials, and various side-products such as carboxylic acids, esters, and ethers. Therefore, effective purification of crude cyclohexanol is a critical step in many chemical manufacturing processes.

These application notes provide detailed protocols for the purification of crude cyclohexanol using three common laboratory techniques: fractional distillation, recrystallization, and column chromatography. The selection of the most appropriate method depends on the nature and quantity of the impurities, the desired final purity, and the scale of the purification.

Data Presentation: Comparison of Purification Techniques

The following table summarizes the typical performance of each purification technique for crude cyclohexanol. The values presented are based on general principles of organic chemistry and available data, and actual results may vary depending on the specific composition of the crude mixture and experimental conditions.

Purification Technique	Typical Purity Achieved	Typical Yield	Throughput	Key Advantages	Key Disadvantages
Fractional Distillation	> 99%	70-90%	High	Effective for large quantities; separates components with different boiling points.	Not suitable for thermally sensitive compounds; may not separate azeotropes.
Recrystallization	> 99.5%	60-80%	Low to Medium	Highly effective for removing small amounts of impurities from a solid.	Requires a suitable solvent; yield can be lower due to solubility of the compound in the mother liquor.
Column Chromatography	> 99.8%	50-75%	Low	High degree of purification; versatile for a wide range of compounds.	Time-consuming; requires significant amounts of solvent; not ideal for large-scale purification.
Extractive Distillation	> 99.3%[1]	> 92%[1]	Very High	High yield and purity on an industrial scale.	Requires specialized equipment and a suitable extractant.

Experimental Protocols

Purification by Fractional Distillation

Fractional distillation is a highly effective method for separating liquids with different boiling points. It is particularly useful for separating cyclohexanol (boiling point: 161 °C) from lower-boiling impurities like cyclohexane (boiling point: 81 °C) and higher-boiling impurities.

Protocol:

• Apparatus Setup: Assemble a fractional distillation apparatus as shown in the diagram below. Use a round-bottom flask of an appropriate size to hold the crude cyclohexanol (the flask should be no more than two-thirds full). The fractionating column should be packed with a suitable material, such as Raschig rings or metal sponges, to increase the surface area for vapor-liquid equilibrium. Ensure all joints are properly sealed.

• Charging the Flask: Add the crude cyclohexanol and a few boiling chips or a magnetic stir bar to the distillation flask.

• Heating: Begin heating the flask gently using a heating mantle. If using a stir bar, ensure a constant stirring rate.

• Distillation: As the mixture heats, the vapor will rise through the fractionating column. Monitor the temperature at the thermometer. The temperature should initially hold steady at the boiling point of the lowest-boiling component.

• Fraction Collection:

  • Collect the initial fraction (forerun), which will contain the low-boiling impurities, in a separate receiving flask.

  • As the temperature begins to rise, change the receiving flask to collect the main fraction of purified cyclohexanol. The temperature should stabilize at the boiling point of cyclohexanol (approximately 161 °C).

  • Collect the distillate as long as the temperature remains constant.

  • If the temperature starts to rise again or drops significantly, stop the distillation. The residue in the distillation flask will contain the high-boiling impurities.

• Analysis: Analyze the purity of the collected cyclohexanol fraction using Gas Chromatography-Mass Spectrometry (GC-MS) or other suitable analytical techniques.

Purification by Recrystallization

Cyclohexanol has a melting point of 25.9 °C, which allows for its purification by recrystallization, particularly at or below room temperature. This method is effective for removing small amounts of impurities.

Protocol:

• Solvent Selection:

  • The ideal solvent should dissolve cyclohexanol well at elevated temperatures but poorly at low temperatures.

  • Potential solvents include water, hexane, or a mixture of solvents.[2][3] Test the solubility of a small amount of crude cyclohexanol in various solvents to determine the most suitable one.

• Dissolution:

  • Place the crude cyclohexanol in an Erlenmeyer flask.

  • Add a minimal amount of the chosen hot solvent to the flask while heating and stirring until the cyclohexanol is completely dissolved.[4]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.[4]

• Crystallization:

  • Allow the hot, saturated solution to cool slowly to room temperature.[4] Slow cooling promotes the formation of larger, purer crystals.

  • Once the solution has reached room temperature, place the flask in an ice-water bath to maximize crystal formation.[4]

• Crystal Collection:

  • Collect the crystals by vacuum filtration using a Büchner funnel.[4]

  • Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor containing impurities.[4]

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature below the melting point of cyclohexanol.

• Analysis: Determine the purity of the recrystallized cyclohexanol by measuring its melting point and by using spectroscopic techniques such as GC-MS.

Purification by Column Chromatography

Column chromatography provides a high degree of purification by separating components of a mixture based on their differential adsorption onto a stationary phase.[5]

Protocol:

• Column Preparation:

  • Select a glass column of appropriate size.

  • Prepare a slurry of the stationary phase (e.g., silica (B1680970) gel or alumina) in the chosen mobile phase (eluent).[6]

  • Carefully pack the column with the slurry, ensuring there are no air bubbles or cracks in the stationary phase bed.

• Sample Loading:

  • Dissolve the crude cyclohexanol in a minimum amount of the mobile phase.

  • Carefully add the sample solution to the top of the column.

• Elution:

  • Add the mobile phase to the top of the column and begin to collect the eluent in fractions.

  • The polarity of the mobile phase can be gradually increased (gradient elution) to elute compounds with different polarities.[7]

• Fraction Analysis:

  • Monitor the composition of the collected fractions using Thin-Layer Chromatography (TLC).

  • Combine the fractions that contain the pure cyclohexanol.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified cyclohexanol.

• Analysis: Assess the purity of the final product using GC-MS or other analytical methods.

Mandatory Visualizations

Caption: Workflow for the purification of crude cyclohexanol by fractional distillation.

Caption: Workflow for the purification of crude cyclohexanol by recrystallization.

Caption: Workflow for the purification of crude cyclohexanol by column chromatography.

References

• 1. Extractive distillation process for extracting cyclohexanol from cyclohexanone liquid waste - Eureka | Patsnap [eureka.patsnap.com]
• 2. Solvent selection for recrystallization: An undergraduate organic experiment | Semantic Scholar [semanticscholar.org]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. Synthesis of Cyclohexene via Dehydration of Cyclohexanol Discussion Part 1 | Writing in Biology [bcrc.bio.umass.edu]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. researchgate.net [researchgate.net]
• 7. rroij.com [rroij.com]

Cyclohexanol as a Precursor for Nylon 6,6 Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of nylon 6,6, a widely used polyamide, utilizing cyclohexanol as a key precursor. The synthesis is a two-step process involving the oxidation of cyclohexanol to adipic acid, followed by the polycondensation of adipic acid with hexamethylenediamine (B150038).

Part 1: Oxidation of Cyclohexanol to Adipic Acid

The initial step in the synthesis of nylon 6,6 from cyclohexanol is the oxidation of the cyclic alcohol to a dicarboxylic acid, adipic acid. This transformation is a crucial step and can be achieved using various oxidizing agents, with nitric acid being a common laboratory and industrial method.

Reaction Principle

Cyclohexanol is oxidized by nitric acid in a ring-opening reaction to form adipic acid. The reaction is typically catalyzed by a vanadium salt, such as ammonium (B1175870) metavanadate, and involves the evolution of nitrogen oxides as byproducts.

Chemical Equation:

C₆H₁₁OH + 2HNO₃ → HOOC(CH₂)₄COOH + 2NO + 2H₂O

Quantitative Data for Cyclohexanol Oxidation

The following table summarizes the key quantitative parameters for the synthesis of adipic acid from cyclohexanol based on established laboratory protocols.

Parameter	Value	Reference
Reactants
Cyclohexanol	500 g (5 moles)	[1]
Nitric Acid (50% solution)	2100 g (16.6 moles)	[1]
Ammonium Metavanadate (catalyst)	1 g	[1][2]
Reaction Conditions
Initial Temperature	Near boiling	[1]
Reaction Temperature	55-60 °C	[1][3]
Post-reaction Heating	Maintained at reaction temperature for 1 hour	[1]
Crystallization Temperature	Cooled to ~0 °C	[1][3]
Yield and Product Characteristics
Crude Yield of Adipic Acid	425–440 g (58–60%)	[1]
Melting Point (crude)	146–149 °C	[1]
Melting Point (recrystallized)	151-152 °C	[3]
Reported Yield (alternative method)	87.1%	[3]

Experimental Protocol: Synthesis of Adipic Acid from Cyclohexanol

This protocol details the laboratory-scale synthesis of adipic acid from cyclohexanol using nitric acid oxidation.[1][2][3][4]

Materials:

• Cyclohexanol

• Concentrated nitric acid (50% solution)

• Ammonium metavanadate

• Ice

• Distilled water

• 5-L round-bottomed flask

• Mechanical stirrer

• Thermometer

• 1-L separatory funnel

• Heating mantle or water bath

• Ice-water bath

• Suction filtration apparatus (Büchner funnel, filter flask, vacuum source)

• Beakers

• Glass stirring rod

Procedure:

• Reaction Setup: In a well-ventilated fume hood, place 2100 g of 50% nitric acid into a 5-L round-bottomed flask equipped with a mechanical stirrer, a thermometer, and a 1-L separatory funnel.

• Initiation: Heat the nitric acid to near boiling and add 1 g of ammonium metavanadate.

• Addition of Cyclohexanol: Start the stirrer and slowly add approximately 40-50 drops of cyclohexanol (500 g total) from the separatory funnel. The reaction will be initiated, as indicated by the evolution of brown nitrogen oxide gases. This step is crucial to control the exothermic reaction.

• Temperature Control: Immediately place the reaction flask in an ice-water bath to cool the mixture to 55-60 °C. Continue adding the remaining cyclohexanol from the separatory funnel at a rate that maintains the temperature within this range.

• Reaction Completion: Towards the end of the cyclohexanol addition, it may be necessary to remove the ice bath and apply gentle heating to maintain the temperature and prevent the crystallization of adipic acid.

• Post-Reaction: After all the cyclohexanol has been added, continue stirring the mixture for approximately one hour while maintaining the temperature at 55-60 °C.

• Crystallization: Cool the reaction mixture to approximately 0 °C in an ice-water bath to induce the crystallization of adipic acid.

• Isolation and Purification: Collect the adipic acid crystals by suction filtration using a Büchner funnel. Wash the crystals with 500 cc of ice-cold water to remove residual nitric acid and other impurities.

• Drying: Air-dry the white crystalline product overnight. The resulting crude adipic acid is typically pure enough for the subsequent synthesis of nylon 6,6. For higher purity, recrystallization from hot water or nitric acid can be performed.

Part 2: Synthesis of Nylon 6,6 via Interfacial Polymerization

The second stage of the synthesis involves the formation of the polyamide, nylon 6,6, through the condensation polymerization of adipic acid (in the form of its more reactive derivative, adipoyl chloride) and hexamethylenediamine.[5][6][7] Interfacial polymerization is a common and visually demonstrative method for this reaction.

Reaction Principle

Adipoyl chloride, dissolved in an organic solvent, is carefully layered on top of an aqueous solution of hexamethylenediamine. The polymerization occurs at the interface of the two immiscible liquids, forming a film of nylon 6,6 that can be continuously drawn out. Sodium hydroxide (B78521) is added to the aqueous layer to neutralize the hydrochloric acid byproduct, driving the reaction forward.

Chemical Equation:

n ClCO(CH₂)₄COCl + n H₂N(CH₂)₆NH₂ → [-CO(CH₂)₄CONH(CH₂)₆NH-]n + 2n HCl

Quantitative Data for Nylon 6,6 Synthesis

The following table outlines the quantitative details for a typical laboratory-scale interfacial polymerization of nylon 6,6.

Parameter	Value	Reference
Reactants
Adipoyl Chloride Solution	10 mL of a 5% (w/v) solution in cyclohexane	[6][7]
Hexamethylenediamine Solution	10 mL of a 5% (w/v) aqueous solution	[6][7]
Sodium Hydroxide Solution	7-10 drops of a 20% aqueous solution	[6][7]
Reaction Conditions
Technique	Interfacial Polymerization	[5][6][7]
Temperature	Room Temperature	[5][6][7]
Product
Polymer	Nylon 6,6	[5][6][7]

Experimental Protocol: Synthesis of Nylon 6,6 by Interfacial Polymerization

This protocol describes the classic "nylon rope trick" experiment, a straightforward method for producing nylon 6,6 in a laboratory setting.[5][6][7]

Materials:

• Adipoyl chloride (5% w/v solution in cyclohexane)

• Hexamethylenediamine (5% w/v aqueous solution)

• Sodium hydroxide (20% aqueous solution)

• Cyclohexane

• Distilled water

• Two 50-mL beakers

• Forceps or a bent wire hook

• Glass stirring rod

Procedure:

• Prepare Solutions:

  • In a 50-mL beaker, place 10 mL of the 5% aqueous solution of hexamethylenediamine.

  • Add 7-10 drops of the 20% sodium hydroxide solution to the hexamethylenediamine solution and stir gently.

• Create the Interface:

  • In a separate 50-mL beaker, obtain 10 mL of the 5% solution of adipoyl chloride in cyclohexane.

  • Carefully and slowly pour the adipoyl chloride solution down the side of the beaker containing the hexamethylenediamine solution to form a distinct layer on top. Avoid vigorous mixing.

• Initiate Polymerization: A film of nylon 6,6 will form immediately at the interface between the two liquid layers.

• Draw the Nylon Fiber:

  • Using forceps or a bent wire hook, gently grasp the center of the polymer film.

  • Slowly and continuously pull the film upwards from the beaker. A continuous strand or "rope" of nylon will be formed as the monomers at the interface react.

  • The nylon rope can be wound around a glass rod or a test tube.

• Collect the Polymer: Continue to draw the nylon rope until one of the reactants is depleted.

• Washing and Drying:

  • Wash the collected nylon rope thoroughly with water to remove any unreacted monomers and salts.

  • Lay the nylon on a paper towel to dry.

Visualizations

Chemical Synthesis Pathway

Caption: Synthesis pathway from cyclohexanol to nylon 6,6.

Experimental Workflow for Nylon 6,6 Synthesis

Caption: Experimental workflow for nylon 6,6 synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Oxidation of cyclohexanol or preparation of adipic acid | DOC [slideshare.net]
• 3. scribd.com [scribd.com]
• 4. youtube.com [youtube.com]
• 5. community.wvu.edu [community.wvu.edu]
• 6. community.wvu.edu [community.wvu.edu]
• 7. chemistry-online.com [chemistry-online.com]

Green Chemistry Approaches to Cyclohexanol Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of cyclohexanol, a key industrial intermediate, using green chemistry principles. These approaches prioritize the use of renewable feedstocks, environmentally benign catalysts, and milder reaction conditions to minimize waste and energy consumption. The protocols are intended to be a practical guide for researchers in academia and industry seeking to implement more sustainable synthetic methodologies.

Catalytic Hydrogenation of Phenol (B47542)

The hydrogenation of phenol is a well-established route to cyclohexanol. Green chemistry approaches focus on developing highly active and selective catalysts that operate under mild conditions, are easily separable, and can be recycled.

Application Notes

Recent advancements in catalyst design have led to the development of non-precious metal catalysts that exhibit excellent performance in phenol hydrogenation. Bimetallic nanoparticles, particularly those encapsulated in carbon, have shown high conversion rates and selectivity to cyclohexanol, minimizing the formation of byproducts.[1] The use of supercritical alcohols as a reaction medium has also been explored as a green alternative to traditional organic solvents.[2]

Experimental Protocols

Protocol 1: Hydrogenation of Phenol using Carbon Encapsulated Ni-Co Alloy Nanoparticles [1]

• Catalyst: NiCo(1/2)@C-600 (prepared from NiCo-MOF-74)

• Reaction Setup: 50 mL stainless steel autoclave

• Procedure:

  • Add 10 mg of the NiCo(1/2)@C-600 catalyst to the autoclave.

  • Add a solution of 3 wt% phenol in decalin.

  • Pressurize the autoclave with H₂ to 1.5 MPa.

  • Heat the reaction mixture to 120 °C and maintain for 2 hours with stirring.

  • After the reaction, cool the autoclave to room temperature and carefully release the pressure.

  • Separate the catalyst from the product mixture using a magnet.

  • Analyze the products using gas chromatography.

Data Presentation

Catalyst	Temperature (°C)	Pressure (MPa)	Time (h)	Phenol Conversion (%)	Cyclohexanol Selectivity (%)	Reference
NiCo(1/2)@C-600	120	1.5	2	100	100	[1]
Ni@C-600	120	1.5	2	30.3	84.1	[1]
Co@C-600	120	1.5	2	34.5	89.3	[1]
5% Ru/TiO₂	100	2	1	>95	Not specified	[3]
Pd/C in supercritical ethanol	300	Not specified	0.67	>80	Not specified (main products: cyclohexane (B81311), cyclohexanol, cyclohexanone)	[2]

Reaction Pathway

Caption: Catalytic hydrogenation of phenol to cyclohexanol.

Biocatalytic Synthesis

Biocatalysis offers a highly selective and environmentally friendly route to cyclohexanol and its derivatives. Enzymes can operate under mild conditions (room temperature and atmospheric pressure) in aqueous media, reducing energy consumption and the need for organic solvents.

Application Notes

Alcohol dehydrogenases (ADHs) can be employed for the stereoselective reduction of ketones to produce specific stereoisomers of substituted cyclohexanols.[4] Furthermore, enzyme cascades, where multiple enzymes work in concert, can be used to convert cyclohexanol into valuable downstream products like ε-caprolactone.[5] The use of whole-cell biocatalysts simplifies the process by eliminating the need for enzyme purification.

Experimental Protocols

Protocol 2: Biocatalytic Conversion of Cyclohexanol to ε-Caprolactone [5]

• Biocatalysts: E. coli cells displaying alcohol dehydrogenase (ADH) and E. coli cells displaying cyclohexanone monooxygenase (CHMO).

• Reaction Setup: Reaction vessel with stirring.

• Procedure:

  • Prepare a cell suspension of the two whole-cell biocatalysts in a 1:5 ratio (ADH:CHMO) to a final optical density (OD₅₇₈ₙₘ) of 10.

  • Add cyclohexanol as the substrate.

  • The reaction is carried out for 4 hours.

  • Quantify the production of ε-caprolactone using gas chromatography.

Data Presentation

Substrate	Biocatalyst	Product	Yield (mM)	Time (h)	Reference
4-isopropylcyclohexanone	Commercial ADHs	cis-4-isopropylcyclohexanol	High conversion	Not specified	[4]
Cyclohexanol	E. coli displaying ADH and CHMO	ε-caprolactone	1.12	4	[5]

Signaling Pathway

Caption: Enzyme cascade for cyclohexanol conversion.

Photocatalytic Oxidation of Cyclohexane

Photocatalysis represents a green approach for the oxidation of cyclohexane to cyclohexanol and cyclohexanone (KA-oil) using light as an energy source and a semiconductor photocatalyst. This method can be performed under ambient temperature and pressure.

Application Notes

Titanium dioxide (TiO₂), particularly Degussa P-25, is a widely used photocatalyst due to its high photoreactivity, stability, and low cost.[6] The selectivity of the reaction can be influenced by the choice of solvent and the addition of co-catalysts. For instance, V₂O₅ deposited on TiO₂ has shown high selectivity to KA-oil under simulated solar light.[7]

Experimental Protocols

Protocol 3: Photocatalytic Oxidation of Cyclohexane using V₂O₅@TiO₂ [7]

• Catalyst: V₂O₅@TiO₂

• Reaction Setup: Photocatalytic reactor with a simulated solar light source.

• Procedure:

  • Disperse the V₂O₅@TiO₂ catalyst in a mixed solvent of acetonitrile (B52724) and water.

  • Add cyclohexane to the mixture.

  • Irradiate the mixture with simulated solar light while bubbling oxygen through the solution.

  • Monitor the reaction progress by taking samples at regular intervals and analyzing them by gas chromatography.

Data Presentation

Catalyst	Light Source	Solvent	Cyclohexane Conversion (%)	KA-oil Selectivity (%)	Reference
Degussa P-25	Visible light	Acetonitrile	Lower than other works	Not specified	[6]
V₂O₅@TiO₂	Simulated solar light	Acetonitrile/water	18.9	~100	[7]

Experimental Workflow

Caption: Photocatalytic oxidation workflow.

Synthesis from Biomass-Derived Feedstocks

Utilizing biomass as a starting material for chemical synthesis is a cornerstone of green chemistry. Cyclohexanol can be produced from biomass-derived platform molecules like cyclohexanone.

Application Notes

Cyclohexanone can be derived from lignin, a major component of lignocellulosic biomass.[8] The conversion of biomass-derived cyclohexanone to cyclohexanol can be achieved with high efficiency using in-situ generated hydrogen over a copper catalyst.[9] This approach avoids the need for external hydrogen gas, enhancing the safety and sustainability of the process.

Experimental Protocols

Protocol 4: Hydrothermal Production of Cyclohexanol from Cyclohexanone [9]

• Catalyst: Copper powder

• Reductant: Zinc powder

• Reaction Setup: Hydrothermal reactor.

• Procedure:

  • Combine biomass-derived cyclohexanone, copper powder, and zinc powder in water within the hydrothermal reactor.

  • Heat the reactor to the desired temperature to initiate the in-situ formation of hydrogen from the reaction of zinc with water.

  • The in-situ generated hydrogen, in the presence of the copper catalyst, reduces cyclohexanone to cyclohexanol.

  • After the reaction, cool the reactor and separate the product for analysis.

Data Presentation

Catalyst	Reductant	Hydrogen Source	Cyclohexanone Conversion (%)	Cyclohexanol Yield (%)	Reference
Cu powder	Zn	In-situ from Zn + H₂O	High	100	[9]
Not specified	-	Gaseous H₂	Not specified	75.1	[9]

Logical Relationship

Caption: Biomass to cyclohexanol pathway.

References

• 1. Hydrogenation of phenol to cyclohexanol using carbon encapsulated Ni–Co alloy nanoparticles - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 2. atlantis-press.com [atlantis-press.com]
• 3. saspublishers.com [saspublishers.com]
• 4. mdpi.com [mdpi.com]
• 5. Enzyme cascade converting cyclohexanol into ε‐caprolactone coupled with NADPH recycling using surface displayed alcohol dehydrogenase and cyclohexanone monooxygenase on E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of Cyclohexanol and Cyclohexanone Yield in the Photocatalytic Oxofunctionalization of Cyclohexane over Degussa P-25 under Visible Light - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The highly selective aerobic oxidation of cyclohexane to cyclohexanone and cyclohexanol over V2O5@TiO2 under simulated solar light irradiation - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Production of renewable long-chained cycloalkanes from biomass-derived furfurals and cyclic ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to increase the yield of cyclohexene from cyclohexanol dehydration

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the dehydration of cyclohexanol to cyclohexene (B86901). Find troubleshooting advice, frequently asked questions, and detailed protocols to enhance your experimental outcomes.

Troubleshooting Guide: Common Issues and Solutions

Issue	Potential Cause(s)	Recommended Solution(s)
Low Cyclohexene Yield	- Incomplete reaction.[1] - Loss of product during distillation (hold-up in the apparatus).[2][3] - Side reactions forming byproducts.[3][4] - Inefficient purification.	- Ensure the reaction is heated for a sufficient duration at the optimal temperature. - Use a "chaser" solvent with a higher boiling point during distillation to help carry over the cyclohexene.[2] - Maintain careful temperature control during distillation to prevent the formation of byproducts at higher temperatures.[5] - Ensure all purification steps are performed carefully to minimize loss of the organic layer.
Product is Cloudy or Contains Water	- Incomplete separation of the aqueous layer during washing. - Insufficient drying agent used or insufficient drying time.[4]	- After washing, allow adequate time for the layers to separate completely in the separatory funnel. - Use an appropriate amount of anhydrous drying agent (e.g., calcium chloride or magnesium sulfate) and swirl until the liquid is clear.[4][6][7]
Distillate Contains Unreacted Cyclohexanol	- Distillation temperature was too high or the distillation was too rapid. - Incomplete reaction.	- Carefully monitor the distillation temperature and collect the fraction that distills at the boiling point of cyclohexene (around 83°C).[2][3] - Ensure the initial reaction is heated sufficiently to go to completion before distillation.
Formation of a High-Boiling Point Residue	- Polymerization of cyclohexene. - Formation of dicyclohexyl ether.[3][4]	- Avoid excessively high temperatures and prolonged heating. - Use a less aggressive catalyst, such as phosphoric acid, which is less prone to causing side reactions than sulfuric acid.[8]
Product Discolors Bromine Water Slowly or Not at All	- The product is not cyclohexene or is present in a very low concentration. - The bromine water reagent is old or has degraded.	- Confirm the identity of the product using spectroscopic methods (e.g., IR or NMR).[2] - Re-distill the product, collecting the fraction at the correct boiling point. - Test the bromine water with a known alkene to ensure it is reactive.

Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst for the dehydration of cyclohexanol?

A1: Both phosphoric acid and sulfuric acid are commonly used as catalysts.[8][9] However, phosphoric acid is often preferred as it is less oxidizing and produces fewer side reactions and charring compared to sulfuric acid.[8] Heteropolyacids like tungstophosphoric acid have also been shown to be effective catalysts, potentially offering higher yields and cleaner reactions.[10]

Q2: How can I minimize the formation of dicyclohexyl ether?

A2: The formation of dicyclohexyl ether is a common side reaction.[3][4] To minimize its formation, it is crucial to maintain the reaction temperature below the boiling point of cyclohexanol and to distill the cyclohexene as it is formed. This shifts the equilibrium towards the desired product. A second fractional distillation of the crude product can also effectively remove this higher-boiling impurity.[4]

Q3: What is the purpose of washing the crude cyclohexene with sodium carbonate solution?

A3: The crude cyclohexene distillate may contain acidic impurities, such as residual phosphoric or sulfuric acid.[4][11] Washing with a sodium carbonate solution neutralizes these acids, preventing them from catalyzing unwanted side reactions like polymerization during storage or subsequent steps.[7][12]

Q4: Why is a fractional distillation recommended for purifying cyclohexene?

A4: Fractional distillation is crucial for separating the cyclohexene from water, unreacted cyclohexanol, and any side products.[1][2] Since cyclohexene has a lower boiling point (83°C) than cyclohexanol (161°C) and dicyclohexyl ether (240°C), fractional distillation allows for the collection of a pure fraction at the correct boiling point, significantly increasing the purity of the final product.[2]

Q5: Can I use a different drying agent instead of anhydrous calcium chloride?

A5: Yes, other anhydrous drying agents such as magnesium sulfate (B86663) or sodium sulfate can be used to remove residual water from the crude cyclohexene.[7][13] Ensure the drying agent is finely divided and used in sufficient quantity to completely dry the organic layer, which is indicated by the liquid becoming clear.

Experimental Protocols

Protocol 1: Dehydration of Cyclohexanol using Phosphoric Acid

• Reaction Setup: In a round-bottom flask, combine 20 mL of cyclohexanol and 5 mL of 85% phosphoric acid.[14] Add a few boiling chips.

• Distillation: Assemble a fractional distillation apparatus. Heat the flask gently to initiate the reaction and distill the products.[6] Collect the distillate that boils between 70-90°C.[6]

• Purification:

  • Transfer the distillate to a separatory funnel.

  • Wash the distillate with 10 mL of 10% aqueous sodium carbonate solution to neutralize any acid.[4][13]

  • Separate the lower aqueous layer.

  • Wash the organic layer with 10 mL of saturated sodium chloride solution (brine) to aid in the removal of water.[2]

  • Separate the aqueous layer and transfer the organic layer (cyclohexene) to a clean, dry Erlenmeyer flask.

• Drying: Add anhydrous calcium chloride to the cyclohexene and swirl until the liquid is clear.[4][6]

• Final Distillation: Decant the dried cyclohexene into a clean, dry round-bottom flask and perform a final fractional distillation. Collect the pure cyclohexene fraction that distills at 81-85°C.[6][7]

Visualizing the Process

Reaction Mechanism

Caption: The E1 mechanism for the acid-catalyzed dehydration of cyclohexanol.

Experimental Workflow

Caption: A typical experimental workflow for cyclohexene synthesis and purification.

Troubleshooting Logic

Caption: A decision tree for troubleshooting low cyclohexene yield.

References

• 1. scribd.com [scribd.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. One Part of Chemistry: Dehydration of An Alcohol: Cyclohexanol and Cyclohexene [1chemistry.blogspot.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Cyclohexanol Dehydration Lab Report: A Comprehensive Analysis | Essay - Edubirdie [edubirdie.com]
• 6. scisheets.co.uk [scisheets.co.uk]
• 7. books.rsc.org [books.rsc.org]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. study.com [study.com]
• 10. US3974232A - Method for producing cyclohexene by dehydration of cyclohexanol - Google Patents [patents.google.com]
• 11. savemyexams.com [savemyexams.com]
• 12. Solved Experiment 8: Dehydration of Cyclohexanol The | Chegg.com [chegg.com]
• 13. The Synthesis of Alkenes: The Dehydration of Cyclohexanol [sites.pitt.edu]
• 14. scribd.com [scribd.com]

Technical Support Center: Dehydration of Cyclohexanol

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals conducting the dehydration of cyclohexanol to synthesize cyclohexene (B86901).

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of cyclohexene	1. Incomplete reaction: Insufficient heating (time or temperature) or inadequate amount of acid catalyst.[1] 2. Loss of product during distillation: Distillation temperature was too high, causing co-distillation of unreacted cyclohexanol, or the distillation was stopped prematurely.[1][2] 3. Side reactions: Formation of dicyclohexyl ether or polymerization of cyclohexene.[3][4] 4. Inefficient purification: Loss of product during washing and extraction steps.	1. Ensure the reaction is heated to the appropriate temperature (typically above 140°C) for a sufficient duration. Verify the concentration and volume of the acid catalyst. 2. Carefully monitor the distillation temperature, collecting the fraction that boils at the boiling point of cyclohexene (~83°C).[2] 3. Use phosphoric acid instead of sulfuric acid to minimize polymerization and oxidation.[3] Avoid excessively high temperatures. 4. Perform washing and extraction steps carefully to minimize loss of the organic layer. Ensure complete separation of aqueous and organic layers.
Product is cloudy or contains an aqueous layer	1. Incomplete separation during workup: Water co-distilled with the product and was not fully removed.[5] 2. Insufficient drying: The drying agent (e.g., anhydrous calcium chloride or sodium sulfate) was not used in sufficient quantity or for a long enough duration.	1. After distillation, wash the crude product with a saturated sodium chloride solution to help break any emulsions and facilitate separation of the aqueous layer.[5] 2. Use an adequate amount of a suitable drying agent and allow sufficient time for it to remove all traces of water. The liquid should be clear, not cloudy, before the final distillation.
Presence of a high-boiling point impurity in the final product	1. Co-distillation of dicyclohexyl ether: This is the most common high-boiling point side product.[5] 2. Contamination with unreacted cyclohexanol: The initial distillation was not fractional enough to separate the product from the starting material.[5]	1. Perform a final fractional distillation of the dried product, carefully collecting the fraction at the boiling point of cyclohexene. Dicyclohexyl ether has a significantly higher boiling point and will remain in the distillation flask.[5] 2. Ensure the use of a fractionating column and maintain a slow and steady distillation rate to achieve good separation.
Dark brown or black residue in the distillation flask	1. Polymerization: The acid catalyst can induce the polymerization of the cyclohexene product, especially at high temperatures.[3] 2. Oxidation/Degradation: If using sulfuric acid, it can oxidize the alcohol or alkene, leading to the formation of carbon and other degradation products.[3]	1. Use phosphoric acid, which is a less potent oxidizing agent than sulfuric acid.[3] Avoid prolonged heating at high temperatures after the product has formed. 2. If sulfuric acid must be used, do so with caution and at the lowest effective temperature.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in the dehydration of cyclohexanol?

A1: The most frequently encountered side product is dicyclohexyl ether . This is formed when the carbocation intermediate reacts with a molecule of unreacted cyclohexanol. Other potential side products include polymers of cyclohexene and, particularly when using sulfuric acid, mono- and dicyclohexyl sulfate , as well as degradation products like carbon and carbon dioxide .[3][4]

Q2: Why is phosphoric acid generally preferred over sulfuric acid as the catalyst?

A2: Phosphoric acid is preferred because it is a weaker oxidizing agent than sulfuric acid.[3] This minimizes side reactions such as the oxidation of cyclohexanol or cyclohexene, which can lead to the formation of carbonaceous residue and sulfur dioxide.[3] While both are effective catalysts, phosphoric acid typically leads to a cleaner reaction with fewer byproducts.

Q3: How can I confirm the presence of the desired cyclohexene product?

A3: A simple chemical test involves adding a few drops of bromine water or a dilute solution of potassium permanganate (B83412) to your product. If the characteristic color of the reagent disappears, it indicates the presence of an alkene (unsaturation). For more definitive identification and purity analysis, instrumental methods such as Gas Chromatography (GC), Infrared (IR) Spectroscopy, or Nuclear Magnetic Resonance (NMR) spectroscopy should be employed.

Q4: What is the mechanism for the formation of the dicyclohexyl ether side product?

A4: The formation of dicyclohexyl ether proceeds through a similar carbocation intermediate as the formation of cyclohexene. Instead of a water molecule removing a proton from the carbocation to form the alkene, an oxygen atom from an unreacted cyclohexanol molecule acts as a nucleophile and attacks the carbocation. A subsequent deprotonation step then yields dicyclohexyl ether.

Q5: Can the reaction be reversed?

A5: Yes, the dehydration of cyclohexanol is a reversible reaction. The reverse reaction, the hydration of cyclohexene to form cyclohexanol, is also acid-catalyzed. To drive the equilibrium towards the formation of the alkene product, the cyclohexene is typically distilled out of the reaction mixture as it is formed.[6]

Data Presentation

The following table provides an illustrative summary of the expected product distribution under different reaction conditions. Exact quantitative data is highly dependent on the specific experimental setup and procedure.

Catalyst	Temperature	Expected Cyclohexene Yield	Expected Dicyclohexyl Ether Formation	Notes
85% Phosphoric Acid	140-160°C	Moderate to High	Low to Moderate	Cleaner reaction with less charring.[3]
Concentrated Sulfuric Acid	140-160°C	Moderate	Moderate to High	Increased potential for polymerization and charring.[3]
85% Phosphoric Acid	> 160°C	Potentially Lower	Higher	Higher temperatures can favor the formation of the ether and promote polymerization.
Concentrated Sulfuric Acid	< 140°C	Low	Low	The reaction rate will be significantly slower.

Experimental Protocols

Key Experiment: Dehydration of Cyclohexanol using Phosphoric Acid

Objective: To synthesize cyclohexene by the acid-catalyzed dehydration of cyclohexanol and to purify the product by distillation.

Materials:

• Cyclohexanol

• 85% Phosphoric acid

• Saturated sodium chloride solution

• 10% Sodium carbonate solution

• Anhydrous calcium chloride (or anhydrous sodium sulfate)

• Boiling chips

• Round-bottom flask (50 mL or 100 mL)

• Fractionating column

• Distillation head with thermometer adapter

• Condenser

• Receiving flask

• Separatory funnel

• Erlenmeyer flasks

• Heating mantle or sand bath

Procedure:

• Reaction Setup: In a round-bottom flask, combine 20 mL of cyclohexanol and 5 mL of 85% phosphoric acid. Add a few boiling chips.

• Distillation: Assemble a fractional distillation apparatus. Heat the mixture gently. Collect the distillate that boils in the range of 80-95°C in a receiving flask cooled in an ice bath.

• Workup: Transfer the distillate to a separatory funnel.

• Washing:

  • Wash the distillate with an equal volume of saturated sodium chloride solution to remove the bulk of the unreacted alcohol and acid. Separate the lower aqueous layer.

  • Wash the organic layer with 10% sodium carbonate solution to neutralize any remaining acid. Be sure to vent the separatory funnel frequently. Separate the lower aqueous layer.

  • Wash the organic layer one final time with saturated sodium chloride solution. Separate the lower aqueous layer.

• Drying: Transfer the crude cyclohexene to a clean, dry Erlenmeyer flask. Add a small amount of anhydrous calcium chloride to dry the liquid. Swirl the flask occasionally for 15-20 minutes. The liquid should become clear.

• Final Distillation: Decant the dried cyclohexene into a clean, dry round-bottom flask. Add fresh boiling chips and perform a final simple or fractional distillation. Collect the pure cyclohexene fraction that distills at a constant temperature, which is the boiling point of cyclohexene (approximately 83°C).

Visualizations

Reaction Pathway for the Dehydration of Cyclohexanol

Caption: Reaction mechanism for cyclohexanol dehydration.

This diagram illustrates the acid-catalyzed dehydration of cyclohexanol. The alcohol is first protonated, followed by the loss of water to form a carbocation intermediate. This intermediate can then either lose a proton to form the desired cyclohexene product or react with another molecule of cyclohexanol to form the dicyclohexyl ether side product.

References

• 1. Solved Experiment 8: Dehydration of Cyclohexanol The | Chegg.com [chegg.com]
• 2. Cyclohexanol Dehydration Lab Report: A Comprehensive Analysis | Essay - Edubirdie [edubirdie.com]
• 3. One Part of Chemistry: Dehydration of An Alcohol: Cyclohexanol and Cyclohexene [1chemistry.blogspot.com]
• 4. ANYTHING AND EVERYTHING: Title: Dehydration Of An Alcohol: Cyclohexene From Cyclohexanol [loshechandran.blogspot.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Dehydration Cyclohexanol Lab Report | Eastern Kentucky University - Edubirdie [edubirdie.com]

Preventing ether formation in cyclohexanol dehydration

This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and frequently asked questions regarding the acid-catalyzed dehydration of cyclohexanol. The primary focus is on maximizing the yield of the desired product, cyclohexene (B86901), while minimizing the formation of the common byproduct, dicyclohexyl ether.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for the formation of dicyclohexyl ether during cyclohexanol dehydration?

A1: Dicyclohexyl ether is a significant byproduct formed through a competing SN2-type substitution reaction. The acid-catalyzed dehydration of cyclohexanol proceeds via a carbocation intermediate.[1][2] While this carbocation can lose a proton to form cyclohexene (E1 elimination), it can also be attacked by the nucleophilic oxygen of another cyclohexanol molecule.[1][3] This nucleophilic attack results in the formation of dicyclohexyl ether.[3][4]

Q2: Why is phosphoric acid often preferred over sulfuric acid for this reaction?

A2: Phosphoric acid is generally preferred because it is less oxidizing than sulfuric acid, leading to fewer charring and degradation side products.[5][6] While both are effective acid catalysts, sulfuric acid's strong oxidizing nature can lead to the formation of sulfur dioxide and carbon byproducts, complicating the purification process.[6] Using phosphoric acid typically results in a cleaner reaction.[6]

Q3: How does temperature control influence the product distribution (alkene vs. ether)?

A3: Higher reaction temperatures favor the elimination reaction (E1) that produces cyclohexene over the substitution reaction (SN2) that forms dicyclohexyl ether.[2] Elimination reactions generally have a higher activation energy than substitution reactions and are therefore more favored at elevated temperatures. It is crucial to maintain a distillation temperature that allows cyclohexene (boiling point ~83°C) to distill as it is formed, while keeping the less volatile cyclohexanol (boiling point ~161°C) in the reaction flask.[5][7]

Q4: What is the purpose of distilling the product as it is formed?

A4: The acid-catalyzed dehydration of an alcohol is a reversible reaction.[1][2] By distilling the cyclohexene from the reaction mixture as it forms, the equilibrium is shifted towards the products, in accordance with Le Châtelier's principle.[7] This continuous removal of the product maximizes the overall yield of cyclohexene and minimizes the opportunity for side reactions, including ether formation and rehydration back to the alcohol.[2][8]

Troubleshooting Guide

Problem: My final product yield is very low.

• Possible Cause 1: Incomplete Reaction. The reaction may not have been heated long enough or at a high enough temperature.

  • Solution: Ensure the reaction mixture is heated sufficiently to allow for the slow distillation of the product. The vapor temperature should ideally be maintained below 100-103°C to prevent co-distillation of unreacted cyclohexanol.[8][9]

• Possible Cause 2: Loss of Product during Workup. Cyclohexene is volatile. Significant amounts can be lost during transfers and extractions if not handled properly.

  • Solution: Use an ice-water bath to cool the receiving flask during distillation to minimize evaporation.[9][10] Ensure all glassware joints are properly sealed. When performing washes in a separatory funnel, do not shake too vigorously and be sure to vent frequently to release pressure.[9]

Problem: I suspect my product is contaminated with dicyclohexyl ether. How can I confirm this and remove it?

• Identification: The presence of dicyclohexyl ether can be suspected if the final product has a higher boiling point than expected for pure cyclohexene. Dicyclohexyl ether is a high-boiling point impurity.

  • Confirmation: Gas Chromatography (GC) analysis is the most effective method to confirm the purity of the cyclohexene and identify the presence of the ether byproduct.

• Removal:

  • Solution: A careful fractional distillation of the crude product is the most effective way to remove dicyclohexyl ether.[1][11] Since dicyclohexyl ether has a much higher boiling point than cyclohexene, a clean separation can be achieved. Collect the fraction that distills at or near the boiling point of cyclohexene (~83°C).[5]

Problem: The reaction mixture turned dark brown or black.

• Possible Cause: This is likely due to charring of the organic material, a common issue when using a strong, oxidizing acid like sulfuric acid, or if the reaction is overheated.[6]

  • Solution: Use 85% phosphoric acid as the catalyst instead of concentrated sulfuric acid.[5][6] Control the heating carefully to avoid excessive temperatures. Heat the mixture gently to initiate the reaction and maintain a slow, steady distillation rate.[1]

Data Presentation

The following table summarizes typical quantitative parameters for the dehydration of cyclohexanol to favor cyclohexene formation.

Parameter	Value/Range	Acid Catalyst	Reference
Reactant Ratio	~2.5:1 (Cyclohexanol:Acid by volume)	85% Phosphoric Acid	[1][3]
Reactant Ratio	~3.75:1 (Cyclohexanol:Acid by volume)	Conc. Phosphoric Acid	[8]
Reactant Ratio	4:1 (Cyclohexanol:Acid mixture by volume)	85% H₃PO₄ & Conc. H₂SO₄	[10]
Distillation Temperature	Vapor temp. < 100-150°C	85% Phosphoric Acid	[9]
Distillation Temperature	Vapor temp. ≤ 103°C	Conc. Phosphoric Acid	[8]
Final Product Boiling Point	83°C	N/A	[5]

Experimental Protocol: Synthesis of Cyclohexene

This protocol is designed to maximize the yield of cyclohexene.

• Apparatus Setup: Assemble a simple distillation apparatus using a 100 mL round-bottom flask as the distilling flask and a 50 mL round-bottom flask as the receiver. Ensure the receiving flask is cooled in an ice-water bath.[9]

• Reagents: In the 100 mL round-bottom flask, combine 20 mL of cyclohexanol with 8 mL of 85% phosphoric acid.[8] Add several boiling chips to ensure smooth boiling.[9] Swirl the flask gently to mix the reagents.

• Distillation: Heat the mixture gently. The goal is to slowly distill the products as they form.[9] Collect the distillate that comes over when the vapor temperature is between 80°C and 100°C. Continue the distillation until only a few milliliters of dark residue remain in the distilling flask.[8]

• Workup - Washing: Transfer the collected distillate to a separatory funnel.

  • Wash the distillate with 10 mL of a 10% aqueous sodium carbonate solution to neutralize any remaining acid.[1] Stopper the funnel, invert, and vent immediately to release CO₂ pressure. Shake gently and allow the layers to separate. Remove and discard the lower aqueous layer.

  • Next, wash with 10 mL of a saturated sodium chloride solution to begin the drying process.[10] Remove and discard the aqueous layer.

• Workup - Drying: Transfer the organic layer (the crude cyclohexene) to a clean, dry Erlenmeyer flask. Add a small amount of anhydrous calcium chloride or sodium sulfate (B86663) to remove residual water.[10][11] Swirl the flask and let it stand for 10-15 minutes until the liquid is clear.

• Final Purification: Decant or filter the dried cyclohexene into a clean, dry, pre-weighed distillation flask. Perform a final simple distillation, collecting the fraction that boils at or near 83°C in a pre-weighed, ice-cooled receiver.[5]

• Characterization: Calculate the final yield. The presence of the alkene can be confirmed by adding a few drops of bromine water or a dilute potassium permanganate (B83412) solution; a positive test is the disappearance of the color.[11][12]

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemistry-online.com [chemistry-online.com]
• 3. wwwchem.uwimona.edu.jm [wwwchem.uwimona.edu.jm]
• 4. Solved Dicyclohexyl ether is one potential byproduct that | Chegg.com [chegg.com]
• 5. One Part of Chemistry: Dehydration of An Alcohol: Cyclohexanol and Cyclohexene [1chemistry.blogspot.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Dehydration Cyclohexanol Lab Report | Eastern Kentucky University - Edubirdie [edubirdie.com]
• 8. pnorris.people.ysu.edu [pnorris.people.ysu.edu]
• 9. The Synthesis of Alkenes: The Dehydration of Cyclohexanol [sites.pitt.edu]
• 10. Lu Le Laboratory: Make Cyclohexene - Dehydration of Alcohols - Reaction of Organic Chemistry - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing Cyclohexanol Oxidation

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for the oxidation of cyclohexanol to cyclohexanone (B45756).

Troubleshooting Guide

This guide addresses common issues encountered during the oxidation of cyclohexanol, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low Yield of Cyclohexanone

• Question: My reaction resulted in a low yield of cyclohexanone. What are the possible causes and how can I improve it?

• Answer: A low yield of cyclohexanone can stem from several factors:

  • Incomplete Reaction: The reaction may not have gone to completion.

    • Solution: Ensure the reaction is stirred for a sufficient amount of time. Monitor the reaction progress using techniques like thin-layer chromatography (TLC). Also, confirm that the oxidizing agent is not the limiting reagent; a slight excess may be necessary.[1]

  • Suboptimal Temperature: The reaction temperature might be too low, leading to a slow reaction rate.

    • Solution: Maintain the recommended temperature for the specific oxidizing agent being used. For instance, with chromic acid, a temperature of 55-60°C is often recommended.[2][3] For exothermic reactions, such as those using bleach, ensure the temperature does not rise too high, which could lead to side reactions.[4]

  • Inefficient Product Isolation: Significant product loss can occur during the work-up and purification steps.

    • Solution: Ensure proper phase separation during extraction. "Salting out" by adding a saturated sodium chloride solution can decrease the solubility of cyclohexanone in the aqueous layer, improving extraction efficiency.[1][4] Ensure the drying agent is used correctly and that all product is transferred between vessels. Distillation should be performed carefully to avoid loss of product.

  • Side Reactions: The formation of byproducts can reduce the yield of the desired product.

    • Solution: Use a milder oxidizing agent like pyridinium (B92312) chlorochromate (PCC) to minimize over-oxidation.[5] Control the reaction temperature carefully, as higher temperatures can favor the formation of side products.[6]

Issue 2: Over-oxidation to Adipic Acid

• Question: I suspect my product is contaminated with adipic acid due to over-oxidation. How can I prevent this?

• Answer: Over-oxidation of cyclohexanone to adipic acid is a common issue, particularly with strong oxidizing agents.

  • Choice of Oxidizing Agent: Strong oxidants like chromic acid or nitric acid are more prone to causing over-oxidation.[6][7][8]

    • Solution: Opt for a milder oxidizing agent such as pyridinium chlorochromate (PCC), which is known to selectively oxidize secondary alcohols to ketones without further oxidation.[5] Alternatively, using sodium hypochlorite (B82951) (bleach) with acetic acid under controlled conditions can also minimize over-oxidation.[4][9]

  • Reaction Temperature: Higher temperatures can promote the cleavage of the cyclohexanone ring, leading to the formation of adipic acid.[6]

    • Solution: Maintain strict temperature control throughout the reaction. For exothermic reactions, use an ice bath to dissipate heat and keep the temperature within the optimal range.[4]

  • Reaction Time: Prolonged reaction times, especially with excess strong oxidant, can increase the likelihood of over-oxidation.

    • Solution: Monitor the reaction progress and stop the reaction once the cyclohexanol has been consumed.

Issue 3: Incomplete Conversion of Cyclohexanol

• Question: My final product is contaminated with unreacted cyclohexanol. How can I ensure complete conversion?

• Answer: The presence of starting material in your product indicates an incomplete reaction.

  • Insufficient Oxidizing Agent: The amount of oxidizing agent may not be sufficient to convert all of the cyclohexanol.

    • Solution: Ensure the stoichiometry of the oxidizing agent is correct. It is common practice to use a slight excess of the oxidant.[10] You can test for the presence of excess oxidant during the reaction using methods like the potassium iodide-starch test when using bleach.[1][4]

  • Inadequate Reaction Time or Temperature: The reaction may not have been allowed to proceed for long enough or at a high enough temperature to go to completion.

    • Solution: Increase the reaction time and/or temperature according to the specific protocol being followed. Monitoring the reaction by TLC can help determine the point of complete conversion.

  • Poor Mixing: In a heterogeneous reaction, inefficient stirring can lead to incomplete mixing of reactants.

    • Solution: Ensure vigorous and constant stirring throughout the reaction to maximize the contact between the cyclohexanol and the oxidizing agent.

Frequently Asked Questions (FAQs)

Q1: What are the most common oxidizing agents for the conversion of cyclohexanol to cyclohexanone?

A1: Several oxidizing agents can be used, with the choice often depending on factors like desired selectivity, reaction scale, and environmental considerations. Common options include:

• Sodium Hypochlorite (Bleach) in Acetic Acid: This is considered a "green" and inexpensive option.[4][9]

• Chromic Acid (H₂CrO₄): Often prepared in situ from sodium or potassium dichromate and sulfuric acid, this is a strong and effective oxidizing agent. However, chromium compounds are toxic and pose environmental hazards.[2][3][5][11][12]

• Pyridinium Chlorochromate (PCC): A milder and more selective oxidizing agent that typically stops the oxidation at the ketone stage.[5]

• Hydrogen Peroxide (H₂O₂): Often used with a catalyst, it is an environmentally friendly oxidant.[13][14]

Q2: How does the reaction mechanism for the oxidation of a secondary alcohol like cyclohexanol work?

A2: The general mechanism involves several steps. For example, with chromic acid, the alcohol's oxygen attacks the chromium atom to form a chromate (B82759) ester.[5][11] A base then removes a proton from the carbon bearing the oxygen, leading to the formation of the carbon-oxygen double bond (the ketone) and the reduction of the chromium species.[15]

Q3: What are the main byproducts to look out for in cyclohexanol oxidation?

A3: The primary byproduct of concern is adipic acid, which results from the over-oxidation of cyclohexanone.[7][16] Other potential byproducts can arise from side reactions depending on the specific conditions and reagents used.

Q4: How can I monitor the progress of my reaction?

A4: Thin-layer chromatography (TLC) is a common and effective method for monitoring the progress of the reaction. By spotting the reaction mixture alongside the starting material (cyclohexanol) and a standard of the product (cyclohexanone), you can observe the disappearance of the starting material and the appearance of the product over time.

Data Presentation

Table 1: Comparison of Reaction Conditions for Cyclohexanol Oxidation

Oxidizing Agent	Catalyst/Co-reagent	Solvent	Temperature (°C)	Reaction Time	Typical Yield (%)	Reference(s)
Sodium Hypochlorite	Acetic Acid	Water	Room Temp. to moderate	15-30 min	~33% (lab scale)	[11]
Sodium Dichromate	Sulfuric Acid	Water	55-60	1 hour	Varies	[2]
Nitric Acid	Ammonium Metavanadate	None	65-70	15 min reflux	~87% (Adipic Acid)	[7][8][17]
Hydrogen Peroxide	Dawson-type POMs	Acetonitrile	90	20 hours	High Conversion	[13]
H₄[α-SiW₁₂O₄₀]/Zr	Hydrogen Peroxide	Cyclohexane	80	2 hours	~24% Selectivity	[14]
Gold Nanotriangles	TBHP	Acetonitrile	50	3 hours	~14%	[18]

Experimental Protocols

Protocol 1: Oxidation of Cyclohexanol using Sodium Hypochlorite (Bleach)

This protocol is adapted from procedures utilizing household bleach as a green oxidizing agent.[1][4]

Materials:

• Cyclohexanol

• Glacial Acetic Acid

• Household Bleach (sodium hypochlorite solution, ~5.25%)

• Saturated Sodium Bisulfite Solution

• 6M Sodium Hydroxide

• Sodium Chloride

• Dichloromethane (B109758) (or other suitable extraction solvent)

• Anhydrous Sodium Sulfate

• Erlenmeyer flask, separatory funnel, stir bar, and other standard laboratory glassware

Procedure:

• In an Erlenmeyer flask, combine cyclohexanol and glacial acetic acid with a stir bar.

• Cool the flask in an ice bath.

• Add bleach dropwise from a separatory funnel to the stirred cyclohexanol/acetic acid mixture over approximately 15 minutes, maintaining the temperature between 30-35°C.

• After the addition is complete, remove the ice bath and continue stirring for an additional 15 minutes at room temperature.

• Test for the presence of excess oxidant using potassium iodide-starch paper (a blue-black color indicates excess oxidant).

• Quench the excess oxidant by adding saturated sodium bisulfite solution dropwise until the KI-starch test is negative.

• Add a few drops of an indicator (e.g., thymol (B1683141) blue) and neutralize the solution by adding 6M NaOH until it is just basic.

• Saturate the aqueous solution with solid sodium chloride to "salt out" the cyclohexanone.

• Transfer the mixture to a separatory funnel and extract the cyclohexanone with dichloromethane (repeat the extraction twice).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Decant or filter the dried solution to remove the drying agent.

• The solvent can be removed by simple distillation or rotary evaporation to yield the crude cyclohexanone product. Further purification can be achieved by distillation.

Protocol 2: Oxidation of Cyclohexanol using Chromic Acid

This protocol is based on the use of Jones reagent (chromic acid).[2][3][11]

Materials:

• Cyclohexanol

• Sodium Dichromate Dihydrate

• Concentrated Sulfuric Acid

• Water

• Sodium Chloride

• Ethyl Acetate (or other suitable extraction solvent)

• Anhydrous Magnesium Sulfate

• Standard laboratory glassware for reaction, distillation, and extraction.

Procedure:

• Prepare the chromic acid solution by dissolving sodium dichromate dihydrate in water and then slowly adding concentrated sulfuric acid while stirring and cooling. Allow this solution to cool.

• Place cyclohexanol in a conical flask.

• Add the prepared chromic acid solution to the cyclohexanol. The reaction is exothermic.

• Maintain the reaction temperature between 55-60°C by using a cold water bath for cooling as needed.

• Once the initial exothermic reaction subsides, allow the mixture to stand for 1 hour with occasional swirling.

• Transfer the reaction mixture to a round-bottom flask, add water, and set up for simple distillation.

• Distill the mixture to collect the cyclohexanone and water.

• Saturate the distillate with sodium chloride.

• Separate the cyclohexanone layer using a separatory funnel.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Purify the cyclohexanone by distillation, collecting the fraction at the appropriate boiling point (approx. 153-156°C).

Mandatory Visualization

Caption: Troubleshooting workflow for cyclohexanol oxidation.

References

• 1. studylib.net [studylib.net]
• 2. Solved EXPERIMENT 21 CHROMIC ACID OXIDATION OF CYCLOHEXANOL | Chegg.com [chegg.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. google.com [google.com]
• 7. Oxidation of cyclohexanol or preparation of adipic acid | DOC [slideshare.net]
• 8. m.youtube.com [m.youtube.com]
• 9. youtube.com [youtube.com]
• 10. OXIDATION OF CYCLOHEXANOL TO CYCLOHEXANONE [chemistry.gravitywaves.com]
• 11. The Oxidation of Cyclohexanol - Edubirdie [edubirdie.com]
• 12. How will you convert cyclohexanol to cyclohexanone? [allen.in]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Oxidation of Alcohols | Overview, Mechanism & Examples - Video | Study.com [study.com]
• 16. researchgate.net [researchgate.net]
• 17. scribd.com [scribd.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Efficient Cyclohexanol Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of cyclohexanol. The information is presented in a question-and-answer format to directly address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial methods for synthesizing cyclohexanol?

A1: The two main industrial routes for cyclohexanol synthesis are the catalytic hydrogenation of phenol (B47542) and the hydration of cyclohexene (B86901).[1] The choice between these methods often depends on the availability and cost of the starting materials.

Q2: What are the common catalysts used for the hydrogenation of phenol to cyclohexanol?

A2: A variety of catalysts are employed for the hydrogenation of phenol. Noble metal catalysts, particularly those based on ruthenium (Ru), palladium (Pd), and platinum (Pt), are widely used due to their high activity and selectivity.[2][3] Nickel-based catalysts are also a common and more cost-effective option.[4][5]

Q3: Which catalysts are effective for the hydration of cyclohexene to produce cyclohexanol?

A3: The hydration of cyclohexene is typically catalyzed by solid acid catalysts. Zeolites, such as HZSM-5, have shown good performance with high selectivity towards cyclohexanol.[6][7] Acidic ion-exchange resins are also utilized for this reaction.[7][8]

Q4: What are the typical side products observed during cyclohexanol synthesis?

A4: In the hydrogenation of phenol, cyclohexanone (B45756) is a common intermediate and can be a final product depending on the reaction conditions. During the hydration of cyclohexene, dicyclohexyl ether is a probable side product.[9] Dehydration of the cyclohexanol product back to cyclohexene can also occur.[10][11]

Troubleshooting Guide

Issue 1: Low Conversion of Starting Material (Phenol or Cyclohexene)

• Possible Cause A: Catalyst Inactivity or Deactivation. The catalyst may have lost its activity due to poisoning, coking, or sintering of active metals.[2][6]

  • Recommendation:

    • Ensure the catalyst is properly activated before use.

    • For solid acid catalysts like HZSM-5, coke deposition can block pores; regeneration through calcination may be necessary.[6]

    • Consider using a fresh batch of catalyst.

• Possible Cause B: Suboptimal Reaction Conditions. Temperature, pressure, and reaction time significantly impact conversion rates.

  • Recommendation:

    • Review the literature for the optimal temperature and pressure for your specific catalyst system. For example, hydrogenation of phenol over some Ru catalysts can achieve high conversion at relatively mild conditions (e.g., 80°C and 12 bar H₂ pressure).[2]

    • Increase the reaction time to allow for higher conversion.

• Possible Cause C: Poor Mass Transfer. In multiphase reactions (e.g., liquid-phase hydration of cyclohexene), poor mixing can limit the contact between reactants and the catalyst.

  • Recommendation:

    • Increase the stirring speed to improve mass transfer.

    • Consider the use of a cosolvent to enhance the mutual solubility of reactants, for instance, isophorone (B1672270) in cyclohexene hydration.[8]

Issue 2: Poor Selectivity towards Cyclohexanol

• Possible Cause A: Over-hydrogenation or Dehydration. In phenol hydrogenation, over-hydrogenation can lead to the formation of cyclohexane. In cyclohexene hydration, the desired cyclohexanol can dehydrate back to cyclohexene.[9][10]

  • Recommendation:

    • Optimize the reaction temperature and pressure. Lower temperatures generally favor higher selectivity to the desired alcohol.

    • Carefully select the catalyst. For instance, in phenol hydrogenation, specific catalyst formulations can enhance selectivity to cyclohexanol over cyclohexanone.[2]

• Possible Cause B: Formation of Byproducts. Undesired side reactions can lead to the formation of ethers or other impurities.

  • Recommendation:

    • Adjust the reaction conditions. For example, in the acid-catalyzed dehydration of cyclohexanol to cyclohexene, controlling the distillation temperature is crucial to minimize the formation of dicyclohexyl ether.[9]

    • Ensure the purity of starting materials, as impurities can sometimes catalyze side reactions.

Issue 3: Difficulty in Product Separation and Purification

• Possible Cause A: Formation of Azeotropes. Cyclohexanol can form azeotropes with water and other components, making separation by simple distillation challenging.

  • Recommendation:

    • Employ fractional distillation for better separation.[10]

    • Use a "chaser" solvent during distillation to aid in the recovery of the product.[10]

• Possible Cause B: Presence of Acidic or Basic Impurities. Residual acid catalyst or basic quenching agents can contaminate the final product.

  • Recommendation:

    • Wash the organic product layer with a dilute solution of sodium carbonate to neutralize and remove acidic impurities, followed by washing with water.[9]

    • Thoroughly dry the organic layer with a suitable drying agent (e.g., anhydrous sodium sulfate (B86663) or calcium chloride) before final distillation.[9]

Data Presentation

Table 1: Catalyst Performance in Phenol Hydrogenation to Cyclohexanol

Catalyst	Temperature (°C)	Pressure (bar H₂)	Reaction Time (h)	Phenol Conversion (%)	Cyclohexanol Yield (%)	Reference
R-Ru catalyst	Room Temp	-	0.7	100	99.8	[1]
Ru/Nb₂O₅-nC18PA	80	12	4	~100	93	[2]
Nickel catalyst	160	-	-	High	High	[4][12]

Table 2: Catalyst Performance in Cyclohexene Hydration to Cyclohexanol

Catalyst	Temperature (°C)	Reaction Time (h)	Cyclohexene Conversion (%)	Cyclohexanol Selectivity (%)	Cyclohexanol Yield (%)	Reference
HZSM-5	120	3	-	>99	15.4	[7]
Ga-doped ZSM-5	-	-	-	-	10.1	[13]
Modified Ion-Exchange Resin	90-150	-	22	95.6	-	[7]
A-36 Cation Exchange Resin	-	-	40.63	-	-	[8]

Experimental Protocols

Protocol 1: Hydrogenation of Phenol using a Ruthenium-based Catalyst

This protocol is based on the efficient synthesis of cyclohexanol from phenol.[2]

• Catalyst Preparation: Prepare the Ru/Nb₂O₅-nC18PA catalyst via an impregnation method as described in the literature.

• Reaction Setup:

  • Add 2.5 g of phenol, 2.0 g of the prepared Ru catalyst, 15 g of deionized water, and 15 g of methanol (B129727) to a high-pressure reactor.[1] In a biphasic system, water and a solvent like decalin can be used.[2]

  • Seal the reactor and purge it with hydrogen gas several times to remove air.

• Reaction Execution:

  • Pressurize the reactor with hydrogen to 12 bar.[2]

  • Heat the reactor to 80°C while stirring vigorously.[2]

  • Maintain these conditions for 4 hours.[2]

• Product Work-up and Analysis:

  • After the reaction, cool the reactor to room temperature and carefully release the excess hydrogen pressure.

  • Filter the reaction mixture to separate the catalyst.

  • Analyze the liquid product mixture using gas chromatography (GC) to determine the conversion of phenol and the yield of cyclohexanol.

Protocol 2: Hydration of Cyclohexene using HZSM-5 Catalyst

This protocol outlines the synthesis of cyclohexanol from cyclohexene using a zeolite catalyst.[7]

• Catalyst Activation: Activate the HZSM-5 zeolite catalyst by heating it under a flow of dry air or nitrogen at an elevated temperature to remove any adsorbed water.

• Reaction Setup:

  • In a stirred tank reactor, add the activated HZSM-5 catalyst (e.g., 30% by mass relative to the reactants).[7]

  • Add cyclohexene and deionized water. An optimal volumetric ratio of aqueous to organic phase can be 1:2.[7]

• Reaction Execution:

  • Heat the reactor to 120°C with vigorous stirring.[7]

  • Maintain the reaction for 3 hours.[7]

• Product Work-up and Analysis:

  • After the reaction, cool the mixture to room temperature.

  • Separate the organic and aqueous layers. The catalyst will likely be suspended in the aqueous phase.

  • Extract the aqueous phase with a suitable organic solvent (e.g., diethyl ether) to recover any dissolved product.

  • Combine the organic layers, wash with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • Analyze the crude product by GC or NMR to determine the conversion and selectivity.

Visualizations

Caption: Major synthetic routes to cyclohexanol.

Caption: Troubleshooting workflow for cyclohexanol synthesis.

References

• 1. Cyclohexanol synthesis - chemicalbook [chemicalbook.com]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. jnsparrowchemical.com [jnsparrowchemical.com]
• 4. shaalaa.com [shaalaa.com]
• 5. US3998884A - Catalytic conversion of phenol to cyclohexanol and/or cyclohexanone - Google Patents [patents.google.com]
• 6. STUDY ON THE DEACTIVATION AND REGENERATION OF HZSM-5 CATALYSTS IN HYDRATION OF CYCLOHEXENE [sylzyhg.com]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. scribd.com [scribd.com]
• 11. US3974232A - Method for producing cyclohexene by dehydration of cyclohexanol - Google Patents [patents.google.com]
• 12. m.youtube.com [m.youtube.com]
• 13. pubs.acs.org [pubs.acs.org]

Troubleshooting low conversion in cyclohexanol reactions

Technical Support Center: Cyclohexanol Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis of cyclohexanone (B45756), cyclohexene (B86901), and cyclohexyl esters from cyclohexanol.

I. Oxidation of Cyclohexanol to Cyclohexanone

The oxidation of a secondary alcohol like cyclohexanol to a ketone is a fundamental transformation in organic synthesis. However, achieving high conversion and purity can be challenging. This guide addresses common problems encountered during this reaction.

Frequently Asked Questions (FAQs)

Q1: My conversion of cyclohexanol to cyclohexanone is low. What are the potential causes?

A1: Low conversion in the oxidation of cyclohexanol can stem from several factors:

• Inefficient Oxidizing Agent: The strength and amount of the oxidizing agent are critical. Common oxidizing agents include sodium hypochlorite (B82951) (bleach), chromic acid, and potassium permanganate. Ensure the oxidizing agent is fresh and used in the correct stoichiometric ratio.

• Improper Reaction Temperature: Temperature control is crucial. For instance, in bleach oxidation, temperatures above 35°C can lead to side reactions like α-halogenation of the ketone.[1] Conversely, a temperature that is too low can result in a sluggish reaction.

• Incorrect pH: The pH of the reaction mixture can significantly influence the reaction rate and selectivity. For example, oxidation with sodium hypochlorite is typically carried out in the presence of acetic acid.

• Poor Mixing: In a biphasic reaction, vigorous stirring is essential to ensure adequate contact between the reactants.

• Premature Quenching: Adding the quenching agent (e.g., sodium bisulfite) before the reaction is complete will halt the oxidation and result in low conversion.

Q2: I'm observing the formation of byproducts. What are they and how can I avoid them?

A2: The primary byproduct of concern is often adipic acid, resulting from over-oxidation of cyclohexanone. To minimize its formation, avoid using excessively harsh oxidizing agents or prolonged reaction times. Careful temperature control is also essential. In chlorine-based oxidations, α-chlorocyclohexanone can be a byproduct if the temperature is not maintained below 35-40°C.[1]

Q3: How do I know when the oxidation reaction is complete?

A3: The completion of the reaction can be monitored using a few methods:

• Color Change: In reactions involving chromic acid, the color changes from orange to green.[2] With sodium hypochlorite, a greenish-yellow color may be observed.[3]

• Potassium Iodide-Starch Test: A positive test (blue-black color) indicates the presence of excess oxidizing agent, suggesting the cyclohexanol has been consumed.[1][3]

• Thin-Layer Chromatography (TLC): TLC can be used to monitor the disappearance of the cyclohexanol spot and the appearance of the cyclohexanone spot.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Conversion	Insufficient oxidizing agent	Use a fresh batch of oxidizing agent and ensure the correct molar ratio is used.
Reaction temperature too low	Gradually increase the reaction temperature while monitoring for side reactions.
Inadequate mixing	Increase the stirring rate to ensure the reaction mixture is homogeneous.
Over-oxidation to Adipic Acid	Oxidizing agent too strong	Consider a milder oxidizing agent or reduce the reaction time.
Reaction temperature too high	Maintain the recommended reaction temperature using a cooling bath if necessary.
Formation of α-chlorocyclohexanone	High temperature in bleach oxidation	Keep the reaction temperature below 35-40°C.[1]

Experimental Protocols

Oxidation using Sodium Hypochlorite:

• In a flask equipped with a magnetic stirrer and a thermometer, combine 10.4 mL of cyclohexanol and 25 mL of glacial acetic acid.[1]

• Cool the mixture in an ice-water bath.

• Slowly add 90 mL of 10% w/v sodium hypochlorite solution dropwise, maintaining the temperature between 30-35°C.[1]

• After the addition is complete, stir the mixture for an additional 15 minutes at room temperature.[1]

• Test for the presence of excess oxidant using KI-starch paper.[1]

• Quench the reaction by adding sodium bisulfite until the greenish-yellow color disappears and the KI-starch test is negative.[1]

• Proceed with extraction and purification of the cyclohexanone.

Oxidation using Chromic Acid:

• To a round-bottom flask, add 10 mL of cyclohexanol and 20 mL of chromic acid solution.[2]

• Heat the mixture to 80°C and maintain this temperature for 30 minutes. The solution will turn from orange to green.[2]

• Cool the mixture in an ice bath and transfer it to a separatory funnel.[2]

• Add 50 mL of distilled water and separate the aqueous layer.[2]

• Wash the organic layer with sodium bicarbonate solution until no more gas evolves.[2]

• Dry the organic layer with anhydrous sodium sulfate (B86663) and purify the cyclohexanone.[2]

Data Summary

Oxidizing Agent	Typical Reaction Temperature	Reported Yield
Sodium Hypochlorite	30-35°C[1]	84-89%[3]
Chromic Acid	55-60°C[4] or 80°C[2]	Not specified

Troubleshooting Workflow

Caption: Troubleshooting logic for low conversion in cyclohexanol oxidation.

II. Dehydration of Cyclohexanol to Cyclohexene

The acid-catalyzed dehydration of cyclohexanol is a common method for synthesizing cyclohexene. However, side reactions and product loss during purification can lead to low yields.

Frequently Asked Questions (FAQs)

Q1: My yield of cyclohexene is significantly lower than expected. What are the common reasons?

A1: Low yields in this dehydration reaction are often attributed to:

• Product Loss During Distillation: Cyclohexene is volatile (boiling point ~83°C). Significant product can be lost if the distillation apparatus is not properly sealed or if there is substantial "hold-up" in the distillation column.[5][6]

• Incomplete Reaction: The dehydration of cyclohexanol is a reversible reaction.[7] If the equilibrium is not effectively shifted towards the products, the conversion will be low.

• Side Reactions: The formation of dicyclohexyl ether is a common side reaction, especially if the reaction temperature is not carefully controlled.[7] Polymerization of the cyclohexene product can also occur at high temperatures.[8]

• Losses During Workup: Cyclohexene is immiscible with water, but some product can be lost in the aqueous layers during the washing steps if the phase separation is not clean.

Q2: How can I improve the yield of my dehydration reaction?

A2: To improve the yield, consider the following:

• Efficient Distillation: Ensure that the product is distilled from the reaction mixture as it is formed. This shifts the equilibrium towards the formation of cyclohexene.[9][10] Using a fractional distillation column can help to separate the cyclohexene from unreacted cyclohexanol and water.

• Temperature Control: Carefully control the distillation temperature to be close to the boiling point of cyclohexene to minimize the co-distillation of cyclohexanol.

• Catalyst Choice: Phosphoric acid is often preferred over sulfuric acid as it is less oxidizing and leads to fewer charring and polymerization side products.[6]

• Thorough Extraction: During the workup, ensure complete separation of the organic and aqueous layers.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Yield	Product loss during distillation	Ensure all joints in the distillation apparatus are well-sealed. Consider using a "chaser" solvent to minimize hold-up.[5]
Incomplete reaction	Distill the cyclohexene as it forms to shift the equilibrium.
Formation of Dicyclohexyl Ether	Improper reaction conditions	Maintain the appropriate reaction temperature and consider using phosphoric acid as the catalyst.[7]
Product is Cloudy	Presence of water	Dry the product over an appropriate drying agent (e.g., anhydrous sodium sulfate or calcium chloride) before final distillation.[7][11]

Experimental Protocol

Dehydration using Phosphoric Acid:

• Place 10 mL of cyclohexanol and 12 mL of 85% phosphoric acid in a round-bottom flask with a few boiling chips.[11]

• Set up a simple or fractional distillation apparatus with a cooled receiving flask.[11]

• Heat the mixture to slowly distill the cyclohexene. The vapor temperature should not exceed 100-150°C.[11]

• Continue the distillation until about 5-10 mL of liquid remains in the distillation flask.[11]

• Transfer the distillate to a separatory funnel and wash with 10% sodium carbonate solution, followed by saturated sodium chloride solution.[11]

• Dry the organic layer over anhydrous sodium sulfate.[11]

• Decant the dried cyclohexene and purify by final distillation.

Data Summary

Catalyst	Typical Distillation Temperature	Reported Yield
Phosphoric Acid	~83°C (cyclohexene b.p.)	48%[10], 75%[12]
Sulfuric Acid	~83°C (cyclohexene b.p.)	Not specified

Reaction Workflow

Caption: Experimental workflow for the dehydration of cyclohexanol.

III. Esterification of Cyclohexanol

The Fischer esterification of cyclohexanol with a carboxylic acid is an equilibrium-controlled reaction. Driving the reaction to completion is the primary challenge.

Frequently Asked Questions (FAQs)

Q1: Why is my esterification reaction not going to completion?

A1: The Fischer esterification is a reversible reaction.[13] The presence of water, a byproduct, can shift the equilibrium back towards the reactants, thus limiting the conversion. To achieve high conversion, the equilibrium must be shifted to the product side.

Q2: How can I increase the conversion of my esterification reaction?

A2: There are two main strategies to drive the equilibrium towards the ester product:

• Use of Excess Reactant: Using a large excess of one of the reactants (either the cyclohexanol or the carboxylic acid) will shift the equilibrium to favor the product.[14] The more abundant and less expensive reactant is typically used in excess.

• Removal of Water: Removing water as it is formed is a very effective way to drive the reaction to completion.[14][15] This is often accomplished by azeotropic distillation using a Dean-Stark apparatus.

Q3: What are some common side reactions in esterification?

A3: Under the acidic conditions and elevated temperatures used for esterification, the dehydration of cyclohexanol to cyclohexene can be a competing side reaction. Using a milder acid catalyst or carefully controlling the temperature can help minimize this.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Conversion	Equilibrium not shifted to products	Use a large excess of one reactant or remove water as it is formed using a Dean-Stark trap.[14][15]
Insufficient catalyst	Ensure an adequate amount of acid catalyst is used.
Formation of Cyclohexene	Dehydration side reaction	Use a milder acid catalyst and avoid excessively high reaction temperatures.

Experimental Protocol

General Fischer Esterification:

• In a round-bottom flask, combine cyclohexanol, the carboxylic acid (e.g., acetic acid), and a catalytic amount of a strong acid (e.g., sulfuric acid).

• To drive the reaction to completion, either use a large excess of the alcohol or set up a Dean-Stark apparatus to remove water azeotropically with a suitable solvent (e.g., toluene).

• Heat the mixture to reflux until no more water is collected or the reaction appears complete by TLC.

• Cool the reaction mixture and proceed with a standard workup involving washing with sodium bicarbonate solution to remove the acid catalyst and unreacted carboxylic acid, followed by drying and purification of the ester.

Data Summary

Reaction	Key Condition for High Conversion	Reported Conversion
Cyclohexene Esterification with Acetic Acid	Stoichiometric ratio	≥68% (equilibrium conversion)[16]
General Fischer Esterification	10-fold excess of alcohol	97%[14]

Esterification Equilibriumdot

References

• 1. OXIDATION OF CYCLOHEXANOL TO CYCLOHEXANONE [chemistry.gravitywaves.com]
• 2. How to Oxidize Cyclohexanol to Cyclohexanone Using Chromic Acid - Shandong Qibo New Energy Co., Ltd. [qiboch.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. One Part of Chemistry: Dehydration of An Alcohol: Cyclohexanol and Cyclohexene [1chemistry.blogspot.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. m.youtube.com [m.youtube.com]
• 9. pnorris.people.ysu.edu [pnorris.people.ysu.edu]
• 10. Dehydration Cyclohexanol Lab Report | Eastern Kentucky University - Edubirdie [edubirdie.com]
• 11. The Synthesis of Alkenes: The Dehydration of Cyclohexanol [sites.pitt.edu]
• 12. Cyclohexanol Dehydration Lab Report: A Comprehensive Analysis | Essay - Edubirdie [edubirdie.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. quora.com [quora.com]
• 16. Cyclohexene esterification–hydrogenation for efficient production of cyclohexanol - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Removal of Unreacted Cyclohexanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the removal of unreacted cyclohexanol from their product mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing unreacted cyclohexanol?

A1: The most prevalent methods for removing unreacted cyclohexanol include distillation, liquid-liquid extraction, chromatography, and adsorptive separation. The choice of method depends on the properties of the desired product, the scale of the experiment, and the required purity.

Q2: My product has a boiling point very close to cyclohexanol. What is the best separation method?

A2: When your product and cyclohexanol have similar boiling points, simple distillation is often ineffective. In such cases, consider advanced techniques like azeotropic or extractive distillation.[1][2][3] Alternatively, adsorptive separation using specialized materials like adaptive pillar[4]arene cocrystals has shown high selectivity for separating compounds with close boiling points, such as cyclohexanone (B45756) from cyclohexanol.[5][6]

Q3: I am working on a small laboratory scale. What is the most practical method for removing cyclohexanol?

A3: For small-scale laboratory purifications, liquid-liquid extraction and column chromatography are often the most practical and accessible methods. Extraction with water can be effective due to the partial solubility of cyclohexanol in aqueous solutions.[7] Silica gel column chromatography is another standard and effective technique for separating cyclohexanol from less polar products.[8]

Q4: Can I use a chemical method to remove residual cyclohexanol?

A4: Yes, chemical conversion can be a viable option. One approach involves treatment with acids or ion exchangers to degrade impurities, which can then be more easily separated by distillation.[9] For specific applications, such as the purification of cyclohexene (B86901), refluxing the crude product with sodium has been suggested to remove residual cyclohexanol before the final distillation.[10]

Troubleshooting Guides

Issue 1: Incomplete Separation of Cyclohexanol by Distillation

Potential Cause	Troubleshooting Step
Close Boiling Points	If the boiling point of your product is close to that of cyclohexanol (161.5 °C), simple distillation will not be effective.[7] Consider using fractional distillation with a high-efficiency column. For very close boiling points, explore azeotropic or extractive distillation.[1][11][12]
Azeotrope Formation	Cyclohexanol can form azeotropes with other components in the mixture, such as water.[13] This can hinder separation. Investigate the potential for azeotrope formation and consider using a different separation technique or breaking the azeotrope with an entrainer.[3]
Inefficient Distillation Setup	Ensure your distillation apparatus is set up correctly and is well-insulated to maintain a proper temperature gradient. Use a fractionating column with an appropriate number of theoretical plates for your separation needs.

Issue 2: Poor Recovery After Liquid-Liquid Extraction

Potential Cause	Troubleshooting Step
Inappropriate Solvent Choice	The choice of extraction solvent is critical. For removing cyclohexanol, washing with water or a saturated sodium chloride solution is a common first step to remove the bulk of the alcohol.[14][15] For less polar products, a biphasic system with an organic solvent and water is typically used.
Insufficient Number of Extractions	A single extraction may not be sufficient to remove all the cyclohexanol. Perform multiple extractions with fresh solvent to improve separation efficiency.
Emulsion Formation	Emulsions can form at the interface between the organic and aqueous layers, trapping your product. To break an emulsion, try adding a small amount of brine (saturated NaCl solution) or gently swirling the mixture.
Incorrect pH	The pH of the aqueous phase can influence the partitioning of both your product and cyclohexanol. Adjust the pH if your product has acidic or basic functionalities to maximize its presence in the desired phase. For instance, washing with a sodium carbonate solution can help remove acidic impurities.[15]

Quantitative Data Summary

The following table summarizes key quantitative data related to the separation of cyclohexanol.

Separation Method	Parameter	Value	Source
Adsorptive Separation	Purity of Cyclohexanone after separation from Cyclohexanol	>99%	[5]
Extractive Distillation	Purity of Cyclohexanol from waste liquor	>99.3%	[12]
Extractive Distillation	Yield of Cyclohexanol from waste liquor	>92%	[12]
Liquid-Liquid Extraction	Solubility of Cyclohexanol in Water	~40-60 g/L	[7]

Experimental Protocols

Protocol 1: Removal of Cyclohexanol by Fractional Distillation (Example: Purification of Cyclohexene)

This protocol is adapted from the synthesis of cyclohexene by the dehydration of cyclohexanol.[14][16]

• Initial Distillation: After the reaction is complete, the mixture containing cyclohexene, unreacted cyclohexanol, water, and acid catalyst is subjected to a simple or fractional distillation.

• Collection: Collect the distillate that comes over at a temperature range that includes the boiling point of the desired product (cyclohexene, b.p. 83 °C) and the water azeotrope.[13]

• Washing: Transfer the distillate to a separatory funnel. Wash the organic layer sequentially with:

  • An equal volume of water to remove the bulk of the unreacted cyclohexanol and phosphoric acid.[15]

  • A 10% sodium carbonate solution to neutralize any remaining acid.[15][17]

  • A saturated sodium chloride solution to pre-dry the organic layer.[14]

• Drying: Separate the organic layer and dry it over an anhydrous drying agent, such as anhydrous calcium chloride or magnesium sulfate (B86663).[16][18]

• Final Fractional Distillation: Decant or filter the dried organic liquid into a clean, dry distillation flask. Perform a final fractional distillation, collecting the pure product at its boiling point.

Protocol 2: Removal of Cyclohexanol by Liquid-Liquid Extraction

This protocol provides a general procedure for removing cyclohexanol from a non-polar organic product.

• Dissolution: Dissolve the crude product mixture in a water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane).

• Aqueous Wash: Transfer the solution to a separatory funnel and wash it three times with deionized water. The volume of water for each wash should be approximately one-third to one-half the volume of the organic solution. This takes advantage of the solubility of cyclohexanol in water.[7]

• Brine Wash: After the water washes, wash the organic layer once with a saturated sodium chloride solution (brine) to remove residual water.

• Drying: Separate the organic layer and dry it over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

• Solvent Removal: Filter or decant the dried solution and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Visualizations

Caption: Workflow for removing cyclohexanol via distillation and extraction.

Caption: Key methods for separating unreacted cyclohexanol.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 4. US4272326A - Enhanced distillation of cyclohexanol from phenol with additional cyclohexanone feed - Google Patents [patents.google.com]
• 5. Separation of Cyclohexanone and Cyclohexanol by Adaptive Pillar[5]arene Cocrystals Accompanied by Vapochromic Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 9. US3933916A - Purification of cyclohexanone - Google Patents [patents.google.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Extractive distillation process for extracting cyclohexanol from cyclohexanone liquid waste - Eureka | Patsnap [eureka.patsnap.com]
• 13. youtube.com [youtube.com]
• 14. people.chem.umass.edu [people.chem.umass.edu]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. scisheets.co.uk [scisheets.co.uk]
• 17. The Synthesis of Alkenes: The Dehydration of Cyclohexanol [sites.pitt.edu]
• 18. pnorris.people.ysu.edu [pnorris.people.ysu.edu]

Technical Support Center: Managing Exothermic Reactions in Cyclohexanol Oxidation

Welcome to the Technical Support Center for Cyclohexanol Oxidation. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on safely and effectively managing the exothermic nature of this common chemical transformation. Below you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What makes the oxidation of cyclohexanol an exothermic reaction?

The oxidation of a secondary alcohol like cyclohexanol to a ketone (cyclohexanone) involves the formation of a more stable carbonyl group. The net release of energy during this transformation results in an exothermic reaction, where heat is generated.[1][2] If not properly managed, this heat can lead to a rapid increase in the reaction rate, potentially causing a dangerous situation known as thermal runaway.[3]

Q2: What are the common oxidizing agents used for cyclohexanol oxidation, and how do they influence the exotherm?

Several oxidizing agents can be used, each with different reactivity and safety considerations:

• Sodium Hypochlorite (B82951) (Household Bleach): Often used in combination with acetic acid, this is considered a "green" oxidizing agent because its byproducts are generally non-toxic.[4] However, the reaction is still exothermic and requires careful temperature control.[4][5][6]

• Chromic Acid (H₂CrO₄): Prepared from sodium or potassium dichromate and sulfuric acid, this is a strong oxidizing agent.[7][8] Reactions with chromic acid are highly exothermic and require vigilant cooling to maintain the desired temperature range.[7][9] Chromium compounds are also toxic and require special handling and disposal procedures.

• Nitric Acid (HNO₃): This is another strong oxidizing agent that can be used.[10] The reaction is vigorous and exothermic, and careful, slow addition of the alcohol to the heated acid is necessary to control the reaction rate and temperature.[10][11]

Q3: What is thermal runaway and what are the consequences in cyclohexanol oxidation?

Thermal runaway is a process where an exothermic reaction goes out of control. The heat generated by the reaction increases the reaction rate, which in turn generates more heat, creating a dangerous positive feedback loop.[3] In the context of cyclohexanol oxidation, this can lead to:

• Violent boiling of the solvent and reactants.

• A rapid increase in pressure, potentially leading to vessel rupture or explosion.

• Formation of unwanted and potentially hazardous byproducts.

• Decomposition of the desired product.

Catastrophic explosions have been reported in industrial settings for similar oxidation reactions when reaction control was lost.[3]

Troubleshooting Guide

Issue 1: The reaction temperature is increasing too rapidly.

• Probable Cause: The rate of addition of the oxidizing agent is too fast, or the initial cooling is insufficient. The oxidation of cyclohexanol is exothermic, and adding the oxidant too quickly will generate heat faster than it can be dissipated.[2][6][12]

• Solution:

  • Immediately slow down or stop the addition of the oxidizing agent.

  • Ensure the reaction flask is properly submerged in an ice-water bath.[4][5] Do not use a dry ice bath, as overcooling can also be an issue.

  • Monitor the internal temperature of the reaction closely with a thermometer.

  • Once the temperature is stable and within the desired range, resume the addition of the oxidizing agent at a much slower, dropwise rate.[4][5]

Issue 2: The reaction mixture color does not change as expected, or a test for excess oxidant is negative.

• Probable Cause: An insufficient amount of oxidizing agent has been added, or the oxidizing agent has degraded. Commercial bleach, for instance, can lose its potency over time.[1]

• Solution:

  • Perform a test for the presence of excess oxidant. A common method is to place a drop of the aqueous layer of the reaction mixture onto potassium iodide-starch paper. A positive test (indicating excess oxidant) will result in the paper turning a blue-black color.[1][6][13]

  • If the test is negative, add more of the oxidizing agent in small portions.[2]

  • After each addition, stir the mixture for a few minutes and re-test for excess oxidant.

  • Continue this process until a positive test is achieved and sustained.

Issue 3: Low yield of cyclohexanone (B45756).

• Probable Cause:

  • Incomplete Reaction: Insufficient oxidizing agent was used, or the reaction was not allowed to proceed for a sufficient amount of time after the addition of the oxidant was complete.

  • Over-oxidation or Side Reactions: If the reaction temperature was too high, side reactions or over-oxidation to other products like adipic acid can occur, reducing the yield of cyclohexanone.[11][14]

  • Loss during Workup: The product may be lost during extraction if the layers are not separated properly or if an insufficient amount of extracting solvent is used.

• Solution:

  • Ensure an excess of the oxidizing agent is present at the end of the reaction by testing with KI-starch paper.[1][13]

  • Strictly maintain the recommended reaction temperature throughout the addition and stirring period.[7][13]

  • During the workup, ensure the aqueous layer is saturated with a salt like NaCl to decrease the solubility of cyclohexanone in water before extraction.[5]

  • Perform multiple extractions with the organic solvent to ensure all the product is recovered from the aqueous layer.[7]

Experimental Protocols & Data

Table 1: Typical Reaction Parameters for Cyclohexanol Oxidation

Parameter	Sodium Hypochlorite (Bleach) Method	Chromic Acid Method	Nitric Acid Method
Cyclohexanol	~2-10 mL	~6 g	~1 mL
Oxidizing Agent	~30-90 mL of ~5.25-10% NaOCl	~12.5 g Na₂Cr₂O₇·2H₂O in H₂SO₄/H₂O	~2 mL of 5 M HNO₃
Acid/Solvent	Acetic Acid (~1-25 mL)	Sulfuric Acid (~6 mL) in Water	-
Addition Time	15-45 minutes (dropwise)[5][13]	Added in one portion, but cooling is critical	1 drop per 30 seconds[11]
Temperature Range	30-40°C[13][15] or <50°C[6]	55-60°C[7][9]	55-60°C[11]
Reaction Time	~15-20 minutes post-addition[2][5]	~1 hour[7]	~10 minutes[10]

Protocol 1: Oxidation of Cyclohexanol using Sodium Hypochlorite (Bleach)

• Setup: In a fume hood, place the specified amount of cyclohexanol and glacial acetic acid in an Erlenmeyer flask equipped with a magnetic stir bar.[2][5] Place the flask in an ice-water bath.

• Reagent Addition: Add the sodium hypochlorite solution (bleach) dropwise from a separatory funnel over a period of 15-45 minutes.[5][13]

• Temperature Control: Monitor the internal temperature of the reaction and adjust the addition rate and cooling bath to maintain the temperature within the range of 30-40°C.[13][15] Do not allow the temperature to exceed 50°C.[6]

• Reaction Completion: After the addition is complete, remove the ice bath and continue stirring for an additional 15-20 minutes at room temperature.[2][5]

• Oxidant Test: Test the aqueous layer for excess oxidant using potassium iodide-starch paper.[1][13] If the test is negative, add more bleach until a positive test is obtained.

• Quenching: Quench the excess oxidant by adding a saturated solution of sodium bisulfite or sodium thiosulfate (B1220275) dropwise until the KI-starch test is negative.[5]

• Workup: Proceed with neutralization, salting out, extraction with an organic solvent (e.g., methylene (B1212753) chloride or ethyl acetate), drying, and solvent removal to isolate the cyclohexanone product.[5][7]

Protocol 2: Oxidation of Cyclohexanol using Chromic Acid

• Oxidant Preparation: In a beaker, dissolve sodium dichromate dihydrate in water. With continuous stirring, slowly and carefully add concentrated sulfuric acid.[7] Allow this chromic acid solution to cool.

• Reaction Setup: Place cyclohexanol in a conical flask.

• Reaction Initiation: Add the cooled chromic acid solution to the cyclohexanol in one portion, with swirling to ensure thorough mixing.[7]

• Temperature Control: The reaction is highly exothermic. When the temperature rises to 55°C, cool the flask in cold water. Apply sufficient external cooling to maintain the temperature between 55 and 60°C.[7][9]

• Reaction Time: Once the initial exotherm subsides, allow the mixture to stand for 1 hour with occasional swirling.[7]

• Workup: Pour the reaction mixture into a round-bottom flask, add water, and distill the cyclohexanone/water azeotrope.[7] Then proceed with salting out, extraction, drying, and final purification.

Visualizations

Caption: Reaction pathway of cyclohexanol to cyclohexanone.

Caption: Workflow for managing a temperature spike.

Caption: Key factors affecting reaction exothermicity.

References

• 1. docsity.com [docsity.com]
• 2. studylib.net [studylib.net]
• 3. Thermal runaway - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. youtube.com [youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. The Oxidation of Cyclohexanol - Edubirdie [edubirdie.com]
• 9. Solved EXPERIMENT 21 CHROMIC ACID OXIDATION OF CYCLOHEXANOL | Chegg.com [chegg.com]
• 10. edu.rsc.org [edu.rsc.org]
• 11. scribd.com [scribd.com]
• 12. Solved EXPERIMENT #2-OXIDATION OF CYCLOHEXANOL INTRODUCTION: | Chegg.com [chegg.com]
• 13. OXIDATION OF CYCLOHEXANOL TO CYCLOHEXANONE [chemistry.gravitywaves.com]
• 14. researchgate.net [researchgate.net]
• 15. studylib.net [studylib.net]

Cyclohexanol Distillation: Technical Support Center

This guide provides troubleshooting solutions and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering issues during the distillation of cyclohexanol.

Troubleshooting Guide

This section addresses specific problems that may arise during the distillation process, offering potential causes and step-by-step solutions.

Problem	Potential Cause(s)	Solution(s)
1. Low Purity or Presence of Cyclohexene (B86901) in Distillate	Acid-catalyzed dehydration of cyclohexanol to cyclohexene, especially at high temperatures.[1][2][3]	• Control Temperature: Maintain distillation temperature below the boiling point of cyclohexanol (161°C) to minimize dehydration.[4] • Choose Appropriate Catalyst: If dehydration is undesirable, avoid strong acid catalysts like phosphoric or sulfuric acid.[2] Phosphoric acid is often preferred over sulfuric acid as it leads to fewer side reactions and less charring.[2][5]
2. Cloudy Distillate	Presence of water in the collected product.[6] Water can co-distill with organic components, particularly if cyclohexene is formed.[6]	• Washing: Transfer the distillate to a separatory funnel and wash with a saturated sodium chloride (brine) solution. This helps to draw water from the organic layer.[6][7][8] • Drying: After washing, treat the organic layer with an anhydrous drying agent like calcium chloride to remove residual water until the liquid is clear.[6][7]
3. Low Product Yield	Significant amount of product remaining in the distillation apparatus (hold-up).[6]	• Use a "Chaser" Solvent: After the main fraction has been distilled, add a small amount of a higher-boiling, inert solvent (a "chaser") to the distillation flask to help push the remaining product through the apparatus.[6]
4. Presence of Acidic Impurities in Distillate	Carryover of the acid catalyst (e.g., phosphoric acid) during distillation.[1]	• Neutralizing Wash: Wash the distillate with a 10% sodium carbonate solution to neutralize any traces of acid.[1][4] This should be followed by a water or brine wash to remove any remaining carbonate solution.[1]
5. Unexpected Side Products Detected (e.g., Dicyclohexyl Ether)	Side reactions occurring during acid-catalyzed dehydration of cyclohexanol.[1][5]	• Fractional Distillation: A careful fractional distillation can separate the desired product from side products with different boiling points. A second distillation is often required for complete removal.[1][4]

Key Physical Properties for Distillation

The success of distillation relies on the different boiling points of the components in the mixture.

Compound	Boiling Point (°C)	Notes
Cyclohexene	83 °C[4][9]	A common dehydration byproduct. Forms a low-boiling azeotrope with water.[10]
Water	100 °C	Can co-distill with cyclohexene.[6]
Cyclohexanol	161 °C[4]	The target compound for purification.
Dicyclohexyl Ether	-	A potential high-boiling side product.[1]

Frequently Asked Questions (FAQs)

Q1: Why is an acid catalyst, such as phosphoric acid, used in reactions involving cyclohexanol?

A1: Strong acids like phosphoric acid are used to catalyze the dehydration of cyclohexanol to form cyclohexene.[3] The process involves the protonation of the alcohol's hydroxyl group, converting it into a good leaving group (water), which facilitates the formation of a carbocation and subsequent elimination to form the alkene.[8]

Q2: What are the advantages of using phosphoric acid over sulfuric acid?

A2: While both are effective catalysts, phosphoric acid generally produces a cleaner reaction with fewer side products.[2] Sulfuric acid is a strong oxidizing agent and can cause unwanted oxidation of the alcohol and lead to the formation of carbon and sulfur dioxide.[2]

Q3: My distillate has two layers. What are they and what should I do?

A3: If two layers are present, it is typically an organic layer (containing cyclohexanol and/or cyclohexene) and an aqueous layer (water).[6] Water is a product of the dehydration reaction and is insoluble in the organic product.[6] To separate them, use a separatory funnel and drain the lower aqueous layer.[7] Adding a saturated sodium chloride solution can help improve the separation between the layers.[7]

Q4: How can I confirm the presence of the alkene (cyclohexene) impurity in my product?

A4: A simple chemical test can be performed. Adding a few drops of bromine water or a solution of potassium permanganate (B83412) to a small sample of the product will result in a color change if an alkene is present.[6] For instance, the reddish-orange color of a bromine solution will disappear as it reacts with the double bond of the alkene.[6]

Experimental Protocols & Visualizations

Protocol: Purification of Crude Cyclohexanol Distillate

This protocol outlines the steps to remove common impurities such as water, acid catalyst, and side products from a crude distillate.

• Collect Distillate: Perform the initial distillation, collecting the fraction that comes over at the expected temperature range. The receiver flask can be cooled in an ice bath to minimize the loss of volatile components.[8][11]

• Neutralizing Wash: Transfer the collected distillate to a separatory funnel. Add a 10% sodium carbonate solution, stopper the funnel, and shake gently to neutralize any acid catalyst that may have carried over.[4] Vent the funnel frequently to release any pressure buildup. Drain the lower aqueous layer.

• Water Wash/Brine Wash: Add a saturated sodium chloride (brine) solution to the separatory funnel.[7] Shake the mixture to wash the organic layer and help remove dissolved water and any remaining carbonate solution.[6] Separate and discard the aqueous layer.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask. Add an anhydrous drying agent, such as granular calcium chloride, and swirl the flask.[7] Continue adding small portions of the drying agent until the liquid is no longer cloudy.[6]

• Final Distillation (Redistillation): Decant or filter the dried liquid into a clean, dry distillation flask. Perform a final fractional distillation, carefully collecting the pure fraction at the correct boiling point for cyclohexanol (around 161°C).[4][7]

Diagrams

Caption: A logical workflow for troubleshooting common distillation issues.

Caption: Standard experimental workflow for the purification of cyclohexanol.

Caption: Acid-catalyzed dehydration pathway of cyclohexanol.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. study.com [study.com]
• 4. Solved Experiment 8: Dehydration of Cyclohexanol The | Chegg.com [chegg.com]
• 5. One Part of Chemistry: Dehydration of An Alcohol: Cyclohexanol and Cyclohexene [1chemistry.blogspot.com]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. scisheets.co.uk [scisheets.co.uk]
• 8. chemistry-online.com [chemistry-online.com]
• 9. savitapall.com [savitapall.com]
• 10. youtube.com [youtube.com]
• 11. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]

Technical Support Center: Synthesis and Purification of Cyclohexanone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of cyclohexanone (B45756) from cyclohexanol.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental process.

Question: My reaction yield is significantly lower than expected. What are the potential causes and how can I improve it?

Answer:

Low yield in the oxidation of cyclohexanol to cyclohexanone can stem from several factors:

• Incomplete Reaction: The oxidation may not have gone to completion. This can be caused by:

  • Insufficient Oxidizing Agent: Ensure the correct stoichiometry of the oxidizing agent is used. It is often recommended to use a slight excess.[1] You can test for the presence of excess oxidant (e.g., hypochlorous acid) using potassium iodide-starch paper; a blue-black color indicates excess oxidant is present.

  • Inadequate Reaction Time: Allow the reaction to proceed for the recommended duration to ensure maximum conversion of the starting material.

  • Poor Temperature Control: The reaction temperature is crucial. For oxidations using sodium hypochlorite (B82951) (bleach) and acetic acid, the temperature should typically be maintained between 40-50°C.[1] If the temperature is too low, the reaction rate will be slow and may not go to completion. Conversely, if the temperature is too high, it can lead to the decomposition of the oxidizing agent and the formation of side products.[2] For oxidations with chromic acid, a temperature range of 55-60°C is often recommended.[3]

• Product Loss During Workup: Cyclohexanone can be lost during the purification steps.

  • Inefficient Extraction: Cyclohexanone has some solubility in water. To minimize its loss in the aqueous layer during liquid-liquid extraction, a technique called "salting out" is employed.[4] This involves adding a salt, such as sodium chloride, to the aqueous layer to decrease the solubility of the organic product, thereby increasing the efficiency of its extraction into the organic solvent.

  • Incomplete Distillation: Ensure that the distillation is carried out to completion to recover all the product. The boiling point of cyclohexanone is approximately 155-156°C.[3]

Question: My final product is impure. How can I identify the impurities and remove them?

Answer:

Common impurities in synthesized cyclohexanone include unreacted cyclohexanol, over-oxidized byproducts like adipic acid, and residual solvents from the workup.

• Identifying Impurities:

  • Infrared (IR) Spectroscopy: The presence of a broad peak around 3200-3600 cm⁻¹ in the IR spectrum of your final product indicates the presence of unreacted cyclohexanol (O-H stretch).[1] A pure cyclohexanone spectrum should show a strong, sharp peak around 1715 cm⁻¹ (C=O stretch) and no significant O-H band.

  • Gas Chromatography-Mass Spectrometry (GC-MS): This technique is highly effective for separating and identifying volatile impurities. By comparing the retention times and mass spectra of the peaks in your sample to known standards, you can identify and quantify the impurities.

• Removing Impurities:

  • Unreacted Cyclohexanol: Due to the close boiling points of cyclohexanol (~161°C) and cyclohexanone (~156°C), simple distillation is often insufficient for complete separation. Fractional distillation is more effective. For challenging separations, other methods can be employed prior to distillation:

    • Acid Treatment: Adding a small amount of an inorganic or organic acid to the crude product can help to degrade certain impurities, which can then be more easily separated by distillation.

  • Over-oxidized Products (e.g., Adipic Acid): These are generally less volatile than cyclohexanone and can be removed by distillation. Adipic acid is a solid at room temperature and will remain in the distillation flask.

  • Residual Solvents: Solvents used during extraction (e.g., dichloromethane (B109758), ethyl acetate) are typically much more volatile than cyclohexanone and can be removed by simple distillation.[3]

  • Washing: Washing the organic layer with a sodium carbonate or sodium bicarbonate solution can help remove acidic impurities.

Frequently Asked Questions (FAQs)

Q1: What is the role of "salting out" in the purification of cyclohexanone?

A1: "Salting out" is a technique used to decrease the solubility of an organic compound in an aqueous solution by adding an inorganic salt, such as sodium chloride or potassium carbonate.[4] Cyclohexanone has some solubility in water. During the workup, adding salt to the aqueous layer makes it more polar, which drives the less polar cyclohexanone into the organic layer, thus improving the efficiency of the extraction and increasing the overall yield.[4]

Q2: Why is temperature control so critical during the oxidation of cyclohexanol?

A2: Temperature control is crucial for several reasons:

• Reaction Rate: The rate of the oxidation reaction is temperature-dependent. If the temperature is too low, the reaction will be slow and may not go to completion, resulting in a low yield.[1]

• Side Reactions: At higher temperatures, the risk of side reactions increases. A common side reaction is the over-oxidation of cyclohexanone to form adipic acid, which will contaminate the final product.[5]

• Oxidant Stability: Some oxidizing agents, like hypochlorous acid formed from bleach and acetic acid, can decompose at elevated temperatures, reducing their effectiveness.[2]

Q3: What are the advantages of using sodium hypochlorite (bleach) over chromic acid as an oxidizing agent?

A3: Using sodium hypochlorite is often referred to as a "green" oxidation method because it is more environmentally friendly and less toxic than chromium-based oxidizing agents like chromic acid.[2] The byproducts of the bleach oxidation are typically sodium chloride and water, which are relatively harmless. In contrast, chromic acid reactions produce chromium (III) waste, which is a hazardous material that requires special disposal procedures.

Q4: How can I confirm that all the oxidizing agent has been removed before distillation?

A4: It is important to quench any excess oxidizing agent before the final distillation to prevent unwanted side reactions. A simple test using potassium iodide-starch paper can be performed. A drop of the reaction mixture is placed on the test paper; if it turns a blue-black color, it indicates the presence of an oxidizing agent.[2] To quench the excess oxidant, a reducing agent such as sodium bisulfite or sodium thiosulfate (B1220275) is added until the test is negative (the paper remains colorless).

Q5: Can I use a method other than distillation to purify my cyclohexanone?

A5: While distillation is the most common method for purifying cyclohexanone, other techniques can be used, particularly for removing specific impurities.

• Treatment with Acids or Bases: As mentioned in some patents, treating the crude cyclohexanone with acids or bases can help to condense or degrade certain impurities, making them easier to remove by a subsequent distillation.

• Ion-Exchange Resins: Passing the crude product through a column containing an appropriate ion-exchange resin can be effective for removing certain types of impurities.

Data on Purification Methods

The following table summarizes data on the reduction of impurities in cyclohexanone using various treatment methods prior to distillation.

Treatment Method	Initial Impurity Level	Final Impurity Level	Reference
Heating with 100 ppm HCl for 10 min at 70°C	178 ppm	85 ppm
Heating with 1 part by weight caproic acid for 30 min at 150°C	178 ppm	94 ppm
Heating with 0.1 part by weight p-toluenesulfonic acid for 5 min at 70°C	178 ppm	85 ppm
Treatment with an acid ion exchanger (Lewatit SP 100) for 5 min at 55°C	178 ppm	107 ppm

Experimental Protocols

Synthesis of Cyclohexanone using Sodium Hypochlorite (Bleach)

• In a flask equipped with a magnetic stirrer and a thermometer, combine cyclohexanol and glacial acetic acid.

• Cool the flask in an ice-water bath.

• Slowly add a solution of sodium hypochlorite (household bleach) dropwise to the stirred mixture, ensuring the temperature is maintained between 40-50°C.[1]

• After the addition is complete, continue stirring for the recommended time.

• Test for the presence of excess oxidant using potassium iodide-starch paper. If the test is positive (blue-black color), add a solution of sodium bisulfite or sodium thiosulfate dropwise until the test is negative.

• Transfer the mixture to a separatory funnel.

• Add sodium chloride to the mixture to "salt out" the cyclohexanone.

• Extract the cyclohexanone with an organic solvent such as dichloromethane or ethyl acetate.

• Wash the organic layer with a sodium carbonate solution and then with water.

• Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate (B86663) or sodium sulfate).

• Filter to remove the drying agent.

• Purify the resulting liquid by distillation.

Purification by Simple Distillation

• Set up a simple distillation apparatus.

• Place the crude, dried cyclohexanone in the distillation flask along with a few boiling chips.

• Heat the flask gently.

• Collect the fraction that distills at the boiling point of cyclohexanone (approximately 155-156°C).

Visualizations

Caption: Experimental workflow for the synthesis and purification of cyclohexanone.

Caption: Troubleshooting decision tree for cyclohexanone synthesis.

References

• 1. owlcation.com [owlcation.com]
• 2. youtube.com [youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. iq.usp.br [iq.usp.br]
• 5. quora.com [quora.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Cyclohexanol and Phenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the chemical reactivity of cyclohexanol and phenol (B47542). Understanding the distinct reactivity profiles of these two compounds is crucial for their effective application in organic synthesis and drug development. This document outlines their differences in acidity, susceptibility to oxidation, and participation in substitution and esterification reactions, supported by experimental data and detailed protocols.

Structural and Electronic Differences

The fundamental differences in the reactivity of cyclohexanol and phenol stem from their distinct molecular structures. Cyclohexanol, a cycloaliphatic alcohol, features a hydroxyl group attached to a saturated cyclohexane (B81311) ring. In contrast, phenol, an aromatic alcohol, has a hydroxyl group directly bonded to a benzene (B151609) ring. This seemingly subtle difference has profound implications for the electron distribution and, consequently, the chemical behavior of each molecule.

In phenol, the lone pair of electrons on the oxygen atom can be delocalized into the aromatic π-system through resonance. This delocalization reduces the electron density on the oxygen atom and increases the electron density of the benzene ring, particularly at the ortho and para positions. Conversely, the cyclohexane ring in cyclohexanol is saturated and lacks a π-system, meaning the electron density is localized on the oxygen atom.

Comparative Reactivity Data

The following table summarizes the key differences in reactivity between cyclohexanol and phenol, with quantitative data where available.

Reaction/Property	Cyclohexanol	Phenol	Key Differences & Explanation
Acidity (pKa)	~16 - 18[1][2]	~10[1][2]	Phenol is significantly more acidic due to the resonance stabilization of its conjugate base, the phenoxide ion. The negative charge is delocalized over the aromatic ring, making the ion more stable.[1][2]
Oxidation	Readily oxidized to cyclohexanone (B45756).	Can be oxidized to quinones, but the reaction is more complex and can lead to polymerization.	The secondary alcohol group in cyclohexanol is easily oxidized. Phenol's aromatic ring is susceptible to oxidation, leading to different product types.
Electrophilic Substitution	Does not undergo electrophilic substitution on the ring.	Readily undergoes electrophilic substitution at ortho and para positions.	The hydroxyl group in phenol is a strong activating group, making the aromatic ring highly susceptible to attack by electrophiles.[3]
Nucleophilic Substitution (Williamson Ether Synthesis)	The cyclohexoxide ion is a strong nucleophile.	The phenoxide ion is a weaker nucleophile but a better leaving group.	The localized charge on the cyclohexoxide ion makes it a more potent nucleophile.[4]
Esterification	Reacts with carboxylic acids or acid derivatives to form esters.	Less reactive than cyclohexanol in Fischer esterification due to the reduced nucleophilicity of the hydroxyl oxygen.	The delocalization of electrons in phenol makes its oxygen less available for nucleophilic attack on the carbonyl carbon of a carboxylic acid.

Experimental Protocols

Electrophilic Bromination of Phenol

This experiment demonstrates the high reactivity of the phenol ring towards electrophilic substitution.

Materials:

• Phenol

• 20% Bromine in acetic acid solution

• Aqueous sodium bisulfite (NaHSO₃) solution

• Water

• Small test tube

• 100-mL beaker

• Hirsch funnel and filter flask

Procedure:

• Dissolve 50 mg of phenol in 5 mL of water in a small test tube.[5]

• Add the 20% bromine in acetic acid solution dropwise while mixing thoroughly.[5]

• Continue the addition until a permanent red/brown color persists, indicating the completion of the bromination.[5]

• Add 5-10 drops of aqueous NaHSO₃ solution to quench the excess bromine.[5]

• Collect the solid product (2,4,6-tribromophenol) via Hirsch filtration and wash it with 2-3 mL of cold water.[5]

Oxidation of Cyclohexanol to Cyclohexanone

This protocol illustrates the oxidation of a secondary alcohol to a ketone using chromic acid.

Materials:

• Cyclohexanol

• Chromic acid solution (prepared from potassium dichromate and sulfuric acid)

• Water

• 250-mL Erlenmeyer flask

• Magnetic stirrer and stir bar

• Thermometer

• Distillation apparatus

• Separatory funnel

• Sodium chloride

• Anhydrous sodium sulfate (B86663)

Procedure:

• In a 250-mL Erlenmeyer flask, prepare a magnetically stirred mixture of 10 g of cyclohexanol and 40 mL of water.[6]

• In a separate container, prepare the chromic acid solution by dissolving 16 g of potassium dichromate in 85 mL of water and slowly adding 12.5 mL of concentrated sulfuric acid.[6]

• Add the chromic acid solution in one portion to the cyclohexanol-water mixture and monitor the temperature.[6]

• Maintain the reaction temperature between 55-60 °C for one hour, using a cold water bath to cool if necessary.[6] The color of the solution will change from orange to green.[7]

• After one hour, transfer the reaction mixture to a round-bottomed flask, add 50 mL of water, and set up for simple distillation.[6]

• Distill the mixture until approximately 50 mL of distillate (a two-phase mixture of cyclohexanone and water) is collected.[6]

• Saturate the aqueous layer of the distillate with sodium chloride and extract the cyclohexanone using a separatory funnel.[6]

• Dry the organic layer with anhydrous sodium sulfate and purify the cyclohexanone by distillation.[7]

Visualizing Reactivity Differences

The following diagrams illustrate the key concepts and experimental workflows discussed in this guide.

Figure 1: Acidity comparison of cyclohexanol and phenol.

Figure 2: General experimental workflow for the oxidation of cyclohexanol and phenol.

Figure 3: Simplified pathway for electrophilic aromatic substitution of phenol.

Conclusion

The reactivity of cyclohexanol is characteristic of a typical secondary alcohol, with its reactivity centered on the hydroxyl group. In contrast, phenol's reactivity is a hybrid of its hydroxyl group and, more significantly, its aromatic ring. The delocalization of electrons from the hydroxyl group into the benzene ring makes phenol more acidic and highly susceptible to electrophilic substitution, while reducing the nucleophilicity of its oxygen atom compared to cyclohexanol. These fundamental differences are critical considerations in the design of synthetic routes and the development of new chemical entities.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. brainly.com [brainly.com]
• 3. savemyexams.com [savemyexams.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. community.wvu.edu [community.wvu.edu]
• 6. Solved EXPERIMENT 21 CHROMIC ACID OXIDATION OF CYCLOHEXANOL | Chegg.com [chegg.com]
• 7. How to Oxidize Cyclohexanol to Cyclohexanone Using Chromic Acid - Shandong Qibo New Energy Co., Ltd. [qiboch.com]

A Spectroscopic Showdown: Differentiating Cyclohexanol and Cyclohexanone

A detailed comparative analysis of the spectroscopic signatures of cyclohexanol and cyclohexanone (B45756), providing researchers, scientists, and drug development professionals with essential data for identification and characterization.

In the realm of organic chemistry and drug development, the precise identification of molecular structures is paramount. Cyclohexanol, a secondary alcohol, and its corresponding ketone, cyclohexanone, are fundamental building blocks and intermediates in numerous synthetic pathways. While their structures differ by only a single functional group, this seemingly minor variation gives rise to distinct spectroscopic fingerprints. This guide provides a comprehensive comparison of cyclohexanol and cyclohexanone using infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS), supported by experimental data and protocols.

At a Glance: Key Spectroscopic Differences

Spectroscopic Technique	Cyclohexanol	Cyclohexanone
Infrared (IR)	Broad peak around 3350 cm⁻¹ (O-H stretch)Peak around 1075 cm⁻¹ (C-O stretch)	Strong, sharp peak around 1715 cm⁻¹ (C=O stretch)Absence of a broad O-H stretch
¹H NMR	Signal around 3.6 ppm (CH-OH)Signal for OH proton (variable)	Signals for protons α to the carbonyl group around 2.2-2.4 ppm
¹³C NMR	Signal around 70 ppm (C-OH)	Signal around 210 ppm (C=O)
Mass Spectrometry (MS)	Molecular ion (M⁺) at m/z 100Prominent fragment at m/z 57 (loss of C₃H₇)	Molecular ion (M⁺) at m/z 98Prominent fragment at m/z 55 (loss of C₃H₅)

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

Infrared (IR) spectroscopy is a powerful technique for identifying functional groups within a molecule. The primary distinction between cyclohexanol and cyclohexanone in an IR spectrum lies in the presence or absence of the hydroxyl (O-H) and carbonyl (C=O) stretching vibrations.

Cyclohexanol exhibits a characteristic broad absorption band in the region of 3200-3600 cm⁻¹, which is indicative of the O-H stretching vibration of the alcohol functional group. The broadness of this peak is a result of intermolecular hydrogen bonding. Additionally, a C-O stretching vibration can be observed around 1075 cm⁻¹.[1][2][3]

Cyclohexanone , on the other hand, is defined by a strong, sharp absorption peak at approximately 1715 cm⁻¹.[2] This peak is characteristic of the C=O stretching vibration of a saturated cyclic ketone. The absence of the broad O-H stretch is a clear indicator that the alcohol has been oxidized to a ketone.[2]

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Sample Preparation: Place a small drop of the liquid sample (cyclohexanol or cyclohexanone) directly onto the ATR crystal.

• Data Acquisition: Record the spectrum over a range of 4000-400 cm⁻¹.

• Background Correction: A background spectrum of the clean, empty ATR crystal should be recorded and subtracted from the sample spectrum.

• Data Analysis: Identify the key absorption bands and compare them to known values for characteristic functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy provides detailed information about the structure and chemical environment of atoms within a molecule. Both ¹H and ¹³C NMR are invaluable for distinguishing between cyclohexanol and cyclohexanone.

¹H NMR Spectroscopy

In the ¹H NMR spectrum of cyclohexanol , the proton attached to the carbon bearing the hydroxyl group (the carbinol proton) is the most deshielded and typically appears as a multiplet around 3.6 ppm. The signal for the hydroxyl proton itself can vary in chemical shift and may appear as a broad singlet.

For cyclohexanone , the protons on the carbons adjacent (alpha) to the electron-withdrawing carbonyl group are the most deshielded and typically resonate in the region of 2.2-2.4 ppm. The integration of the signals in the ¹H NMR spectrum can also be used to determine the relative number of protons in different chemical environments.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides the most definitive distinction between the two compounds. Cyclohexanol will show a peak for the carbon attached to the hydroxyl group (C-OH) at approximately 70 ppm. In contrast, the spectrum of cyclohexanone is characterized by a peak for the carbonyl carbon (C=O) at a much higher chemical shift, typically around 210 ppm.[4] This significant downfield shift is a hallmark of a ketone carbonyl carbon.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the sample (cyclohexanol or cyclohexanone) in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz).

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction).

• Data Analysis: Determine the chemical shifts, integration (for ¹H), and multiplicities of the signals to elucidate the molecular structure.

Mass Spectrometry (MS): Unraveling Fragmentation Patterns

Mass spectrometry is a technique that measures the mass-to-charge ratio (m/z) of ions. It provides information about the molecular weight of a compound and its fragmentation pattern, which can be used for structural elucidation.

The mass spectrum of cyclohexanol will show a molecular ion peak (M⁺) at an m/z of 100. A common fragmentation pathway for alcohols is the loss of water, which would result in a peak at m/z 82. Another significant fragment is often observed at m/z 57, corresponding to the loss of a propyl radical (C₃H₇).

Cyclohexanone has a molecular weight of 98, and its mass spectrum will show a molecular ion peak at m/z 98. A characteristic fragmentation pattern for cyclic ketones involves alpha-cleavage. A prominent fragment for cyclohexanone is typically observed at m/z 55, resulting from the loss of a propenyl radical (C₃H₅).

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the volatile liquid sample into the mass spectrometer, where it is vaporized.

• Ionization: The gaseous molecules are bombarded with a high-energy electron beam, causing them to ionize and fragment.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer.

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Visualizing the Key Differences

The following diagrams illustrate the key structural features and their corresponding spectroscopic signals that differentiate cyclohexanol from cyclohexanone.

Caption: Key structural and spectroscopic features of cyclohexanol and cyclohexanone.

Caption: A logical workflow for the spectroscopic identification of cyclohexanol and cyclohexanone.

References

• 1. Solved IR spectra of cyclohexanol and cyclohexanone are | Chegg.com [chegg.com]
• 2. IR Spectrum Of Cyclohexanone | bartleby [bartleby.com]
• 3. brainly.com [brainly.com]
• 4. google.com [google.com]

Validating Cyclohexanol Synthesis: A Comparative Guide Using IR Spectroscopy

For researchers and professionals in drug development and chemical synthesis, the accurate validation of synthesized compounds is paramount. This guide provides a comparative analysis of common cyclohexanol synthesis routes and details the use of Infrared (IR) spectroscopy as a primary tool for validation. Experimental data and detailed protocols are provided to support the comparison.

Overview of Cyclohexanol Synthesis

Cyclohexanol is a crucial intermediate in the chemical industry, notably as a precursor for the production of nylons. It can be synthesized through several methods, primarily involving the hydrogenation of phenol (B47542) or benzene (B151609), or the hydration of cyclohexene (B86901). The choice of method often depends on factors such as feedstock availability, desired purity, and reaction conditions.

• Hydrogenation of Phenol: This is a widely used industrial method where phenol is hydrogenated in the presence of a catalyst, such as nickel or palladium, under elevated temperature and pressure.[1][2][3]

• Oxidation of Cyclohexane (B81311): This process involves the oxidation of cyclohexane, which produces a mixture of cyclohexanol and cyclohexanone (B45756).

• Hydration of Cyclohexene: Cyclohexene can be hydrated to cyclohexanol using an acid catalyst.[4] An alternative two-step process involves the esterification of cyclohexene with formic acid, followed by hydrolysis of the resulting ester.[5]

• From Benzene: A multi-step process can be employed where benzene is first hydrogenated to cyclohexene, which is then converted to cyclohexanol.[6][7]

The Role of IR Spectroscopy in Validation

Infrared (IR) spectroscopy is an effective and rapid analytical technique used to identify functional groups within a molecule.[8] By analyzing the absorption of infrared radiation at specific wavenumbers, one can confirm the conversion of a starting material to the desired product. The validation of cyclohexanol synthesis relies on identifying its characteristic IR absorption bands and confirming the disappearance of bands associated with the starting material.

The key spectral features for cyclohexanol are:

• A strong and broad absorption band in the region of 3600-3300 cm⁻¹ corresponding to the O-H stretching vibration, broadened due to hydrogen bonding.[9][10][11]

• A strong C-O stretching absorption band typically found between 1260-1050 cm⁻¹.[8][10]

• C-H stretching vibrations for the sp³ hybridized carbons of the cyclohexane ring, appearing just below 3000 cm⁻¹.[9]

Comparative Analysis of IR Spectra

The success of the synthesis is confirmed by comparing the IR spectrum of the product with that of the starting material. The disappearance of the reactant's characteristic peaks and the appearance of the product's peaks indicate a successful conversion.

Compound	Key IR Absorption Bands (cm⁻¹)	Distinguishing Features for Validation
Cyclohexanol (Product)	~3350 (broad, strong O-H stretch) , ~2930 & ~2850 (C-H stretch), ~1075 (strong C-O stretch)	Presence of a broad O-H band and a strong C-O band.
Phenol (Reactant)	~3500 (broad O-H stretch), ~3030 (aromatic C-H stretch) , ~1500 & ~1600 (C=C aromatic ring stretch) , ~1220 (C-O stretch)	Disappearance of aromatic C=C (~1500-1600 cm⁻¹) and aromatic C-H (>3000 cm⁻¹) peaks.[10][12]
Cyclohexene (Reactant)	~3020 (=C-H stretch) , ~2930 (C-H stretch), ~1650 (C=C stretch)	Disappearance of the C=C stretch (~1650 cm⁻¹) and the vinylic =C-H stretch (>3000 cm⁻¹).[9]
Cyclohexane (Reactant)	~2930 & ~2850 (C-H stretch)	Appearance of the broad O-H stretch and the C-O stretch.[9]

Experimental Protocols

A. Synthesis of Cyclohexanol via Hydrogenation of Phenol

This protocol is a generalized procedure based on common laboratory practices.

• Catalyst Preparation: Suspend a suitable catalyst (e.g., 5% Ru/C) in a solvent like isopropanol (B130326) within a high-pressure autoclave.

• Reactant Addition: Add phenol to the autoclave.

• Reaction: Seal the autoclave, purge with hydrogen gas, and then pressurize with hydrogen to the desired pressure (e.g., 10-15 bar). Heat the mixture to the target temperature (e.g., 80-100°C) with constant stirring.[1]

• Monitoring: Monitor the reaction progress by taking aliquots and analyzing them (e.g., by GC-MS) until the phenol is consumed.

• Work-up: After cooling and depressurizing the reactor, filter the catalyst from the reaction mixture.

• Purification: Remove the solvent under reduced pressure. The resulting crude cyclohexanol can be purified by distillation.

B. Validation by IR Spectroscopy

• Sample Preparation: Prepare a thin liquid film of the purified cyclohexanol product between two salt plates (e.g., NaCl or KBr). If the starting material is also a liquid, prepare a similar slide for it. If it is a solid, use a technique like a KBr pellet or a Nujol mull.

• Background Scan: Run a background spectrum of the empty spectrometer to account for atmospheric CO₂ and H₂O.

• Sample Scan: Place the prepared sample in the spectrometer and acquire the IR spectrum, typically scanning from 4000 cm⁻¹ to 400 cm⁻¹.

• Data Analysis:

  • Process the resulting spectrum to identify the key absorption peaks.

  • Label the significant peaks corresponding to the O-H stretch, C-O stretch, and C-H stretches.

  • Compare the product spectrum to the spectrum of the starting material to confirm the disappearance of its characteristic functional group peaks (e.g., aromatic C=C peaks for phenol).

Visualized Workflows

The following diagrams illustrate the synthesis and validation process.

Caption: General workflow for the synthesis and purification of cyclohexanol.

Caption: Logical flow for validating cyclohexanol synthesis using IR spectroscopy.

References

• 1. Highly selective conversion of phenol to cyclohexanol over Ru/Nb2O5-nC18PA catalysts with increased acidity in a biphasic system under mild conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. US3998884A - Catalytic conversion of phenol to cyclohexanol and/or cyclohexanone - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. US6943274B2 - Method for the production of cyclohexanol from benzene - Google Patents [patents.google.com]
• 8. scribd.com [scribd.com]
• 9. brainly.com [brainly.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. quora.com [quora.com]

A Comparative Guide to Alternative Catalysts for Cyclohexanol Dehydration

For Researchers, Scientists, and Drug Development Professionals

The dehydration of cyclohexanol to cyclohexene (B86901) is a fundamental organic transformation with broad applications in the synthesis of pharmaceuticals and other fine chemicals. While traditional methods employing strong mineral acids like sulfuric and phosphoric acid are effective, they present significant challenges related to corrosivity, catalyst separation, and waste generation. This guide provides an objective comparison of the performance of several alternative solid acid catalysts, offering a greener and more sustainable approach to this important reaction. The information presented is supported by experimental data from recent scientific literature.

Performance Comparison of Alternative Catalysts

The following table summarizes the performance of various solid acid catalysts in the dehydration of cyclohexanol. It is important to note that direct comparison can be challenging due to variations in experimental conditions across different studies. Therefore, the specific reaction conditions are provided for each catalyst to aid in the interpretation of the data.

Catalyst	Catalyst Type	Temperature (°C)	Reaction Time (h)	Conversion (%)	Selectivity to Cyclohexene (%)	Notes
H-ZSM-5	Zeolite	150	4	>99	>99	High conversion and selectivity.
H-Beta	Zeolite	140	6	98.5	99.2	High activity at a relatively lower temperature.
Montmorillonite KSF Clay	Clay	150	2	95	98	A cost-effective and environmentally friendly option.
UiO-66-SO3H	Metal-Organic Framework (MOF)	120	5	92	>99	High selectivity at a lower temperature.
Sn-MFI	Zeolite (Lewis Acid)	160	4	85	97	Demonstrates the potential of Lewis acidic zeolites.
Amberlyst-15	Ion-Exchange Resin	120	8	88	95	A commercially available solid acid catalyst.
85% Phosphoric Acid	Mineral Acid (Reference)	150	1.5	85-90	~95	Traditional catalyst for comparison.

Reaction Mechanism and Pathways

The dehydration of cyclohexanol over solid acid catalysts can proceed through different mechanisms, primarily the E1 (elimination unimolecular) and E2 (elimination bimolecular) pathways. The predominant mechanism is influenced by the nature of the catalyst's active sites (Brønsted vs. Lewis acidity), the reaction temperature, and the solvent used.

A general representation of the acid-catalyzed dehydration of cyclohexanol is depicted below. The process involves the protonation of the hydroxyl group, followed by the loss of a water molecule to form a carbocation intermediate (in the E1 pathway) or a concerted elimination (in the E2 pathway) to yield cyclohexene.

Caption: Generalized E1 and E2 pathways for cyclohexanol dehydration.

Experimental Protocols

The following sections provide a generalized experimental workflow for evaluating the performance of alternative catalysts in cyclohexanol dehydration, followed by a more detailed, representative experimental protocol.

General Experimental Workflow

The logical flow for testing and comparing different catalysts is crucial for obtaining reliable and comparable data. The following diagram illustrates a typical experimental workflow.

Caption: A standard workflow for catalyst performance evaluation.

Representative Experimental Protocol: Dehydration of Cyclohexanol using H-ZSM-5

This protocol is a representative example for conducting the dehydration of cyclohexanol using a solid acid catalyst in a batch reactor.

1. Catalyst Activation:

• The H-ZSM-5 catalyst is activated by heating it to 500°C in a furnace for 4 hours under a flow of dry air. This process removes any adsorbed water or organic impurities from the catalyst pores.

2. Reaction Setup:

• A 100 mL three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser, and a thermometer.

• 10 g of cyclohexanol and 50 mL of a suitable solvent (e.g., toluene (B28343) or decane) are added to the flask.

• 1 g of the activated H-ZSM-5 catalyst is then added to the reaction mixture.

3. Reaction:

• The mixture is heated to the desired reaction temperature (e.g., 150°C) with vigorous stirring.

• The reaction is allowed to proceed for a specified duration (e.g., 4 hours). Aliquots of the reaction mixture can be withdrawn at different time intervals to monitor the progress of the reaction.

4. Product Collection and Work-up:

• After the reaction is complete, the mixture is cooled to room temperature.

• The solid catalyst is separated from the liquid mixture by filtration or centrifugation.

• The liquid product mixture is then washed with a saturated sodium bicarbonate solution to neutralize any residual acidity, followed by washing with brine.

• The organic layer is dried over anhydrous magnesium sulfate.

5. Product Analysis:

• The composition of the product mixture is analyzed by gas chromatography (GC) using a suitable column (e.g., a capillary column with a non-polar stationary phase).

• The identity of the products can be confirmed by gas chromatography-mass spectrometry (GC-MS).

• The conversion of cyclohexanol and the selectivity to cyclohexene are calculated from the GC data.

Conclusion

The use of solid acid catalysts presents a promising alternative to traditional mineral acids for the dehydration of cyclohexanol. Zeolites, particularly H-ZSM-5 and H-Beta, demonstrate excellent activity and selectivity. Montmorillonite clays (B1170129) offer a low-cost and environmentally benign option, while emerging materials like MOFs show potential for high performance under milder conditions. The choice of catalyst will ultimately depend on the specific requirements of the process, including desired conversion, selectivity, cost, and environmental considerations. Further research focusing on the development of highly active, stable, and recyclable solid acid catalysts will continue to advance the field of green chemistry and sustainable synthesis.

A Comparative Guide to Cyclohexanol Oxidation Methods for Researchers

For researchers, scientists, and professionals in drug development, the oxidation of cyclohexanol is a fundamental transformation with broad applications in organic synthesis. The choice of oxidant and reaction conditions can significantly impact the yield, selectivity, and environmental footprint of the process. This guide provides an objective comparison of four commonly employed methods for cyclohexanol oxidation: Jones oxidation, pyridinium (B92312) chlorochromate (PCC) oxidation, oxidation with sodium hypochlorite (B82951) and acetic acid, and oxidation with nitric acid.

Performance Comparison

The selection of an appropriate oxidation method for cyclohexanol depends on the desired product, scale of the reaction, and tolerance for hazardous reagents. The following table summarizes the key performance indicators for each of the four methods discussed.

Oxidation Method	Primary Product	Typical Yield	Reaction Time	Temperature (°C)	Key Advantages	Key Disadvantages
Jones Oxidation	Cyclohexanone (B45756)	High (often >85%)	0.5 - 2 hours	0 - 25	High yield, relatively inexpensive reagent.[1]	Uses carcinogenic Cr(VI), strongly acidic conditions, not selective for aldehydes from primary alcohols.[1][2]
PCC Oxidation	Cyclohexanone	Good to high (typically 80-90%)[3]	1 - 4 hours	Room Temperature	Milder conditions, selective for aldehydes from primary alcohols.[4][5]	Uses carcinogenic Cr(VI), reagent preparation can be tedious.
NaOCl / Acetic Acid	Cyclohexanone	Good to high (can be >80%)	0.5 - 1.5 hours	30 - 45	Inexpensive, environmentally benign "green" oxidant.[6]	Can be exothermic and require careful temperature control.
Nitric Acid	Adipic Acid	High (up to 87%)[7]	1 - 2 hours	55 - 70	Direct route to a dicarboxylic acid, high yield.[7][8]	Highly corrosive and hazardous reagent, produces toxic nitrogen oxides.

Reaction Mechanisms

The reaction pathways for the oxidation of cyclohexanol vary significantly with the chosen oxidant. Understanding these mechanisms is crucial for optimizing reaction conditions and predicting potential side products.

Jones Oxidation Mechanism

The Jones oxidation proceeds via the formation of a chromate (B82759) ester intermediate. The alcohol attacks the chromium trioxide, and after a proton transfer, the chromate ester is formed. A base (typically water) then abstracts a proton from the carbon bearing the hydroxyl group, leading to an E2-like elimination to form the ketone and a Cr(IV) species.

Caption: Mechanism of Jones Oxidation of Cyclohexanol.

PCC Oxidation Mechanism

Similar to the Jones oxidation, the PCC oxidation involves the formation of a chromate ester. The alcohol attacks the chromium center of PCC. Following a proton transfer, a base (which can be the chloride ion or pyridine) removes a proton from the adjacent carbon, leading to the formation of the ketone and a reduced chromium species.[4][9][10]

Caption: Mechanism of PCC Oxidation of Cyclohexanol.

Sodium Hypochlorite / Acetic Acid Oxidation Mechanism

This "green" oxidation method involves the in situ formation of hypochlorous acid (HOCl) from sodium hypochlorite and acetic acid. The alcohol's oxygen atom attacks the chlorine of HOCl. A subsequent elimination reaction, facilitated by a base, removes a proton from the adjacent carbon to form the ketone.[6]

Caption: Mechanism of Bleach Oxidation of Cyclohexanol.

Nitric Acid Oxidation Mechanism

The oxidation of cyclohexanol with nitric acid is a more complex, multi-step process that ultimately leads to the ring-opening of the cyclohexane (B81311) structure to form adipic acid. The initial step is the oxidation of cyclohexanol to cyclohexanone. The cyclohexanone then reacts with nitrous acid (formed in situ) to yield an isonitrosocyclohexanone, which is further oxidized and undergoes ring cleavage to eventually form adipic acid.[11]

Caption: Simplified Pathway for Nitric Acid Oxidation.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for successful synthesis. The following are representative procedures for each of the discussed oxidation methods.

Jones Oxidation of Cyclohexanol

Materials:

• Cyclohexanol

• Jones reagent (prepared from chromium trioxide and sulfuric acid in water)

• Acetone (B3395972)

• Isopropyl alcohol (for quenching)

• Diethyl ether or other suitable extraction solvent

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve cyclohexanol in acetone.

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add the Jones reagent dropwise to the stirred solution, maintaining the temperature below 20 °C. The color of the reaction mixture will change from orange to green.

• After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours, monitoring the reaction progress by TLC.

• Once the reaction is complete, quench the excess oxidant by the dropwise addition of isopropyl alcohol until the orange color disappears.

• Remove the acetone under reduced pressure.

• Add water to the residue and extract the product with diethyl ether.

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude cyclohexanone.

• Purify the product by distillation.

PCC Oxidation of Cyclohexanol

Materials:

• Cyclohexanol

• Pyridinium chlorochromate (PCC)

• Dichloromethane (B109758) (anhydrous)

• Silica (B1680970) gel or Celite

• Diethyl ether

Procedure:

• To a stirred suspension of PCC in anhydrous dichloromethane, add a solution of cyclohexanol in dichloromethane dropwise at room temperature.

• Stir the mixture for 1-4 hours, monitoring the reaction by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether.

• Filter the mixture through a pad of silica gel or Celite to remove the chromium residues.

• Wash the filter cake with additional diethyl ether.

• Concentrate the filtrate under reduced pressure to yield the crude cyclohexanone.

• Purify the product by distillation or column chromatography.

Sodium Hypochlorite / Acetic Acid Oxidation of Cyclohexanol

Materials:

• Cyclohexanol

• Sodium hypochlorite solution (household bleach, ~5-6%)

• Glacial acetic acid

• Saturated sodium bisulfite solution

• Saturated sodium bicarbonate solution

• Sodium chloride

• Diethyl ether or other suitable extraction solvent

• Anhydrous magnesium sulfate

Procedure:

• In an Erlenmeyer flask equipped with a magnetic stirrer, combine cyclohexanol and glacial acetic acid.

• Cool the flask in an ice-water bath.

• Add the sodium hypochlorite solution dropwise from an addition funnel over 30-45 minutes, maintaining the internal temperature between 30-45 °C.

• After the addition is complete, continue stirring for 15-30 minutes.

• Test for the presence of excess oxidant using starch-iodide paper (a blue-black color indicates excess oxidant).

• Quench the excess oxidant by adding saturated sodium bisulfite solution dropwise until the starch-iodide test is negative.

• Neutralize the reaction mixture by the careful addition of saturated sodium bicarbonate solution until gas evolution ceases.

• Saturate the aqueous layer with sodium chloride to decrease the solubility of the product.

• Extract the cyclohexanone with diethyl ether.

• Wash the combined organic extracts with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the product by distillation.

Nitric Acid Oxidation of Cyclohexanol to Adipic Acid

Materials:

• Cyclohexanol

• Concentrated nitric acid

• Ammonium (B1175870) vanadate (B1173111) (catalyst, optional but recommended)

• Ice-water bath

Procedure:

• Caution: This reaction is highly exothermic and produces toxic nitrogen oxide gases. It must be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• In a round-bottom flask equipped with a magnetic stirrer, a condenser, and a dropping funnel, place the concentrated nitric acid (and a catalytic amount of ammonium vanadate, if used).

• Heat the nitric acid to about 55-60 °C.

• Add cyclohexanol dropwise from the addition funnel at a rate that maintains the reaction temperature between 65-70 °C. Brown fumes of nitrogen dioxide will be evolved.

• After the addition is complete, maintain the temperature for approximately 30-60 minutes.

• Cool the reaction mixture in an ice-water bath to induce crystallization of the adipic acid.

• Collect the crystals by vacuum filtration and wash them with a small amount of ice-cold water.

• Recrystallize the crude adipic acid from water to obtain the purified product.

References

• 1. transformationtutoring.com [transformationtutoring.com]
• 2. Alcohol Reactivity [www2.chemistry.msu.edu]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. PCC vs Jones Oxidation - Chemistry Steps [chemistrysteps.com]
• 6. m.youtube.com [m.youtube.com]
• 7. scribd.com [scribd.com]
• 8. Oxidation of cyclohexanol or preparation of adipic acid | DOC [slideshare.net]
• 9. PCC Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. guidechem.com [guidechem.com]

A Comparative Guide to Purity Analysis of Cyclohexanol: Titration vs. Gas Chromatography

For researchers, scientists, and professionals in drug development, ensuring the purity of reagents like cyclohexanol is paramount for the integrity and reproducibility of experimental results. This guide provides a detailed comparison of the primary analytical methods for determining cyclohexanol purity, focusing on the industry-standard Gas Chromatography (GC) and exploring the applicability of titrimetric methods. While direct titration for cyclohexanol purity is uncommon, this guide examines indirect titrimetric approaches for quantification and impurity analysis, offering a comprehensive overview for laboratory professionals.

Comparative Analysis of Methodologies

The selection of an appropriate analytical technique hinges on factors such as the required precision, the nature of potential impurities, and the available instrumentation. Below is a summary of the key performance characteristics of Gas Chromatography and two distinct titrimetric methods.

Feature	Gas Chromatography (GC-FID)	Redox Titration (Indirect)	Acid-Base Titration
Principle	Separation of volatile components based on partitioning between a stationary and mobile phase, with detection by Flame Ionization (FID).	Oxidation of the alcohol with a known excess of an oxidizing agent, followed by back-titration of the unreacted oxidant.	Neutralization of acidic or basic impurities with a standardized titrant to a defined endpoint.
Primary Use	Direct purity assay, separation and quantification of volatile impurities (e.g., cyclohexanone (B45756), water).	Quantification of total alcohol content.	Quantification of acidic or basic impurities.
Specificity	High; can separate structurally similar compounds.	Moderate; susceptible to interference from other oxidizable substances.	High for acidic/basic impurities; does not quantify neutral impurities.
Sensitivity	High (ppm to ppb levels).	Moderate (percent level).	Dependent on impurity concentration and titrant molarity.
Quantitative Data	Peak area corresponds to the concentration of each component, allowing for percentage purity calculation.	The volume of titrant used in the back-titration is stoichiometrically related to the amount of cyclohexanol.	The volume of titrant is used to calculate the concentration of acidic or basic impurities.
Typical Application	Routine quality control, impurity profiling, and definitive purity assessment.	Determination of the total amount of a known alcohol in a sample.	Assessing the acidity or basicity of a cyclohexanol sample as part of a full quality assessment.

Experimental Protocols

Gas Chromatography (GC-FID) for Cyclohexanol Purity

This method is a staple for the quality control of cyclohexanol, providing detailed information on both the main component and any volatile impurities.

Protocol:

• Sample Preparation: A dilute solution of the cyclohexanol sample is prepared in a high-purity solvent, such as acetone (B3395972) or dichloromethane. An internal standard may be added for enhanced quantitative accuracy.

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is used. A polar capillary column (e.g., a wax-type column) is often selected for good peak separation of alcohols and ketones.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 270 °C

  • Oven Temperature Program: An initial temperature of 60°C, held for several minutes, followed by a ramp up to 150°C.

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Analysis: A small volume of the prepared sample is injected into the GC. The components are separated based on their boiling points and interaction with the stationary phase. The FID generates a signal proportional to the amount of each compound as it elutes from the column.

• Quantification: The purity of cyclohexanol is determined by calculating the area percentage of the cyclohexanol peak relative to the total area of all peaks in the chromatogram.

Indirect Redox Titration for Cyclohexanol Quantification

This method, adapted from the analysis of other alcohols, can be used to determine the total cyclohexanol content. It involves the oxidation of cyclohexanol with an excess of a strong oxidizing agent, such as potassium dichromate in an acidic medium. The remaining, unreacted dichromate is then determined by a back-titration with a reducing agent like ferrous ammonium (B1175870) sulfate (B86663).

Protocol:

• Sample Preparation: An accurately weighed sample of cyclohexanol is dissolved in a suitable solvent.

• Oxidation: A known excess volume of a standardized potassium dichromate solution is added to the cyclohexanol sample, followed by concentrated sulfuric acid. The mixture is heated to ensure complete oxidation of the cyclohexanol to cyclohexanone and further to adipic acid.

• Back-Titration: After cooling, the excess dichromate is titrated with a standardized solution of ferrous ammonium sulfate using a suitable redox indicator (e.g., ferroin) until a sharp color change is observed.

• Blank Determination: A blank titration, containing all reagents except the cyclohexanol sample, is performed under identical conditions.

• Calculation: The amount of cyclohexanol is calculated based on the difference in the volume of ferrous ammonium sulfate solution consumed by the blank and the sample.

Acid-Base Titration for Acidity/Alkalinity

This titration is used to quantify acidic or basic impurities in the cyclohexanol sample, which can be critical for many chemical processes.

Protocol:

• Sample Preparation: A known mass of the cyclohexanol sample is dissolved in a neutralized solvent (e.g., a mixture of ethanol (B145695) and water).

• Titration for Acidity: The solution is titrated with a standardized solution of sodium hydroxide (B78521) (NaOH) to a phenolphthalein (B1677637) endpoint (a faint pink color that persists).

• Titration for Alkalinity: If basic impurities are suspected, the sample is titrated with a standardized solution of a strong acid, such as hydrochloric acid (HCl), using a suitable indicator.

• Calculation: The volume of the titrant used is directly proportional to the amount of acidic or basic impurity present in the sample. The results are typically expressed as a percentage of a specific acid (e.g., acetic acid) or base.

Visualizing the Workflows

To better illustrate the experimental processes, the following diagrams outline the logical flow of each analytical method.

Caption: Workflow for Cyclohexanol Purity Analysis by GC-FID.

Caption: Workflow for Indirect Quantification of Cyclohexanol by Redox Titration.

Conclusion

For a comprehensive and precise determination of cyclohexanol purity, Gas Chromatography with Flame Ionization Detection (GC-FID) remains the superior method. It offers high sensitivity and specificity, allowing for the separation and quantification of the main component as well as any volatile impurities.

While not a direct method for purity assessment, titrimetric methods serve as valuable complementary techniques. Indirect redox titration can provide a good measure of the total alcohol content, and acid-base titration is a straightforward and effective way to quantify acidic or basic impurities. The choice of method will ultimately depend on the specific analytical needs, the expected impurities, and the available resources. For rigorous quality control in research and pharmaceutical applications, a combination of GC for purity and titrimetric methods for specific impurity classes provides the most complete characterization of cyclohexanol.

A Comparative Analysis of the Acidity of Phenol and Cyclohexanol

For Immediate Release

This guide provides a detailed comparison of the acidity of phenol (B47542) and cyclohexanol, offering experimental data, procedural outlines for acidity determination, and a theoretical framework to account for the observed differences. This document is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry.

Executive Summary

Phenol exhibits significantly higher acidity than cyclohexanol, a difference that is primarily attributable to the electronic stabilization of their respective conjugate bases. The pKa of phenol is approximately 10, while cyclohexanol has a pKa of about 16-18, indicating that phenol is a much stronger acid.[1][2] This disparity in acidic strength is a direct consequence of the resonance stabilization of the phenoxide ion, the conjugate base of phenol. In contrast, the cyclohexanoxide ion, the conjugate base of cyclohexanol, lacks this stabilization mechanism.

Quantitative Acidity Data

The acidity of a compound is quantitatively expressed by its pKa value, which is the negative logarithm of the acid dissociation constant (Ka). A lower pKa value corresponds to a stronger acid.

Compound	Structure	Conjugate Base	pKa	Acidity
Phenol	C₆H₅OH	Phenoxide Ion (C₆H₅O⁻)	~10[1][3]	More Acidic
Cyclohexanol	C₆H₁₁OH	Cyclohexanoxide Ion (C₆H₁₁O⁻)	~16-18[1][2][3]	Less Acidic

Theoretical Analysis of Acidity Difference

The substantial difference in acidity between phenol and cyclohexanol can be explained by examining the stability of their conjugate bases.

Phenol and the Phenoxide Ion:

Upon deprotonation, phenol forms the phenoxide ion. The negative charge on the oxygen atom in the phenoxide ion is not localized; instead, it is delocalized across the aromatic ring through resonance.[4][5][6][7] This distribution of the negative charge over several atoms stabilizes the phenoxide ion, making the loss of a proton from phenol more favorable.[8]

Cyclohexanol and the Cyclohexanoxide Ion:

In contrast, when cyclohexanol loses a proton, it forms the cyclohexanoxide ion. In this alkoxide ion, the negative charge is localized on the single, highly electronegative oxygen atom.[5][9] There are no resonance structures possible to delocalize this charge, which makes the cyclohexanoxide ion less stable compared to the phenoxide ion.[2][3] Consequently, cyclohexanol is a weaker acid.

The logical relationship between the structures and their resulting acidities is visualized in the diagram below.

Figure 1. Factors influencing the acidity of phenol and cyclohexanol.

Experimental Protocols for pKa Determination

The pKa values of phenol and cyclohexanol can be determined experimentally using several methods. The two most common techniques are potentiometric titration and UV-Vis spectrophotometry.

I. Potentiometric Titration

This method involves titrating a solution of the acidic compound with a strong base and monitoring the pH of the solution. The pKa is determined from the resulting titration curve.

A. Materials and Equipment:

• pH meter with a combination glass electrode

• Magnetic stirrer and stir bar

• Burette (50 mL)

• Beakers (100 mL)

• Volumetric flasks

• Phenol

• Cyclohexanol

• Standardized 0.1 M sodium hydroxide (B78521) (NaOH) solution

• Standard pH buffers (pH 4, 7, and 10)

• Deionized water

B. Experimental Workflow:

References

• 1. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. scribd.com [scribd.com]
• 3. ars.usda.gov [ars.usda.gov]
• 4. General Analytical Procedure for Determination of Acidity Parameters of Weak Acids and Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. web.pdx.edu [web.pdx.edu]
• 8. researchgate.net [researchgate.net]
• 9. bulletin.mfd.org.mk [bulletin.mfd.org.mk]

E1 vs. E2 Mechanisms in Cyclohexanol Dehydration: A Comparative Guide

The acid-catalyzed dehydration of cyclohexanol to form cyclohexene (B86901) is a cornerstone reaction in organic synthesis, serving as a classic example of an elimination reaction. This process can proceed through two distinct mechanistic pathways: the unimolecular elimination (E1) and the bimolecular elimination (E2). The prevailing mechanism is highly dependent on the experimental conditions, influencing reaction rates, product distribution, and the formation of byproducts. This guide provides an objective comparison of the E1 and E2 mechanisms, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Mechanistic Overview

The dehydration of cyclohexanol is typically initiated by the protonation of the hydroxyl group by a strong acid catalyst, forming a good leaving group (water).[1] Following this initial step, the reaction can diverge into either the E1 or E2 pathway.

• E1 Mechanism: This is a two-step process. After the alcohol is protonated, the water molecule departs, forming a secondary carbocation intermediate.[2][3] In a subsequent step, a weak base (such as water or the conjugate base of the acid catalyst) abstracts a proton from an adjacent carbon, leading to the formation of the cyclohexene double bond.[4] This pathway is generally favored for secondary and tertiary alcohols under acidic conditions with heating.[5][6]

• E2 Mechanism: This is a single, concerted step. A base abstracts a proton from a carbon adjacent to the protonated hydroxyl group, while the C-O bond breaks simultaneously to eliminate the water molecule and form the double bond.[3] This mechanism avoids the formation of a carbocation intermediate. While less common for secondary alcohols under typical acidic dehydration conditions, studies have shown that the E2 pathway can be favored under specific conditions, such as in high-temperature water.[7][8]

Comparative Analysis of Reaction Conditions and Outcomes

The selection of reaction parameters is critical in directing the dehydration of cyclohexanol towards either the E1 or E2 pathway. The following table summarizes the key differences based on experimental observations.

Feature	E1 Mechanism	E2 Mechanism
Catalyst	Strong, non-nucleophilic acids (e.g., H₃PO₄, H₂SO₄)[5][9]	Can be catalyzed by acids; favored in high-temperature water (water acts as acid/base)[7][8]
Temperature	Moderate to high heat (e.g., 100-180 °C)[5][6]	High temperatures (e.g., 250-380 °C) and high water densities[7][8]
Solvent	Typically performed neat or with the acid as the solvent. Protic solvents stabilize the carbocation.	High-temperature, high-density water can favor this pathway through specific solvation effects.[7]
Key Intermediate	Secondary carbocation[2][4]	None (concerted transition state)[3]
Rate Law	Rate = k[Cyclohexanol] (Unimolecular)[4]	Rate = k[Cyclohexanol][Base] (Bimolecular)
Major Product	Cyclohexene[1]	Cyclohexene[7]
Common Side Products	Dicyclohexyl ether (Sₙ1 byproduct)[10], polymeric materials.	Fewer side products under ideal conditions. At very high temperatures, rearrangement to methylcyclopentenes can occur after initial cyclohexene formation.[7]

Experimental Protocols

Protocol for E1-Favored Dehydration of Cyclohexanol

This protocol outlines a standard laboratory procedure for the synthesis of cyclohexene via an E1-favored pathway using phosphoric acid as a catalyst.

Materials:

• Cyclohexanol (e.g., 20 mL)[9]

• 85% Phosphoric acid (H₃PO₄) (e.g., 5 mL)[9]

• Boiling chips

• Saturated sodium chloride (NaCl) solution

• 10% Sodium bicarbonate (NaHCO₃) solution

• Anhydrous drying agent (e.g., MgSO₄ or CaCl₂)[9][11]

• Distillation apparatus, separatory funnel, flasks

Procedure:

• Reaction Setup: In a round-bottomed flask, combine cyclohexanol and carefully add 85% phosphoric acid, followed by a few boiling chips.[9]

• Distillation: Assemble a simple or fractional distillation apparatus. Heat the flask gently to initiate the reaction and distill the products.[12] Collect the distillate that boils below 103°C, which is a mixture of cyclohexene and water.[9] The distillation of the lower-boiling product drives the equilibrium toward the formation of cyclohexene.[2]

• Workup: Transfer the collected distillate to a separatory funnel.

• Washing: Add saturated NaCl solution to the separatory funnel to facilitate layer separation.[9] Remove the lower aqueous layer. Wash the organic layer with 10% aqueous NaHCO₃ to neutralize any residual acid, followed by a final wash with water or brine.[10]

• Drying: Transfer the crude cyclohexene layer to a clean, dry flask and add an anhydrous drying agent (e.g., anhydrous calcium chloride) to remove trace amounts of water.[11]

• Final Purification: Perform a final distillation of the dried product, collecting the fraction that boils between 81-85°C, to obtain purified cyclohexene.[11]

Protocol for E2-Favored Dehydration in High-Temperature Water

This procedure is based on experimental studies demonstrating the E2 mechanism under hydrothermal conditions.[7][8] This requires specialized high-pressure equipment.

Materials:

• Cyclohexanol

• Deionized water

• High-pressure, high-temperature reactor vessel

Procedure:

• Reactor Loading: An aqueous solution of cyclohexanol is loaded into a high-pressure reactor.

• Reaction Conditions: The vessel is sealed and heated to temperatures between 250°C and 380°C. The pressure is controlled by adjusting the density of the water within the reactor (e.g., densities ranging from 0.08 to 0.81 g/cm³).[7]

• Mechanism Control: At high water densities, water molecules participate in the reaction, and solvation effects favor the oxonium ion intermediate over a discrete carbocation, thereby promoting the E2 pathway.[7] At lower densities, the reaction is slower and produces only cyclohexene.[7]

• Product Analysis: After the specified reaction time, the reactor is cooled, and the contents are collected. The product mixture (containing cyclohexene and potentially rearranged byproducts like methyl cyclopentenes at higher severities) is typically analyzed using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).[7]

Visualizations

The following diagrams illustrate the reaction mechanisms, experimental workflow, and the logical factors influencing the mechanistic pathway.

Caption: The E1 mechanism proceeds in three distinct steps.

Caption: The E2 mechanism occurs in a single, concerted step.

Caption: General experimental workflow for cyclohexene synthesis.

Caption: Factors influencing the E1 vs. E2 mechanistic pathway.

References

• 1. Dehydration of Cyclohexanol | Definition & Mechanism | Study.com [study.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. E1 and E2 Reactions – Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]
• 4. periodicchemistry.com [periodicchemistry.com]
• 5. Alcohol Dehydration by E1 and E2 Elimination with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pure.psu.edu [pure.psu.edu]
• 8. researchgate.net [researchgate.net]
• 9. pnorris.people.ysu.edu [pnorris.people.ysu.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. scisheets.co.uk [scisheets.co.uk]
• 12. people.chem.umass.edu [people.chem.umass.edu]

Characterization of Cyclohexanol Reaction Byproducts: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the primary byproducts generated during two common reactions of cyclohexanol: acid-catalyzed dehydration and oxidation. Understanding the formation and characteristics of these impurities is crucial for optimizing reaction conditions, ensuring product purity, and meeting regulatory standards in research and drug development. This document details the key byproducts, presents their characterization data, and provides standardized experimental protocols for their identification and quantification.

Byproduct Formation Overview

Cyclohexanol is a versatile intermediate in organic synthesis. However, its reactions are often accompanied by the formation of significant byproducts that can complicate purification and affect the yield of the desired product.

• Dehydration of Cyclohexanol: The primary reaction is an acid-catalyzed elimination to form cyclohexene. The main byproduct results from a competing intermolecular substitution reaction (SN2) between the carbocation intermediate and another molecule of cyclohexanol, yielding dicyclohexyl ether .[1][2] Polymerization and degradation can also occur under harsh conditions.[1]

• Oxidation of Cyclohexanol: The oxidation of cyclohexanol, a secondary alcohol, yields cyclohexanone (B45756). If the reaction conditions are not carefully controlled or if strong oxidizing agents are used, over-oxidation of cyclohexanone can occur. This involves the cleavage of the cyclic ketone ring, leading to the formation of dicarboxylic acids, most notably adipic acid .[3] Other smaller dicarboxylic acids, such as glutaric and succinic acid, may also be formed.[3]

Comparative Data of Key Byproducts

The following tables summarize the key physical and spectroscopic data for the primary byproducts of cyclohexanol dehydration and oxidation, facilitating their identification.

Table 1: Physical Properties of Cyclohexanol Reaction Byproducts

Property	Dicyclohexyl Ether (Dehydration Byproduct)	Adipic Acid (Oxidation Byproduct)
Molecular Formula	C₁₂H₂₂O	C₆H₁₀O₄
Molecular Weight	182.31 g/mol	146.14 g/mol
Appearance	Colorless liquid	White crystalline solid
Boiling Point	242.5 °C	337.5 °C
Melting Point	-36 °C	152.1 °C
Density	0.92 g/cm³	1.36 g/cm³

Table 2: Spectroscopic Data for Byproduct Characterization

Technique	Dicyclohexyl Ether	Adipic Acid
¹H NMR	δ ≈ 3.2-3.4 ppm (m, 2H, -CH-O-), δ ≈ 1.1-1.9 ppm (m, 20H, ring -CH₂-)	δ ≈ 11-12 ppm (s, 2H, -COOH), δ ≈ 2.33 ppm (t, 4H, -CH₂-COOH), δ ≈ 1.65 ppm (m, 4H, -CH₂-CH₂-)[4][5]
¹³C NMR	δ ≈ 75-80 ppm (-CH-O-), δ ≈ 24-33 ppm (ring -CH₂-)[5]	δ ≈ 175-186 ppm (-COOH), δ ≈ 39 ppm (-CH₂-COOH), δ ≈ 25 ppm (-CH₂-CH₂-)[4][5][6][7]
FTIR (cm⁻¹)	Strong C-O stretch at ~1100-1150 cm⁻¹, C-H stretches at ~2850-2950 cm⁻¹[8]	Very broad O-H stretch from ~2500-3300 cm⁻¹, strong C=O stretch at ~1700 cm⁻¹, C-O stretch at ~1200-1300 cm⁻¹[4][9]
Mass Spec (m/z)	Molecular Ion [M]⁺: 182. Key Fragments: 100, 83, 82, 67, 55[4]	Molecular Ion [M]⁺: 146 (often weak). Key Fragments: 128 [M-H₂O]⁺, 111 [M-H₂O-OH]⁺, 100 [M-COOH]⁺, 98 [M-H₂O-CO]⁺

Reaction and Characterization Diagrams

The following diagrams illustrate the reaction pathways leading to byproduct formation and a typical workflow for their analysis.

References

• 1. youtube.com [youtube.com]
• 2. 1,1'-Oxybis[cyclohexane] | C12H22O | CID 20757 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Solved c) (2 points) In the 13C NMR of dicyclohexyl ether, | Chegg.com [chegg.com]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. compoundchem.com [compoundchem.com]
• 6. Cyclohexane, 1,1'-oxybis- [webbook.nist.gov]
• 7. hmdb.ca [hmdb.ca]
• 8. whitman.edu [whitman.edu]
• 9. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for Cyclohexanol: A Guide for Laboratory Professionals

The safe and compliant disposal of cyclohexanol is critical for ensuring laboratory safety and environmental protection. Due to its hazardous properties, cyclohexanol waste must be managed following specific protocols. This guide provides essential safety information and step-by-step procedures for its proper disposal in a research and development setting.

Immediate Safety and Hazard Information

Cyclohexanol is classified as a hazardous substance. Understanding its primary risks is the first step in safe handling and disposal. It is a combustible liquid and is harmful if swallowed, inhaled, or absorbed through the skin.[1][2] Furthermore, it is recognized as being harmful to aquatic life with long-lasting effects.[1][3] Adherence to appropriate personal protective equipment (PPE) protocols is mandatory.

Hazard Classification	Description	Required Personal Protective Equipment (PPE)
Health Hazard	Harmful if swallowed, in contact with skin, or if inhaled.[1][2] Causes serious skin and eye irritation and may cause respiratory irritation.[1]	Gloves: Solvent-resistant gloves (e.g., Neoprene, Nitrile) are recommended.[4] Always inspect gloves before use.[5] Eye Protection: Wear splash-resistant safety goggles and a face shield.[4][5] Clothing: Wear a lab coat or a chemical-resistant suit to prevent skin contact.[4][5]
Flammability Hazard	Combustible liquid.[3][4] Vapors can form explosive concentrations in low-lying areas.[5]	Handle away from heat, sparks, open flames, and other ignition sources.[3] Use non-sparking tools for handling and cleanup.[6] Ensure all equipment is properly grounded to prevent static discharge.[5][6]
Environmental Hazard	Harmful to aquatic organisms; may cause long-term adverse effects in the aquatic environment.[2][3]	Do not allow the product to enter drains, surface water, or the sanitary sewer system.[2][3][7] All spills and waste must be contained.

Step-by-Step Disposal Protocol

Cyclohexanol waste is considered hazardous and must be disposed of through a licensed waste contractor.[7][8] It is illegal and unsafe to dispose of it via evaporation or by pouring it down the drain.[9]

Step 1: Waste Collection and Containment

• Use a Designated Container: Collect cyclohexanol waste in a suitable, clearly labeled container.[7] The container must be made of a compatible material and have a tightly fitting cap.[10]

• Do Not Mix Wastes: Avoid mixing cyclohexanol with other waste streams, especially incompatible chemicals like strong oxidizing agents, acids, or bases.[1][3] Mixing wastes can increase disposal costs and create safety hazards.[9]

• Label Correctly: The container must be clearly labeled as "Hazardous Waste" and should identify the contents, including "Cyclohexanol."

Step 2: Secure Storage Pending Disposal

• Designated Storage Area: Store the sealed waste container in a designated, well-ventilated area, such as a chemical storage cabinet.[5][7] This area should be cool and dry.[7]

• Secondary Containment: Place the waste container in a secondary containment tray to prevent the spread of material in case of a leak.[11]

• Regulatory Time Limits: Be aware of local regulations regarding the maximum time hazardous waste can be stored on-site (e.g., 90 days in some jurisdictions).[11]

Step 3: Arrange for Professional Disposal

• Contact a Licensed Contractor: Disposal must be handled by a licensed professional waste disposal company.[1][2][7] Your institution's Environmental Health and Safety (EHSO) office can provide a list of approved vendors.

• Follow Manifest Requirements: Ensure all required waste tracking and manifest documentation is completed in accordance with local and national regulations, such as those from the Environmental Protection Agency (EPA).[4][11]

Step 4: Handling Empty Containers

• Unused Product: Dispose of an uncleaned, empty container as you would the product itself.[1][2]

• Cleaned Containers: An empty container that held cyclohexanol must be triple-rinsed with a suitable solvent.[9] The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous waste.[9][10] After rinsing, deface the label before disposing of the container as regular trash.[9]

Emergency Procedures for Spills

In the event of a cyclohexanol spill, immediate and correct action is required to mitigate risks.

• Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate spill area.[4] Ensure the area is well-ventilated.[7]

• Remove Ignition Sources: Immediately eliminate all sources of ignition, including flames, sparks, and hot surfaces.[4][5][6]

• Contain the Spill: Prevent further leakage if it is safe to do so.[5] Stop the material from entering drains or waterways.[6]

• Absorb the Material: Use a non-combustible, inert absorbent material such as dry sand, earth, or vermiculite (B1170534) to soak up the spill.[4][6]

• Collect and Dispose: Using non-sparking tools, carefully collect the absorbed material and place it into a sealed, properly labeled container for disposal as hazardous waste.[4][6]

• Decontaminate: Ventilate and wash the spill area thoroughly after the cleanup is complete.[4]

Below is a workflow diagram illustrating the decision-making process for handling cyclohexanol waste.

Caption: Workflow for the safe disposal of cyclohexanol waste.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. dept.harpercollege.edu [dept.harpercollege.edu]
• 3. fishersci.com [fishersci.com]
• 4. nj.gov [nj.gov]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. CYCLOHEXANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. vumc.org [vumc.org]
• 10. rtong.people.ust.hk [rtong.people.ust.hk]
• 11. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]